Adibelivir

• CAS: 2305750-23-4

Core Science & Biosynthesis

Adibelivir's Mechanism of Action Against Herpes Simplex Virus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Adibelivir (formerly IM-250) is a potent, orally bioavailable small molecule inhibitor of the herpes simplex virus (HSV) helicase-primase complex. This complex is essential for viral DNA replication, and its inhibition represents a distinct mechanism of action compared to traditional nucleoside analogs such as acyclovir, which target the viral DNA polymerase. This novel mechanism allows adibelivir to be effective against both HSV-1 and HSV-2, including strains resistant to acyclovir. Preclinical studies have demonstrated adibelivir's ability to significantly reduce viral replication, prevent recurrences, and, notably, penetrate the central nervous system, suggesting its potential in treating severe manifestations of HSV infection like encephalitis. This document provides a comprehensive overview of the mechanism of action, preclinical efficacy, and the experimental methodologies used to characterize adibelivir.

Introduction to Adibelivir

Herpes simplex viruses are a leading cause of viral infections worldwide, with manifestations ranging from mucocutaneous lesions to life-threatening encephalitis. For decades, the primary therapeutic strategy has revolved around nucleoside analogs that inhibit the viral DNA polymerase. However, the emergence of resistance and the limited efficacy of these drugs in preventing latent virus reactivation necessitate the development of new antiviral agents with novel mechanisms of action.

Adibelivir is a member of a new class of antiviral compounds known as helicase-primase inhibitors (HPIs).[1] Unlike DNA polymerase inhibitors, HPIs target the enzymatic machinery responsible for unwinding the viral DNA and synthesizing RNA primers for replication.[1] This distinct target makes adibelivir a promising candidate for treating infections caused by acyclovir-resistant HSV strains.[2]

Mechanism of Action: Targeting the HSV Helicase-Primase Complex

The core of adibelivir's antiviral activity lies in its specific inhibition of the HSV helicase-primase complex. This heterotrimeric enzyme is composed of three viral proteins: UL5, UL8, and UL52.[1][3][4]

• UL5: The helicase subunit, which utilizes the energy from ATP hydrolysis to unwind the double-stranded viral DNA.[3][4]

• UL52: The primase subunit, responsible for synthesizing short RNA primers on the unwound single-stranded DNA, which are necessary for the initiation of DNA synthesis by the viral DNA polymerase.[3][4]

• UL8: A non-catalytic accessory protein that is crucial for the proper function and coordination of the UL5 and UL52 subunits.[3][4]

Adibelivir targets the enzymatic functions of the UL5 and UL52 subunits, effectively halting the initiation of viral DNA replication.[1][3] By preventing the unwinding of viral DNA and the synthesis of RNA primers, adibelivir ensures that the viral genome cannot be replicated, thus inhibiting the production of new virions.

Figure 1: Adibelivir's inhibition of the HSV helicase-primase complex.

Quantitative Data Summary

The preclinical efficacy of adibelivir has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Anti-HSV Activity of Adibelivir

Parameter	HSV-1 (Strain Cl1)	HSV-2 (Strain MS)	Cell Line
IC50	~19 nM	~28 nM	Vero cells
Data sourced from MedchemExpress.[5]

Table 2: In Vivo Efficacy of Adibelivir in Animal Models

Animal Model	Virus	Dosing Regimen	Key Outcomes	Reference
BALB/c Mice (intranasal infection)	HSV-1	4-10 mg/kg, oral	Significantly increased survival rate, reduced clinical scores, and viral load in lungs and brains.	[5]
Swiss Webster Mice (ocular infection)	HSV-1 (strain 17VP16pLacZ)	10 mg/kg, oral gavage (single dose)	Blocked viral reactivation in 100% of mice.	[5]
Hartley Guinea Pigs (intravaginal infection)	HSV-2 (MS strain)	150-500 mg/kg, oral (weekly for 12 weeks)	Inhibited subsequent relapses after 7 cycles.	[5]

Table 3: Pharmacokinetic Properties of Adibelivir

Species	Brain/Plasma Ratio	Significance	Reference
Various animal species	0.5 to 4	Demonstrates excellent penetration of the blood-brain barrier, unlike other helicase-primase inhibitors.	[2][6][7]

Experimental Protocols

This section details the methodologies for key experiments cited in the preclinical evaluation of adibelivir.

In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

Objective: To determine the 50% inhibitory concentration (IC50) of adibelivir against HSV-1 and HSV-2.

Methodology:

• Cell Culture: Vero cells are seeded in 6-well plates and grown to confluence.

• Virus Inoculation: The cell monolayers are infected with a known titer of HSV-1 or HSV-2 for 1 hour at 37°C to allow for viral adsorption.

• Drug Treatment: After adsorption, the viral inoculum is removed, and the cells are overlaid with a medium containing various concentrations of adibelivir. A no-drug control is included.

• Plaque Formation: The plates are incubated for 48-72 hours at 37°C to allow for the formation of viral plaques.

• Plaque Visualization and Counting: The cell monolayers are fixed with methanol (B129727) and stained with crystal violet. The number of plaques in each well is counted.

• IC50 Calculation: The percentage of plaque reduction is calculated for each drug concentration relative to the no-drug control. The IC50 value is determined by plotting the percentage of plaque reduction against the drug concentration and fitting the data to a dose-response curve.

In Vivo Efficacy in a Mouse Model of HSV-1 Encephalitis

Objective: To evaluate the in vivo efficacy of adibelivir in a lethal intranasal HSV-1 infection model in BALB/c mice.

Methodology:

• Animal Model: Female BALB/c mice (6-8 weeks old) are used.

• Virus Challenge: Mice are intranasally inoculated with a lethal dose of HSV-1.

• Drug Administration: Adibelivir is administered orally at doses of 4 mg/kg and 10 mg/kg once daily for a specified duration, starting 24 hours post-infection. A vehicle control group receives the formulation without the active drug.

• Efficacy Assessment:

  • Survival: Mice are monitored daily for survival for at least 21 days post-infection.

  • Clinical Scoring: Clinical signs of disease (e.g., ruffled fur, hunched posture, neurological signs) are scored daily using a standardized scoring system.

  • Viral Load Quantification: At specific time points, tissues (brain, lungs) are collected, and viral loads are quantified using quantitative polymerase chain reaction (qPCR) to measure viral DNA copies.

Pharmacokinetic Analysis: Brain Penetration

Objective: To determine the brain-to-plasma concentration ratio of adibelivir.

Methodology:

• Animal Dosing: Adibelivir is administered orally or intravenously to rodents at a defined dose.

• Sample Collection: At various time points after dosing, blood and brain tissue are collected.

• Sample Processing: Blood is processed to obtain plasma. Brain tissue is homogenized.

• Drug Concentration Analysis: The concentration of adibelivir in plasma and brain homogenates is determined using a validated analytical method, such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

• Ratio Calculation: The brain/plasma concentration ratio is calculated for each time point.

Visualizations

Signaling Pathway

The following diagram illustrates the key steps in HSV DNA replication and the point of inhibition by adibelivir.

Figure 2: HSV DNA replication cascade and adibelivir's point of intervention.

Experimental Workflow

The diagram below outlines a typical preclinical experimental workflow for evaluating a novel anti-HSV compound like adibelivir.

Figure 3: A generalized experimental workflow for preclinical anti-HSV drug development.

Conclusion

Adibelivir represents a significant advancement in the development of anti-HSV therapeutics. Its novel mechanism of action, potent in vitro and in vivo activity, and favorable pharmacokinetic profile, particularly its ability to cross the blood-brain barrier, position it as a promising candidate for the treatment of a broad range of HSV infections, including those that are resistant to current standard-of-care therapies. Further clinical investigation is warranted to fully elucidate its therapeutic potential in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The three-component helicase/primase complex of herpes simplex virus-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The three-component helicase/primase complex of herpes simplex virus-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 7. researchgate.net [researchgate.net]

Adibelivir (IM-250): A Technical Guide to Helicase-Primase Inhibition in Herpes Simplex Virus

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Adibelivir (IM-250) is a novel, orally bioavailable small molecule inhibitor of the herpes simplex virus (HSV) helicase-primase complex, a critical component of the viral DNA replication machinery. This document provides a comprehensive technical overview of Adibelivir, summarizing its mechanism of action, preclinical efficacy, and available clinical data. Detailed experimental protocols for key assays and visualizations of the relevant biological pathways are included to support further research and development in the field of anti-herpetic therapies. Adibelivir has demonstrated potent in vitro activity against both HSV-1 and HSV-2 and has shown significant efficacy in animal models, including a reduction in viral load, prevention of reactivation, and superior penetration of the central nervous system compared to other helicase-primase inhibitors. A Phase 1b clinical trial for recurrent genital herpes has completed enrollment, with topline results anticipated in the second half of 2025.

Introduction to Adibelivir (IM-250) and its Target

Herpes simplex viruses (HSV-1 and HSV-2) are ubiquitous pathogens that establish lifelong latent infections in the nervous system, leading to recurrent outbreaks of oral and genital lesions.[1] Current standard-of-care therapies, primarily nucleoside analogs, target the viral DNA polymerase but do not eliminate the latent viral reservoir.[1] The emergence of drug-resistant strains, particularly in immunocompromised patients, further highlights the need for novel therapeutic agents with different mechanisms of action.[2]

The HSV helicase-primase complex is an essential enzyme for viral DNA replication, responsible for unwinding the double-stranded viral DNA at the replication fork and synthesizing short RNA primers for DNA polymerase.[3] This heterotrimeric complex consists of three viral proteins: UL5 (the helicase), UL52 (the primase), and UL8 (a processivity and accessory factor).[4][5] By targeting this complex, Adibelivir offers a distinct mechanism of action that is active against both wild-type and nucleoside analog-resistant HSV strains.[6]

Mechanism of Action

Adibelivir functions as a non-nucleoside inhibitor of the HSV helicase-primase complex. It is believed to bind to a site on the complex that is distinct from the ATP-binding site, leading to a conformational change that stalls the unwinding of the viral DNA.[3][4] This inhibition of DNA unwinding prevents the progression of the replication fork, thereby halting viral DNA synthesis and subsequent production of new virions.

Caption: Mechanism of Adibelivir (IM-250) inhibiting the HSV helicase-primase complex.

Quantitative Data

Preclinical In Vitro Efficacy

Adibelivir has demonstrated potent and selective inhibition of HSV-1 and HSV-2 in cell culture-based assays.

Parameter	HSV-1 (Strain Cl1)	HSV-2 (Strain MS)	Reference
IC50	~19 nM	~28 nM	[7]

IC50 (Half-maximal inhibitory concentration) values were determined in Vero cells.

Preclinical In Vivo Efficacy

Studies in animal models have shown the significant in vivo potential of Adibelivir.

Animal Model	Virus	Dosage	Key Findings	Reference
BALB/c Mice (intranasal lethal infection)	HSV-1	4-10 mg/kg (oral)	Significantly increased survival rate, reduced clinical scores, and decreased viral load in lungs and brains.	[7]
Swiss Webster Mice (ocular infection)	HSV-1	10 mg/kg (oral gavage)	Blocked viral reactivation (infectious virus production) in 100% of mice.	[7]
Hartley Guinea Pigs (intravaginal infection)	HSV-2	150-500 mg/kg (oral, weekly)	Intermittent therapy for 4-7 cycles during latency silenced subsequent recurrences for up to 6 months.	[7]

Pharmacokinetics

A key feature of Adibelivir is its ability to penetrate the central nervous system (CNS).

Species	Brain/Plasma Ratio	Comparison	Reference
Various animal species	0.5 to 4	Significantly higher than other helicase-primase inhibitors like amenamevir (B1665350) and pritelivir (B1678233) (<0.1).	[1][8]

Clinical Data

A Phase 1b/2a clinical trial (NCT04742868) evaluating the safety, efficacy, and pharmacokinetics of once-weekly oral dosing of Adibelivir in patients with recurrent genital herpes has completed enrollment as of June 2025.[9][10]

Status:

• Phase 1b: Enrollment complete.

• Topline Results: Expected in the second half of 2025.[9]

Quantitative efficacy and safety data from this trial are not yet publicly available.

Experimental Protocols

Helicase-Primase Inhibition Assay (Biochemical)

A specific biochemical assay protocol for Adibelivir has not been publicly detailed. However, a general approach to assess the inhibition of the HSV helicase-primase complex can be adapted from established methods.

Objective: To determine the direct inhibitory effect of Adibelivir on the enzymatic activity of the purified HSV helicase-primase complex.

Materials:

• Purified recombinant HSV-1 or HSV-2 helicase-primase complex (UL5/UL52/UL8).

• Forked DNA substrate with a 3'-ssDNA tail, labeled with a fluorophore and a quencher.

• ATP (Adenosine triphosphate).

• Assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM MgCl2, 1 mM DTT, 0.1 mg/mL BSA).

• Adibelivir (IM-250) at various concentrations.

• 96-well microplate reader capable of fluorescence detection.

Procedure:

• Prepare serial dilutions of Adibelivir in the assay buffer.

• In a 96-well plate, add the assay buffer, the fluorescently labeled forked DNA substrate, and the helicase-primase enzyme complex.

• Add the different concentrations of Adibelivir or vehicle control to the respective wells.

• Incubate the plate at 37°C for a pre-determined time (e.g., 15 minutes) to allow for compound binding.

• Initiate the reaction by adding a solution of ATP.

• Immediately begin monitoring the increase in fluorescence over time using the microplate reader. The unwinding of the DNA substrate by the helicase separates the fluorophore and quencher, resulting in an increase in fluorescence.

• Calculate the initial reaction velocities for each concentration of Adibelivir.

• Plot the reaction velocities against the Adibelivir concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for a biochemical helicase-primase inhibition assay.

Plaque Reduction Assay (Cell-Based)

Objective: To determine the concentration of Adibelivir required to inhibit the formation of viral plaques in a cell monolayer.[10]

Materials:

• Vero cells (or other susceptible cell line).

• Complete growth medium (e.g., DMEM with 10% FBS).

• HSV-1 or HSV-2 stock of known titer.

• Adibelivir (IM-250) at various concentrations.

• Overlay medium (e.g., growth medium containing 1% methylcellulose).

• Crystal violet staining solution (e.g., 0.1% crystal violet in 20% ethanol).

• 6-well or 12-well cell culture plates.

Procedure:

• Seed Vero cells in culture plates and grow to confluence.

• Prepare serial dilutions of Adibelivir in growth medium.

• Aspirate the growth medium from the confluent cell monolayers.

• Infect the cells with a dilution of HSV calculated to produce a countable number of plaques (e.g., 50-100 PFU/well) for 1 hour at 37°C.

• After the adsorption period, remove the virus inoculum.

• Add the overlay medium containing the different concentrations of Adibelivir or a vehicle control to the respective wells.

• Incubate the plates at 37°C in a CO2 incubator for 2-3 days until plaques are visible.

• Aspirate the overlay medium and fix the cells with a suitable fixative (e.g., methanol (B129727) or 10% formalin).

• Stain the cell monolayers with crystal violet solution and then wash with water.

• Count the number of plaques in each well.

• Calculate the percentage of plaque inhibition for each Adibelivir concentration relative to the vehicle control.

• Plot the percentage of inhibition against the Adibelivir concentration and determine the IC50 value.

Quantitative PCR (qPCR) for Viral Load

Objective: To quantify the amount of viral DNA in a given sample (e.g., tissue from animal models, clinical swabs).

Materials:

• DNA extraction kit.

• qPCR instrument.

• Primers and probe specific for a conserved region of the HSV genome (e.g., glycoprotein (B1211001) B).

• qPCR master mix.

• Standard curve of known quantities of HSV DNA.

• DNA from experimental samples.

Procedure:

• Extract total DNA from the samples using a commercial DNA extraction kit.

• Prepare a qPCR reaction mix containing the master mix, specific primers, and probe.

• Add a specific volume of the extracted DNA to each reaction well.

• Include a standard curve of known HSV DNA concentrations and no-template controls in the qPCR run.

• Perform the qPCR amplification using a validated thermal cycling protocol.

• The qPCR instrument will detect the fluorescence generated during amplification in real-time.

• Generate a standard curve by plotting the cycle threshold (Ct) values against the logarithm of the known DNA concentrations.

• Determine the quantity of viral DNA in the experimental samples by interpolating their Ct values on the standard curve.

• Express the viral load as copy numbers per unit of sample (e.g., copies/mg of tissue, copies/swab).

Caption: General workflow for quantifying HSV viral load using qPCR.

Signaling Pathways and Logical Relationships

The HSV DNA replication fork is a complex assembly of viral proteins. Adibelivir's inhibition of the helicase-primase complex disrupts this coordinated process.

Caption: Logical flow of HSV DNA replication and the point of inhibition by Adibelivir.

Conclusion

Adibelivir (IM-250) represents a promising next-generation therapeutic for HSV infections. Its novel mechanism of action, potent preclinical efficacy, and favorable pharmacokinetic profile, particularly its ability to penetrate the CNS, suggest it may offer significant advantages over existing treatments. The forthcoming results from the Phase 1b clinical trial will be crucial in determining its clinical potential for treating recurrent genital herpes and potentially other HSV-related diseases. The detailed methodologies and pathway visualizations provided in this guide are intended to facilitate further research and a deeper understanding of this important new antiviral agent.

References

• 1. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 2. | BioWorld [bioworld.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Innovative Molecules Completes Enrollment of Phase 1b Clinical Trial of IM-250 [prnewswire.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. medium.com [medium.com]

Adibelivir's Impact on Latent Herpes Simplex Virus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Herpes Simplex Virus (HSV) establishes lifelong latency in the nervous system, posing a significant challenge for antiviral therapies which primarily target lytic replication. Adibelivir (IM-250), a novel helicase-primase inhibitor, has emerged as a promising candidate for not only treating active HSV infections but also for impacting the latent viral reservoir. This document provides a comprehensive technical overview of the preclinical evidence for adibelivir's effect on latent HSV, detailing its mechanism of action, summarizing key quantitative data from animal models, and outlining the experimental protocols used in these pivotal studies. Adibelivir's ability to achieve high concentrations in the nervous system distinguishes it from other helicase-primase inhibitors and appears to be a key factor in its efficacy against the latent virus.[1][2] Preclinical studies demonstrate that intermittent therapy with adibelivir during the latent phase of infection can significantly reduce the frequency of subsequent viral reactivation and recurrent disease.[3][4]

Core Mechanism of Action: Helicase-Primase Inhibition

Adibelivir is a potent inhibitor of the HSV helicase-primase complex, a critical enzymatic machinery for viral DNA replication.[5] This complex, composed of three viral proteins (UL5, UL8, and UL52), is responsible for unwinding the double-stranded viral DNA and synthesizing short RNA primers necessary for the initiation of DNA synthesis by the viral DNA polymerase. By targeting this essential process, adibelivir effectively halts viral replication. This mechanism is distinct from nucleoside analogs like acyclovir, which target the viral DNA polymerase.

Figure 1: Mechanism of Action of Adibelivir.

Quantitative Data from Preclinical Models

Adibelivir has been evaluated in two key animal models that mimic human HSV latency and reactivation: the guinea pig model of genital herpes (HSV-2) and the mouse model of ocular herpes (HSV-1).[3][6]

Guinea Pig Model of Genital Herpes (HSV-2)

Intermittent adibelivir therapy during established latency has shown a significant impact on recurrent genital disease.

Table 1: Effect of Intermittent Adibelivir (IM-250) Therapy on Recurrent Genital Herpes in Guinea Pigs

Treatment Group	Mean Number of Recurrent Lesion Days	Percent Reduction in Recurrent Lesion Days vs. Vehicle	Mean Number of Recurrence Episodes	Percent Reduction in Recurrence Episodes vs. Vehicle
Vehicle	8.6	-	4.3	-
Adibelivir (IM-250)	1.8	79.1%	1.1	74.4%

Data adapted from Bernstein et al., Antiviral Research, 2023.

Mouse Model of Ocular Herpes (HSV-1)

In the mouse ocular herpes model, adibelivir treatment during latency reduced the frequency of virus reactivation induced by hyperthermic stress.

Table 2: Effect of Adibelivir (IM-250) on Hyperthermic Stress-Induced HSV-1 Reactivation in Mice

Treatment Group	Percentage of Mice with Reactivated Virus
Vehicle	50%
Adibelivir (IM-250)	10%

Data adapted from Bernstein et al., Antiviral Research, 2023.

While intermittent therapy with adibelivir significantly reduces reactivation, studies have shown only a small and non-significant reduction in the latent HSV-2 DNA load in dorsal root ganglia and spinal cords of treated guinea pigs.[5] This suggests that adibelivir's primary effect on the latent reservoir may be to impair its ability to reactivate rather than to eliminate the viral DNA.

Experimental Protocols

The following are detailed methodologies for the key animal models used to evaluate the efficacy of adibelivir on latent HSV.

Guinea Pig Model of Genital Herpes (HSV-2)

This model is valuable as it mimics the spontaneous reactivation of genital herpes seen in humans.

Figure 2: Experimental Workflow for the Guinea Pig Model.

• Animals: Female Hartley guinea pigs.

• Virus and Inoculation: Intravaginal inoculation with HSV-2.

• Establishment of Latency: Following the resolution of the acute primary infection, latency is established in the lumbosacral dorsal root ganglia (DRG).

• Treatment Regimen: Intermittent therapy with adibelivir (formulated in the diet) is initiated during the latent phase. This typically involves multiple cycles of treatment and non-treatment periods.

• Monitoring: Animals are monitored daily for the appearance of recurrent genital lesions. Vaginal swabs can be collected to quantify viral shedding by plaque assay or qPCR.

• Endpoint Analysis: At the end of the study, DRG and spinal cord tissues are harvested to quantify the latent viral DNA load using qPCR.

Mouse Model of Ocular Herpes (HSV-1)

This model is used to study induced reactivation of latent HSV-1 from trigeminal ganglia.

Figure 3: Experimental Workflow for the Mouse Ocular Model.

• Animals: Swiss Webster mice.

• Virus and Inoculation: Ocular inoculation with HSV-1 strain 17VP16pLacZ.

• Establishment of Latency: Latency is established in the trigeminal ganglia (TG).

• Treatment Regimen: Adibelivir is administered in the diet.

• Reactivation Stimulus: Latent virus is induced to reactivate in vivo using a single hyperthermic stress (HS) event.

• Detection of Reactivation: Reactivation in the TG is quantified by detecting infectious virus produced in the TG during reactivation and by measuring viral shedding from the eye via plaque assay on Vero cells.

Signaling Pathways in HSV Latency and Reactivation: Potential Implications for Adibelivir

The establishment and reactivation of HSV latency are complex processes regulated by both viral and host factors, including key cellular signaling pathways. While direct evidence of adibelivir modulating specific host signaling pathways is not yet available, understanding these pathways provides a framework for future research.

Two critical pathways involved in HSV reactivation are the c-Jun N-terminal kinase (JNK) and the phosphatidylinositol 3-kinase (PI3K)-Akt pathways. Stress stimuli can activate the JNK pathway, leading to the phosphorylation of downstream targets that can promote the initiation of viral lytic gene expression. Conversely, the PI3K-Akt pathway, often activated by neurotrophic factors, is generally associated with the maintenance of latency.

Given that adibelivir's primary mechanism is the direct inhibition of the viral helicase-primase complex, its effect on these signaling pathways is likely indirect. By suppressing viral replication and the production of viral proteins, adibelivir may reduce the inflammatory and stress responses in latently infected neurons that could otherwise trigger reactivation pathways.

References

• 1. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Intermittent therapy with helicase-primase inhibitor IM-250 efficiently controls recurrent herpes disease and reduces reactivation of latent HSV - Innovative Molecules [innovativemolecules.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Adibelivir's Potency Against Acyclovir-Resistant Herpes Simplex Virus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the antiviral activity of adibelivir, a novel helicase-primase inhibitor, with a specific focus on its efficacy against acyclovir-resistant strains of Herpes Simplex Virus (HSV). This document synthesizes available preclinical data, details experimental methodologies, and presents visual representations of molecular mechanisms and experimental workflows to support further research and development in the field of anti-herpetic therapies.

Introduction: The Challenge of Acyclovir (B1169) Resistance

Herpes Simplex Virus (HSV) infections are a significant global health concern, causing a range of diseases from oral and genital lesions to more severe conditions like encephalitis.[1] For decades, the primary treatment for HSV infections has been nucleoside analogues, with acyclovir being the most prominent. Acyclovir is a prodrug that, once converted to its triphosphate form by viral and cellular kinases, inhibits the viral DNA polymerase, leading to chain termination and prevention of viral replication.[2]

However, the extensive and long-term use of acyclovir has led to the emergence of resistant HSV strains, particularly in immunocompromised individuals.[3][4] Resistance to acyclovir primarily arises from mutations in the viral thymidine (B127349) kinase (TK) gene, which is responsible for the initial phosphorylation and activation of the drug.[4] Mutations in the viral DNA polymerase can also confer resistance.[4] This growing resistance necessitates the development of new antiviral agents with alternative mechanisms of action.

Adibelivir (IM-250) is a promising new compound belonging to the class of helicase-primase inhibitors.[5] Unlike acyclovir, adibelivir does not require activation by viral TK and targets a different essential component of the viral replication machinery, the helicase-primase complex.[1][6] This complex is responsible for unwinding the double-stranded viral DNA and synthesizing RNA primers for DNA replication. By inhibiting this complex, adibelivir effectively halts viral replication through a mechanism that is independent of the mutations that cause acyclovir resistance.

Quantitative Analysis of Antiviral Activity

The efficacy of an antiviral compound is quantified by its ability to inhibit viral replication in vitro. The 50% inhibitory concentration (IC50) or 50% effective concentration (EC50) is the concentration of a drug that is required for 50% inhibition of viral replication in vitro. The following tables summarize the available data on the in vitro activity of adibelivir and a related helicase-primase inhibitor against HSV, including acyclovir-resistant strains.

Table 1: In Vitro Activity of Adibelivir against Herpes Simplex Virus

Compound	Virus Strain	IC50 (nM)	Reference
Adibelivir (IM-250)	HSV-1 (Strain Cl1)	19	[5]
Adibelivir (IM-250)	HSV-2 (Strain MS)	28	[5]

Note: The acyclovir-resistance status of the tested strains was not specified in the source.

Table 2: Comparative In Vitro Activity of a Helicase-Primase Inhibitor Against Acyclovir-Sensitive and -Resistant HSV-1

To illustrate the effectiveness of the helicase-primase inhibitor class against acyclovir-resistant HSV, data for a similar compound, BILS 45 BS, is presented below. This compound also targets the helicase-primase complex.

Compound	Virus Strain	EC50 (µM)	Fold-Difference vs. Wild-Type	Reference
BILS 45 BS	Wild-Type HSV-1	~0.15	-	[7]
Acyclovir-Resistant HSV-1	~0.15	~1	[7]
Acyclovir	Wild-Type HSV-1	~0.75	-	[7]
Acyclovir-Resistant HSV-1	>3.0	>4	[7]

This data demonstrates that while acyclovir loses its potency against resistant strains, the helicase-primase inhibitor BILS 45 BS retains its high potency, with a consistent EC50 value against both wild-type and acyclovir-resistant HSV-1.[7] This supports the mechanism-based rationale for the development of helicase-primase inhibitors as a treatment for acyclovir-resistant HSV infections.

Experimental Protocols

The following is a detailed methodology for a standard Plaque Reduction Assay, a common in vitro method used to determine the antiviral activity of a compound against HSV.

Plaque Reduction Assay Protocol

Objective: To determine the concentration of an antiviral agent required to reduce the number of viral plaques by 50% (EC50).

Materials:

• Cells: A susceptible cell line for HSV infection (e.g., Vero cells, human foreskin fibroblasts).

• Virus: A known titer of the HSV strain to be tested (both wild-type and acyclovir-resistant strains).

• Compound: Adibelivir or other test compounds, dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Media: Growth medium, infection medium (low serum), and overlay medium (containing methylcellulose (B11928114) or other viscous agent).

• Reagents: Phosphate-buffered saline (PBS), fixing solution (e.g., 10% formalin), and staining solution (e.g., 0.1% crystal violet).

• Equipment: Cell culture plates (e.g., 6-well or 12-well), incubator (37°C, 5% CO2), microscope.

Procedure:

• Cell Seeding: Seed the susceptible cells into multi-well plates at a density that will result in a confluent monolayer on the day of infection. Incubate overnight.

• Compound Preparation: Prepare serial dilutions of the test compound in infection medium. A broad range of concentrations should be tested to determine the dose-response curve.

• Virus Dilution: Dilute the viral stock in infection medium to a concentration that will produce a countable number of plaques (typically 50-100 plaques per well).

• Infection:

  • Aspirate the growth medium from the confluent cell monolayers.

  • Wash the cells with PBS.

  • Add the diluted virus to each well (except for the cell control wells).

  • Incubate for 1-2 hours at 37°C to allow for viral adsorption.

• Treatment:

  • After the adsorption period, remove the virus inoculum.

  • Add the different concentrations of the test compound (prepared in overlay medium) to the respective wells. Include a virus control (no compound) and a cell control (no virus, no compound).

• Incubation: Incubate the plates for 2-3 days at 37°C in a CO2 incubator. The overlay medium restricts the spread of the virus to adjacent cells, leading to the formation of localized areas of cell death (plaques).

• Fixation and Staining:

  • Aspirate the overlay medium.

  • Fix the cells with the fixing solution for at least 30 minutes.

  • Remove the fixing solution and stain the cells with crystal violet solution for 15-30 minutes.

  • Gently wash the wells with water to remove excess stain and allow the plates to air dry.

• Plaque Counting and Data Analysis:

  • Count the number of plaques in each well. Plaques will appear as clear zones against a purple background of stained, uninfected cells.

  • Calculate the percentage of plaque reduction for each compound concentration compared to the virus control.

  • Determine the EC50 value by plotting the percentage of plaque reduction against the compound concentration and fitting the data to a dose-response curve.

Visualizing Mechanisms and Workflows

Mechanism of Action: Adibelivir vs. Acyclovir

The following diagram illustrates the distinct molecular targets of adibelivir and acyclovir in the HSV replication cycle.

Caption: Mechanism of action of Adibelivir vs. Acyclovir.

Experimental Workflow: Plaque Reduction Assay

The following diagram outlines the key steps of the plaque reduction assay used to determine antiviral efficacy.

Caption: Workflow of a Plaque Reduction Assay.

Conclusion

Adibelivir and other helicase-primase inhibitors represent a significant advancement in the fight against HSV, particularly in the context of growing acyclovir resistance. Their novel mechanism of action, which circumvents the common resistance pathways associated with nucleoside analogues, makes them a highly promising class of antiviral drugs. The preclinical data, although still emerging for adibelivir specifically, strongly supports the continued investigation of these compounds in clinical settings. This technical guide provides a foundational understanding for researchers and drug development professionals to build upon as more data on adibelivir's efficacy and safety becomes available.

References

• 1. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 2. Herpes Simplex Virus Resistance to Acyclovir and Penciclovir after Two Decades of Antiviral Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acyclovir resistance in herpes simplex viruses: Prevalence and therapeutic alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Herpes simplex virus resistance to antiviral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Amenamevir, a Helicase-Primase Inhibitor, for the Optimal Treatment of Herpes Zoster - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oral Bioavailability and In Vivo Efficacy of the Helicase-Primase Inhibitor BILS 45 BS against Acyclovir-Resistant Herpes Simplex Virus Type 1 - PMC [pmc.ncbi.nlm.nih.gov]

Adibelivir Blood-Brain Barrier Penetration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adibelivir (IM-250) is a novel, orally bioavailable helicase-primase inhibitor demonstrating potent antiviral activity against Herpes Simplex Virus (HSV). A critical attribute for the effective treatment of neurotropic HSV infections, such as herpes encephalitis, is the ability of an antiviral agent to penetrate the blood-brain barrier (BBB) and achieve therapeutic concentrations in the central nervous system (CNS). Preclinical studies have revealed that adibelivir exhibits exceptional penetration into the nervous system, a characteristic that distinguishes it from other helicase-primase inhibitors. This technical guide provides a comprehensive overview of the available data on adibelivir's BBB penetration, details established methodologies for assessing such penetration, and outlines the compound's mechanism of action. The efficient passage of adibelivir across the blood-brain and blood-nerve barriers is attributed to its distinct structure and chemical properties[1][2].

Quantitative Data on Adibelivir Blood-Brain Barrier Penetration

The ability of a drug to cross the BBB is quantified by the ratio of its concentration in the brain to that in the plasma (brain-to-plasma ratio or B/P ratio). A higher ratio indicates greater penetration. Adibelivir has demonstrated superior nervous system exposure compared to other helicase-primase inhibitors in various animal models[1][2].

Table 1: Adibelivir Nervous System/Plasma Ratios Across Species

Animal Model	Dosage & Administration	Time Point	Nervous System/Plasma Ratio	Reference
Mice	10 mg/kg, single oral dose	4 hours	0.9	[1]
Rats	10 mg/kg, single oral dose	4 hours	1.4	[1]
Rats	30 mg/kg, single IV dose	Not Specified	2.2 - 2.7	[1]
Dogs	100 mg/kg, multiple oral doses (8 days)	24 hours post-last dose	0.5 - 1.2	[1]
Guinea Pigs	Not Specified	Not Specified	2.4 - 3.4	[1]
Rabbits	Not Specified	Not Specified	2.9 - 4.1	[1]

Table 2: Comparative Brain/Plasma Ratios of Helicase-Primase Inhibitors

Compound	Brain/Plasma Ratio	Reference
Adibelivir (IM-250)	0.5 - 4.0	[1][2]
Amenamevir	< 0.1	[1][2]
Pritelivir	< 0.1	[1]
ABI-5366	< 0.1	[1][2]

Experimental Protocols for Assessing Blood-Brain Barrier Penetration

While specific, detailed protocols for the adibelivir studies are not publicly available, this section outlines representative methodologies based on established practices for antiviral drug candidates.

In Vivo Brain-to-Plasma Ratio Determination

This protocol describes a typical workflow for determining the B/P ratio in a rodent model.

Workflow Diagram:

Caption: Workflow for in vivo brain-to-plasma ratio determination.

Methodology:

• Animal Dosing: Administer adibelivir to a cohort of rodents (e.g., mice or rats) via the desired route (oral gavage or intravenous injection) at a specified dose.

• Sample Collection: At predetermined time points, anesthetize the animals and collect blood via cardiac puncture. Subsequently, perfuse the brain with saline to remove residual blood and then extract the brain tissue.

• Sample Processing:

  • Plasma: Centrifuge the blood samples to separate the plasma.

  • Brain: Weigh the brain tissue and homogenize it in a suitable buffer.

  • Extraction: Perform protein precipitation on both plasma and brain homogenate samples, typically using a solvent like acetonitrile, to extract the drug.

• Quantification: Analyze the adibelivir concentration in the processed plasma and brain samples using a validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method.

• Calculation: Calculate the brain-to-plasma ratio by dividing the concentration of adibelivir in the brain tissue (ng/g) by its concentration in the plasma (ng/mL).

HPLC-MS/MS Quantification of Adibelivir (Representative Protocol)

Methodology:

• Chromatography:

  • HPLC System: A standard UHPLC system.

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient elution to separate adibelivir from matrix components.

  • Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometry:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization: Positive electrospray ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for adibelivir and an internal standard.

In Vitro Permeability Assessment (Caco-2 Assay)

This assay is used to predict intestinal absorption and can be adapted to model the BBB. It helps determine if a compound is a substrate for efflux transporters like P-glycoprotein (P-gp).

Workflow Diagram:

Caption: Workflow for in vitro Caco-2 permeability assay.

Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell inserts until they form a confluent monolayer.

• Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Permeability Assay:

  • Add adibelivir to the apical (top) chamber to measure transport in the apical-to-basolateral (A-B) direction.

  • In a separate set of wells, add adibelivir to the basolateral (bottom) chamber to measure transport in the basolateral-to-apical (B-A) direction.

• Sampling and Analysis: After a set incubation period, take samples from the receiver compartment and quantify the concentration of adibelivir using HPLC-MS/MS.

• Calculations:

  • Calculate the apparent permeability coefficient (Papp) for both directions.

  • Determine the efflux ratio (ER) by dividing the Papp (B-A) by the Papp (A-B). An efflux ratio significantly greater than 1 suggests the compound is a substrate for an efflux transporter.

Mechanism of Action and Signaling Pathways

Primary Antiviral Mechanism

Adibelivir's primary mechanism of action is the inhibition of the HSV helicase-primase enzyme complex. This complex is essential for unwinding the viral DNA and synthesizing RNA primers, which are necessary for viral DNA replication. By inhibiting this complex, adibelivir effectively halts viral replication.

Signaling Pathway Diagram:

Caption: Mechanism of action of Adibelivir.

Blood-Brain Barrier Penetration Mechanism

Current evidence strongly suggests that the high BBB penetration of adibelivir is primarily due to its favorable physicochemical properties rather than modulation of specific signaling pathways within the brain's endothelial cells. The structural characteristics of adibelivir likely allow for efficient passive diffusion across the lipid membranes of the BBB.

There is currently no published evidence to indicate that adibelivir directly interacts with or modulates key signaling pathways involved in BBB transport, such as the NF-κB or PI3K/Akt pathways, to facilitate its entry into the CNS. Its ability to bypass efflux pumps like P-glycoprotein, as suggested by its high brain accumulation compared to other inhibitors, is also likely a result of its molecular structure not being recognized as a substrate.

Conclusion

Adibelivir demonstrates exceptional penetration of the blood-brain barrier, achieving significantly higher concentrations in the nervous system compared to other helicase-primase inhibitors. This characteristic is crucial for its potential efficacy in treating CNS-related herpes infections. The high permeability is attributed to its unique chemical structure, facilitating passive transport across the BBB. While detailed experimental protocols from specific studies on adibelivir are not fully public, established in vivo and in vitro methodologies provide a robust framework for its continued evaluation. Further research may elucidate the precise molecular interactions between adibelivir and the components of the BBB, but current data points towards a mechanism driven by its physicochemical properties rather than the modulation of cellular signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]

The Antiviral Spectrum of Adibelivir: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adibelivir (also known as IM-250) is an orally bioavailable, small-molecule inhibitor of the herpes simplex virus (HSV) helicase-primase complex.[1][2][3] This novel mechanism of action allows it to be effective against both HSV-1 and HSV-2, including strains resistant to current standard-of-care nucleoside analogs like acyclovir.[4] Preclinical data have demonstrated its potency in vitro and its efficacy in animal models, leading to the initiation of Phase 1 clinical trials.[5][6] This technical guide provides a comprehensive overview of the antiviral spectrum of Adibelivir, detailing its mechanism of action, quantitative efficacy, and the experimental protocols used for its evaluation.

Mechanism of Action: Inhibition of the Helicase-Primase Complex

Adibelivir targets the HSV helicase-primase complex, a critical enzymatic machinery for the replication of the viral genome. This complex is responsible for unwinding the double-stranded viral DNA and synthesizing short RNA primers, which are essential for the initiation of DNA synthesis by the viral DNA polymerase. By inhibiting this complex, Adibelivir effectively halts viral DNA replication.

The following diagram illustrates the mechanism of action of Adibelivir in the context of HSV DNA replication.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Adibelivir - MedChem Express [bioscience.co.uk]
• 3. Home - Innovative Molecules [innovativemolecules.com]
• 4. IM-250 (Adibelivir) | HSV helicase primase inhibitor | Probechem Biochemicals [probechem.com]
• 5. News / Press Release - Innovative Molecules [innovativemolecules.com]
• 6. researchgate.net [researchgate.net]

Preclinical Profile of Adibelivir (IM-250) for Neonatal Herpes Simplex Virus Infection: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes publicly available preclinical information regarding Adibelivir for the treatment of neonatal herpes simplex virus (HSV) infection. Specific quantitative efficacy, pharmacokinetic, and safety data from dedicated neonatal animal studies have not been detailed in the reviewed scientific literature. The experimental protocols described herein are based on established methodologies for neonatal HSV models and may not reflect the exact protocols used for Adibelivir.

Introduction

Neonatal herpes simplex virus (HSV) infection is a rare but devastating disease with high rates of mortality and long-term neurological morbidity, even with current standard-of-care antiviral therapy. The dissemination of the virus to the central nervous system (CNS) is a major contributor to the poor prognosis. Adibelivir (formerly IM-250), a novel helicase-primase inhibitor, has shown promise in preclinical studies, demonstrating efficacy in animal models of herpes encephalitis and neonatal herpes.[1][2][3] A key feature of Adibelivir is its ability to efficiently cross the blood-brain barrier, achieving significant concentrations in the nervous system, a critical attribute for combating CNS-invasive neonatal herpes.[1][2]

This technical whitepaper provides a comprehensive overview of the available preclinical data on Adibelivir relevant to neonatal HSV infection, including its mechanism of action, and a generalized experimental framework for its evaluation in neonatal animal models.

Mechanism of Action: Inhibition of the HSV Helicase-Primase Complex

Adibelivir is a potent inhibitor of the HSV helicase-primase complex, an essential enzymatic machinery for viral DNA replication.[4] This complex, composed of three viral proteins (UL5, UL52, and UL8 in HSV-1), is responsible for unwinding the double-stranded viral DNA at the replication fork and synthesizing short RNA primers necessary for the initiation of DNA synthesis by the viral DNA polymerase.

By targeting the helicase-primase complex, Adibelivir effectively halts viral DNA replication through a mechanism distinct from that of nucleoside analogs like acyclovir, which target the viral DNA polymerase. This different mechanism of action suggests that Adibelivir could be effective against acyclovir-resistant HSV strains.

Signaling Pathway Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 3. Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Adibelivir: A Technical Guide to its Role in Mitigating Herpes Simplex Virus Reactivation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Herpes Simplex Virus (HSV) latency and subsequent reactivation present a significant clinical challenge, with current antiviral therapies primarily managing lytic replication without impacting the latent viral reservoir. Adibelivir (IM-250), a novel, orally active helicase-primase inhibitor, has emerged as a promising therapeutic candidate demonstrating the potential to not only treat active HSV infections but also to reduce the reactivation of latent virus. This technical guide provides an in-depth overview of the preclinical data, mechanism of action, and experimental methodologies related to adibelivir's role in reducing HSV reactivation. It is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the pursuit of more effective anti-herpetic therapies.

Introduction to Adibelivir (IM-250)

Adibelivir is a potent inhibitor of the HSV helicase-primase complex, a critical component of the viral DNA replication machinery.[1] This complex is responsible for unwinding the viral DNA and synthesizing RNA primers necessary for DNA replication.[2] By targeting this essential enzymatic activity, adibelivir effectively halts viral replication.[1] Preclinical studies have demonstrated its efficacy against both HSV-1 and HSV-2, including strains resistant to conventional nucleoside analogues like acyclovir.[2] A key differentiator for adibelivir is its notable ability to penetrate the nervous system, reaching the site of the latent HSV reservoir in sensory ganglia.[3][4] This characteristic is crucial for its potential to impact viral reactivation.

Mechanism of Action

Adibelivir functions by non-competitively binding to the HSV helicase-primase complex, which consists of three viral proteins: UL5, UL8, and UL52. This binding event stalls the replication fork, preventing the unwinding of the double-stranded viral DNA and subsequent synthesis of new viral genomes.[1][5] This targeted inhibition of a vital viral process underscores its potency and specificity.

Mechanism of Action of Adibelivir.

Quantitative Preclinical Data

Numerous preclinical studies have evaluated the efficacy of adibelivir in both in vitro and in vivo models of HSV infection and reactivation. The following tables summarize the key quantitative findings.

Table 1: In Vitro Efficacy of Adibelivir

Virus Strain	Cell Line	IC50	Reference
HSV-1 (Clinical Isolate)	Vero	~20 nM	[6]
HSV-1 (Acyclovir-Resistant)	-	20-30 nM	[2]
HSV-2 (Clinical Isolate)	-	20-30 nM	[2]

Table 2: In Vivo Efficacy of Adibelivir in Animal Models

Animal Model	Virus	Dosing Regimen	Key Findings	Reference
Intranasal HSV-1 Lethal Challenge (BALB/c mice)	HSV-1	4-10 mg/kg	Significantly increased survival rate, reduced clinical scores, and viral load in lungs and brains.	[6]
Ocular HSV-1 Latency (Swiss Webster mice)	HSV-1	10 mg/kg (single oral gavage)	Blocked viral reactivation (infectious virus production) in 100% of mice.	[6]
Genital Herpes (Female Hartley guinea pigs)	HSV-2	150-500 mg/kg (oral, weekly for 12 weeks)	Inhibited subsequent relapses after 4-7 treatment cycles during the incubation period. No further recurrences after 7 cycles.	[6]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of adibelivir.

In Vivo Guinea Pig Model of Genital Herpes and Reactivation

This model is crucial for evaluating the effect of antivirals on recurrent HSV-2 disease, as it mimics human infection with spontaneous reactivation.

• Animal Model: Female Hartley guinea pigs (250-350 g).

• Virus Inoculation: Animals are inoculated intravaginally with HSV-2 (MS strain).

• Establishment of Latency: The acute primary infection is allowed to resolve, and the virus establishes latency in the lumbosacral dorsal root ganglia.

• Adibelivir Administration: Adibelivir (IM-250) is administered orally. In published studies, it has been incorporated into the diet at concentrations of 150 mg/kg or 500 mg/kg and provided at weekly intervals for a duration of 12 weeks.[6]

• Monitoring of Recurrent Disease: Animals are monitored daily for the appearance of genital lesions. Lesion severity can be scored on a scale (e.g., 0 = no disease, 1 = redness, 2 = single lesion, 3 = multiple coalesced lesions, 4 = ulcerated lesions).

• Quantification of Viral Shedding: Vaginal swabs are collected daily to assess both symptomatic and asymptomatic viral shedding. Viral DNA is quantified from the swabs using quantitative polymerase chain reaction (qPCR).

• Assessment of Reactivation Reduction: The frequency and severity of recurrent lesions, as well as the amount of viral shedding, are compared between the adibelivir-treated and placebo groups.

Experimental Workflow for the Guinea Pig Model.

In Vivo Mouse Ocular Model of HSV-1 Latency and Reactivation

This model is instrumental in studying the establishment of HSV-1 latency in trigeminal ganglia and the mechanisms of reactivation.

• Animal Model: Swiss Webster outbred mice (22-25 g).

• Virus Inoculation: Mice are infected by dispensing 10 µL of inoculum containing HSV-1 strain 17VP16pLacZ onto each scarified corneal surface.[6]

• Establishment of Latency: The virus establishes a latent infection in the trigeminal ganglia.

• Adibelivir Administration: A single dose of adibelivir (10 mg/kg) is administered via oral gavage.[6]

• Induction of Reactivation: Reactivation of latent HSV-1 can be induced by various stimuli, such as hyperthermic stress (e.g., placing mice in a 43°C water bath for 10 minutes).

• Assessment of Reactivation: The presence of infectious virus in the trigeminal ganglia is quantified. This can be done by homogenizing the ganglia and performing plaque assays on Vero cells. The expression of viral immediate-early genes (e.g., ICP0, ICP4) can also be measured by RT-qPCR as an indicator of reactivation.

• Evaluation of Adibelivir's Effect: The percentage of mice with reactivated virus is compared between the adibelivir-treated and control groups.

Signaling Pathways in HSV Reactivation and Potential Intervention by Adibelivir

HSV reactivation is a complex process involving the interplay of various cellular signaling pathways in latently infected neurons. Stressful stimuli can trigger these pathways, leading to the transcription of viral lytic genes. Two key pathways implicated in HSV reactivation are the PI3K/AKT/mTOR pathway and the JNK pathway.[7][8]

• PI3K/AKT/mTOR Pathway: This pathway is generally associated with cell survival and growth. During latency, it is thought to be active, contributing to the maintenance of the latent state. Inhibition of this pathway can lead to HSV reactivation.[8][9][10]

• JNK Pathway: The c-Jun N-terminal kinase (JNK) pathway is a stress-activated signaling cascade. Various stressors that induce HSV reactivation have been shown to activate the JNK pathway.[7][11][12] Activation of JNK can lead to chromatin modifications at viral lytic gene promoters, facilitating their transcription.[11]

While the precise molecular interactions of adibelivir with these signaling pathways are still under investigation, its ability to reduce the reactivation competence of the latent viral reservoir suggests a potential downstream effect on these pathways or a direct impact on the viral machinery required for the initiation of reactivation.

Key Signaling Pathways in HSV Reactivation.

Conclusion and Future Directions

Adibelivir represents a significant advancement in the development of anti-herpetic therapies. Its novel mechanism of action, potent antiviral activity against resistant strains, and, most importantly, its ability to reduce HSV reactivation in preclinical models, position it as a promising candidate for further clinical development.[13] The data summarized in this guide highlight the robust preclinical evidence supporting its potential. Future research should focus on elucidating the precise molecular mechanisms by which adibelivir impacts the latent viral reservoir and its interaction with host cell signaling pathways. The ongoing clinical trials will be critical in determining its safety and efficacy in human populations, offering hope for a more effective management of recurrent HSV disease.[5][13]

References

• 1. HSV-targeting compound affects latent infection | 2021-06-18 | BioWorld [bioworld.com]
• 2. researchgate.net [researchgate.net]
• 3. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 4. researchgate.net [researchgate.net]
• 5. Pipeline - Innovative Molecules [innovativemolecules.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. Strength in Diversity: Understanding the Pathways of Herpes Simplex Virus Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Role of PI3K/Akt in Human Herpesvirus Infection: from the Bench to the Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Neuronal hyperexcitability is a DLK-dependent trigger of herpes simplex virus reactivation that can be induced by IL-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. firstwordpharma.com [firstwordpharma.com]

Adibelivir's Impact on Viral DNA Unwinding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adibelivir (IM-250) is a novel, orally active helicase-primase inhibitor demonstrating potent antiviral activity against Herpes Simplex Virus (HSV) types 1 and 2. Its distinct mechanism of action, targeting the viral helicase-primase complex, offers a promising alternative to traditional nucleoside analogs, particularly in the context of drug-resistant strains. A key differentiator of Adibelivir is its exceptional ability to penetrate the central nervous system (CNS), suggesting potential efficacy against the latent neuronal reservoir of HSV. This guide provides a comprehensive overview of the preclinical data on Adibelivir, focusing on its mechanism of action, in vitro and in vivo efficacy, and pharmacokinetic profile. Detailed experimental methodologies are provided to facilitate further research and development.

Introduction

Herpes Simplex Virus infections represent a significant global health burden, with current treatments primarily focused on managing active infections rather than addressing the latent viral reservoir.[1] Adibelivir emerges as a promising therapeutic candidate by directly inhibiting the HSV helicase-primase complex, an essential enzyme for viral DNA replication.[1][2] This enzyme is a heterotrimer composed of the UL5, UL52, and UL8 proteins, which collectively function to unwind the viral DNA and synthesize RNA primers for DNA replication.[3][4] By targeting this complex, Adibelivir effectively halts viral replication. Notably, preclinical studies have highlighted Adibelivir's superior exposure in the nervous system compared to other helicase-primase inhibitors, a critical attribute for targeting latent HSV.[5][6]

Mechanism of Action: Inhibition of the Helicase-Primase Complex

The antiviral activity of Adibelivir is centered on its inhibition of the HSV helicase-primase complex. This complex is fundamental to the initiation and elongation of viral DNA replication. The UL5 subunit possesses helicase and ssDNA-dependent ATPase activity, while the UL52 subunit contains the primase activity.[3] The UL8 subunit, while lacking catalytic activity, is crucial for the proper function and nuclear localization of the complex, and it modulates the enzymatic activities of UL5 and UL52.[3][7] Adibelivir is thought to bind to the UL5 subunit, thereby inhibiting its enzymatic functions and preventing the unwinding of viral DNA.[3] This leads to a cessation of viral DNA synthesis.

References

• 1. Science Translational Medicine Publication: Innovative [globenewswire.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The DNA helicase–primase complex as a target for herpes viral infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Herpes Simplex Virus Type 1 Helicase-Primase: DNA Binding and Consequent Protein Oligomerization and Primase Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Viral UL8 Is Involved in the Antiviral Activity of Oleanolic Acid Against HSV-1 Infection [frontiersin.org]

Adibelivir (IM-250): A Technical Guide to a Novel Helicase-Primase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adibelivir (IM-250) is a potent, orally bioavailable small molecule inhibitor of the herpes simplex virus (HSV) helicase-primase complex, a critical component of the viral DNA replication machinery. Developed by Innovative Molecules GmbH, Adibelivir represents a promising therapeutic candidate for the treatment of HSV infections, including those resistant to current standard-of-care nucleoside analogs. Its distinct chemical structure, featuring a sulfoximine (B86345) moiety instead of a sulfonamide and a 2,5-difluorobenzene ring, contributes to a favorable pharmacokinetic profile, notably its enhanced penetration of the central nervous system. This technical guide provides a comprehensive overview of the chemical structure, properties, mechanism of action, and preclinical data of Adibelivir.

Chemical Structure and Physicochemical Properties

Adibelivir is a synthetic molecule with the IUPAC name (S)-2-(2',5'-difluoro-[1,1'-biphenyl]-4-yl)-N-methyl-N-(4-methyl-5-(S-methylsulfonimidoyl)thiazol-2-yl)acetamide.[1] Its development was a targeted effort to improve upon earlier helicase-primase inhibitors like pritelivir (B1678233) by replacing the sulfonamide group with a sulfoximine to mitigate off-target effects and modifying the pyridine (B92270) ring to a 2,5-difluorobenzene ring to enhance nervous system penetration, a key site of latent HSV infection.

Below is a 2D representation of the chemical structure of Adibelivir (IM-250):

Table 1: Physicochemical Properties of Adibelivir (IM-250)

Property	Value	Reference
IUPAC Name	(S)-2-(2',5'-difluoro-[1,1'-biphenyl]-4-yl)-N-methyl-N-(4-methyl-5-(S-methylsulfonimidoyl)thiazol-2-yl)acetamide	[1]
Synonyms	IM-250, Adibelivirum	[1]
CAS Number	2305750-23-4	[1]
Molecular Formula	C₂₀H₁₉F₂N₃O₂S₂	[1]
Molecular Weight	435.51 g/mol	[1]
SMILES String	O=C(N(C)C1=NC(C)=C(--INVALID-LINK--(C)=O)S1)CC2=CC=C(C3=CC(F)=CC=C3F)C=C2	[1]
Appearance	Not specified
Solubility	Not specified
pKa	Not specified

Mechanism of Action

Adibelivir targets the herpes simplex virus helicase-primase complex, which is composed of three viral proteins: UL5 (helicase), UL52 (primase), and UL8 (accessory protein).[2][3] This complex is essential for viral DNA replication. The helicase (UL5) unwinds the double-stranded viral DNA, while the primase (UL52) synthesizes short RNA primers required for the initiation of DNA synthesis by the viral DNA polymerase.

Adibelivir acts as an uncompetitive inhibitor, binding to the helicase-primase complex and stabilizing its interaction with the DNA substrate.[4][5] This prevents the progression of the helicase and primase catalytic cycles, effectively halting viral DNA replication.[4] This mechanism of action is distinct from that of nucleoside analogs, such as acyclovir, which target the viral DNA polymerase. This difference provides a therapeutic advantage against HSV strains that have developed resistance to polymerase inhibitors.

Caption: Mechanism of Adibelivir (IM-250) targeting the HSV helicase-primase complex.

In Vitro Antiviral Activity

Adibelivir has demonstrated potent and broad-spectrum activity against both HSV-1 and HSV-2 in cell culture.

Table 2: In Vitro Antiviral Activity of Adibelivir (IM-250)

Virus Strain	Cell Line	IC₅₀ (nM)	Reference
HSV-1 (Strain C11)	Vero	19	[6]
HSV-2 (Strain MS)	Vero	28	[6]
HSV-1 (Clinical Isolate)	Vero	~20	[6]

In Vivo Efficacy

Preclinical studies in animal models have shown that Adibelivir is highly effective in treating HSV infections and reducing recurrent disease.

Table 3: In Vivo Efficacy of Adibelivir (IM-250)

Animal Model	Virus	Dosing Regimen	Key Findings	Reference
BALB/c Mice (intranasal infection)	HSV-1	4-10 mg/kg, oral	Significantly increased survival rate, reduced clinical scores and viral load in lungs and brains.	[6]
Swiss Webster Mice (corneal infection)	HSV-1 (Strain 17VP16pLacZ)	10 mg/kg, oral gavage (single dose)	Blocked viral reactivation in 100% of mice.	[6]
Hartley Guinea Pigs (intravaginal infection)	HSV-2 (MS strain)	150-500 mg/kg, oral (weekly for 12 weeks)	Inhibited subsequent relapses after 4-7 cycles. After 7 cycles, no further recurrences were observed.	[6]

Pharmacokinetics

A key feature of Adibelivir is its ability to penetrate the nervous system, where HSV establishes latency. This is a significant advantage over many other antiherpetic drugs.

Table 4: Pharmacokinetic Parameters of Adibelivir (IM-250) in Preclinical Species

Species	Route	Dose	Cmax	Tmax	AUC	Half-life	Nervous System/Plasma Ratio	Reference
Mouse	Oral	10 mg/kg	-	-	-	-	-	[6]
Rat	-	-	-	-	-	-	0.5 - 4	[7][8]
Guinea Pig	Oral	-	-	-	-	-	0.5 - 4	[7][8]
Dog	-	-	-	-	-	-	0.5 - 4	[7][8]
Rabbit	-	-	-	-	-	-	0.5 - 4	[7][8]

Experimental Protocols

In Vitro Antiviral Assay (General Protocol)

A plaque reduction assay is a common method to determine the in vitro antiviral activity of a compound.

• Cell Seeding: Vero cells are seeded in multi-well plates and allowed to form a confluent monolayer.

• Virus Infection: The cell monolayers are infected with a known titer of HSV-1 or HSV-2.

• Compound Treatment: Serial dilutions of Adibelivir are added to the infected cells.

• Incubation: The plates are incubated to allow for virus replication and plaque formation.

• Plaque Visualization and Counting: The cell monolayers are fixed and stained (e.g., with crystal violet), and the number of plaques in the treated wells is compared to the untreated control wells.

• IC₅₀ Determination: The 50% inhibitory concentration (IC₅₀) is calculated as the concentration of Adibelivir that reduces the number of plaques by 50%.

In Vivo Guinea Pig Model of Genital Herpes (General Protocol)

• Animal Model: Female Hartley guinea pigs are used.

• Virus Inoculation: Animals are infected intravaginally with a clinical isolate of HSV-2 (e.g., MS strain).[6]

• Treatment: Adibelivir is administered orally, often mixed with chow or via gavage, at specified doses and schedules.[9]

• Monitoring: Animals are monitored daily for the development of herpetic lesions, and the severity of the disease is scored. Vaginal swabs can be collected to quantify viral shedding.

• Endpoint Analysis: Key endpoints include the reduction in primary disease severity, the frequency and severity of recurrent lesions, and the amount of viral shedding.

Caption: A generalized workflow for assessing the in vivo efficacy of Adibelivir in a guinea pig model of genital herpes.

Resistance

Resistance to helicase-primase inhibitors can emerge through mutations in the viral genes encoding the helicase (UL5) and primase (UL52) subunits.[10][11] Specific mutations associated with resistance to other helicase-primase inhibitors have been identified, and cross-resistance studies are crucial in the development of new compounds in this class.

Conclusion

Adibelivir (IM-250) is a promising second-generation helicase-primase inhibitor with potent anti-HSV activity and a favorable pharmacokinetic profile, particularly its ability to penetrate the nervous system. Its distinct mechanism of action makes it a valuable candidate for treating HSV infections, including those resistant to existing therapies. Further clinical development will be crucial to fully elucidate its therapeutic potential in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. Structural basis of herpesvirus helicase-primase inhibition by pritelivir and amenamevir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The DNA helicase–primase complex as a target for herpes viral infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Herpes simplex virus helicase-primase inhibitors are active in animal models of human disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pipeline - Innovative Molecules [innovativemolecules.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 9. innovativemolecules.com [innovativemolecules.com]
• 10. Antiviral drug resistance and helicase-primase inhibitors of herpes simplex virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. UL52 Primase Interactions in the Herpes Simplex Virus 1 Helicase-Primase Are Affected by Antiviral Compounds and Mutations Causing Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Adibelivir In Vitro Plaque Reduction Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adibelivir (IM-250) is a potent, orally active helicase-primase inhibitor demonstrating significant antiviral activity against Herpes Simplex Virus type 1 (HSV-1) and type 2 (HSV-2).[1][2] The helicase-primase complex, composed of UL5, UL8, and UL52 proteins, is essential for unwinding viral DNA and synthesizing RNA primers, making it a critical target for antiviral therapy.[1][2][3][4][5] Adibelivir targets this complex, thereby inhibiting viral DNA replication.[6][7][8] The in vitro plaque reduction assay is a fundamental method for quantifying the antiviral efficacy of compounds like Adibelivir by measuring the reduction in the formation of viral plaques in a cell culture.[7][9][10][11][12]

These application notes provide a detailed protocol for conducting a plaque reduction assay to evaluate the in vitro efficacy of Adibelivir against HSV-1 and HSV-2 using Vero cells.

Data Presentation

The antiviral activity of Adibelivir against HSV-1 and HSV-2, as determined by plaque reduction assays, is summarized below. The 50% inhibitory concentration (IC₅₀) is a key measure of a drug's potency.

Virus Strain	Cell Line	IC₅₀ (nM)	Reference
HSV-1	Vero	~20	[1][2]
HSV-1 (Strain Cl1)	Vero	19	[2]
HSV-2 (Strain MS)	Vero	28	[2]

Experimental Protocols

General In Vitro Plaque Reduction Assay Protocol for Adibelivir

This protocol is adapted from standard methodologies for HSV plaque reduction assays on Vero cells.[11][13][14][15][16]

1. Materials

• Cells and Virus:

  • Vero cells (ATCC® CCL-81™)

  • HSV-1 or HSV-2 viral stocks

• Media and Reagents:

  • Dulbecco's Modified Eagle Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS), sterile

  • Adibelivir (IM-250)

  • Dimethyl Sulfoxide (DMSO), sterile

  • Methylcellulose (B11928114) or Carboxymethyl-cellulose (CMC)

  • Crystal Violet staining solution (e.g., 0.5% or 1% in 20-50% ethanol/methanol)[11][13][14]

  • Fixing solution (e.g., 10% formalin or ice-cold 100% methanol)[11]

• Equipment and Consumables:

  • 6-well or 12-well cell culture plates

  • Sterile serological pipettes and pipette tips

  • Cell culture flasks (T-75)

  • Humidified CO₂ incubator (37°C, 5% CO₂)

  • Inverted microscope

  • Biosafety cabinet

  • Hemocytometer or automated cell counter

2. Cell Preparation and Seeding

• Culture Vero cells in T-75 flasks using DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• The day before the assay, harvest confluent Vero cells using Trypsin-EDTA.

• Count the cells and determine viability (e.g., using Trypan Blue exclusion).

• Seed the cells into 6-well or 12-well plates at a density to achieve a confluent monolayer the next day. A typical seeding density is 3 x 10⁵ to 5 x 10⁵ cells/well for a 6-well plate or 1.5 x 10⁵ to 2.5 x 10⁵ cells/well for a 12-well plate.[16]

• Incubate the plates overnight at 37°C in a 5% CO₂ incubator.

3. Drug and Virus Preparation

• Prepare a stock solution of Adibelivir in DMSO. Further dilute in serum-free DMEM to achieve a range of desired final concentrations. Prepare a vehicle control using the same final concentration of DMSO.

• Dilute the HSV-1 or HSV-2 stock in serum-free DMEM to a concentration that will produce a countable number of plaques (typically 50-100 plaque-forming units, PFU, per well). This often corresponds to a multiplicity of infection (MOI) of approximately 0.1.[15]

4. Infection and Treatment

• Aspirate the culture medium from the confluent Vero cell monolayers.

• Wash the monolayers gently with sterile PBS.

• In separate tubes, pre-incubate the diluted virus with an equal volume of the various Adibelivir dilutions (or vehicle control) for 1 hour at 37°C.

• Inoculate the cell monolayers with the virus-drug mixtures.

• Incubate for 1-2 hours at 37°C to allow for viral adsorption, gently rocking the plates every 15-20 minutes.

5. Overlay Application

• Prepare a 2X overlay medium consisting of 2X DMEM and 2% methylcellulose or CMC.

• After the adsorption period, aspirate the inoculum from the wells.

• Gently add the overlay medium to each well (e.g., 2 mL per well for a 6-well plate). The overlay restricts the spread of the virus to adjacent cells, leading to the formation of distinct plaques.

• Incubate the plates at 37°C in a 5% CO₂ incubator for 2-3 days until plaques are visible.

6. Plaque Fixation and Staining

• Carefully aspirate the overlay medium.

• Fix the cell monolayer by adding a fixing solution (e.g., ice-cold 100% methanol (B129727) for 20 minutes at -20°C or 10% formalin for 30 minutes at room temperature).[11]

• Aspirate the fixing solution and gently wash the wells with water.

• Add the Crystal Violet staining solution to each well, ensuring the entire monolayer is covered.

• Incubate for 10-30 minutes at room temperature.[11][13]

• Gently wash the plates with running tap water to remove excess stain and allow them to air dry.

7. Plaque Counting and Data Analysis

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction for each Adibelivir concentration compared to the vehicle control using the following formula: % Plaque Reduction = [(Number of plaques in vehicle control - Number of plaques in drug-treated well) / Number of plaques in vehicle control] x 100

• Determine the IC₅₀ value by plotting the percentage of plaque reduction against the logarithm of the Adibelivir concentration and fitting the data to a dose-response curve.

Visualizations

Mechanism of Action: Adibelivir Inhibition of HSV DNA Replication

Caption: Adibelivir targets the HSV helicase-primase complex, inhibiting DNA unwinding and replication.

Experimental Workflow: Plaque Reduction Assay

Caption: Workflow for determining Adibelivir's antiviral activity using a plaque reduction assay.

References

• 1. The three-component helicase/primase complex of herpes simplex virus-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. pnas.org [pnas.org]
• 4. The three-component helicase/primase complex of herpes simplex virus-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Herpes simplex virus type 1 helicase-primase: DNA binding and consequent protein oligomerization and primase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A helicase-primase drug candidate with sufficient target tissue exposure affects latent neural herpes simplex virus infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Influenza virus plaque assay [protocols.io]
• 10. youtube.com [youtube.com]
• 11. Frontiers | A Novel Method to Titrate Herpes Simplex Virus-1 (HSV-1) Using Laser-Based Scanning of Near-Infrared Fluorophores Conjugated Antibodies [frontiersin.org]
• 12. A Novel Method to Titrate Herpes Simplex Virus-1 (HSV-1) Using Laser-Based Scanning of Near-Infrared Fluorophores Conjugated Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Virus Plaque Assay: A Technique to Measure Infectious Herpes Simplex Virus via Quantification of Plaques Formed in Monolayer of Virus-Infected Cells [jove.com]
• 14. Plaquing of Herpes Simplex Viruses [jove.com]
• 15. Screening and verification of antiviral compounds against HSV-1 using a method based on a plaque inhibition assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Herpes Simplex Virus Type 1 Propagation, Titration and Single-step Growth Curves - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Adbelivir Efficacy Testing in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adibelivir (IM-250) is a potent, orally bioavailable helicase-primase inhibitor currently under investigation for the treatment of Herpes Simplex Virus (HSV) infections.[1] Unlike nucleoside analogs which target viral DNA polymerase, Adibelivir inhibits the viral helicase-primase complex, which is essential for unwinding the viral DNA and synthesizing the primers required for DNA replication. This distinct mechanism of action makes it a promising candidate for combating HSV strains resistant to standard therapies.[2] Furthermore, preclinical studies have demonstrated Adibelivir's ability to effectively cross the blood-brain and blood-nerve barriers, suggesting its potential in treating neurological manifestations of HSV infections such as herpes encephalitis.[3][4][5]

These application notes provide a comprehensive overview of the established animal models for evaluating the in vivo efficacy of Adibelivir against HSV-1 and HSV-2. Detailed protocols for murine and guinea pig models are presented, along with tabulated quantitative data from preclinical studies to facilitate experimental design and data interpretation.

Mechanism of Action: Helicase-Primase Inhibition

Adibelivir targets the HSV helicase-primase complex, a heterotrimeric enzyme composed of three viral gene products: UL5 (helicase), UL52 (primase), and UL8. This complex is crucial for the initiation and elongation of viral DNA replication. Adibelivir binds to this complex and inhibits its enzymatic activity, thereby halting the viral replication process.

Figure 1: Mechanism of action of Adibelivir.

Animal Models for Efficacy Testing

Mice and guinea pigs are the most commonly utilized animal models for assessing the efficacy of anti-HSV agents.[6][7] Mice are particularly useful for lethal challenge studies and for evaluating drug effects on viral load in various tissues, including the central nervous system.[2][8] Guinea pigs are considered the gold standard for studying recurrent genital herpes, as they mimic the human disease course, including spontaneous reactivation of latent virus.[6][9]

Experimental Workflow

A general workflow for evaluating the efficacy of Adibelivir in an animal model is depicted below. This workflow includes animal acclimatization, infection, treatment, and subsequent monitoring and analysis.

Figure 2: General experimental workflow.

Quantitative Efficacy Data

The following tables summarize the quantitative data from preclinical efficacy studies of Adibelivir in various animal models.

Table 1: Efficacy of Adibelivir in a Murine Lethal HSV-1 Infection Model

Animal Model	Virus Strain	Treatment	Dosage (mg/kg/day)	Administration Route	Key Findings	Reference
BALB/c Mice	HSV-1	Adibelivir (IM-250)	4 or 10	Oral	Significantly increased survival rate (90-100%) compared to vehicle (0-10%). Reduced clinical scores and viral load in lungs and brains.	[1][2]
BALB/c Mice	HSV-1	Valacyclovir (VACV)	75	Oral	Increased survival rate (80-90%).	[2]
Swiss Webster Mice	HSV-1 strain 17VP16pLacZ	Adibelivir (IM-250)	10	Oral Gavage	Blocked viral reactivation in 100% of mice.	[1]

Table 2: Efficacy of Adibelivir in a Guinea Pig Recurrent HSV-2 Genital Herpes Model

Animal Model	Virus Strain	Treatment	Dosage (mg/kg)	Administration Route	Key Findings	Reference
Hartley Guinea Pigs	HSV-2 (MS strain)	Adibelivir (IM-250)	150-500	Oral (weekly)	Intermittent therapy during latency silenced subsequent recurrences for up to 6 months.	[1][10]

Experimental Protocols

Protocol 1: Murine Model of Lethal HSV-1 Encephalitis

This protocol is designed to evaluate the efficacy of Adibelivir in preventing mortality and reducing viral replication in a lethal intranasal HSV-1 infection model in BALB/c mice.[2]

Materials:

• Adibelivir (IM-250)

• Vehicle control (e.g., appropriate solvent for Adibelivir)

• HSV-1 strain (e.g., a neurovirulent strain)

• 6- to 8-week-old female BALB/c mice

• Anesthetic (e.g., isoflurane)

• Oral gavage needles

• Sterile phosphate-buffered saline (PBS)

• Tissue homogenization equipment

• qPCR reagents for viral DNA quantification

Procedure:

• Animal Acclimatization: House mice in a specific pathogen-free facility for at least one week before the experiment.

• Infection:

  • Anesthetize mice lightly with isoflurane.

  • Inoculate mice intranasally with a lethal dose of HSV-1 (e.g., 10^5 PFU) in a small volume (e.g., 10 µL per nostril).

• Treatment:

  • Begin treatment at a specified time post-infection (e.g., 6 hours).

  • Administer Adibelivir or vehicle control orally once daily via gavage for a predetermined duration (e.g., 5-7 days).

• Monitoring:

  • Monitor mice daily for clinical signs of disease (e.g., ruffled fur, hunched posture, neurological symptoms), body weight, and survival for at least 21 days.

  • Assign clinical scores based on a standardized scoring system.

• Viral Load Quantification:

  • At a specific time point (e.g., day 5 post-infection), euthanize a subset of mice from each group.

  • Harvest tissues of interest (e.g., brain, lungs).

  • Homogenize tissues and extract total DNA.

  • Quantify viral genome copies using a validated qPCR assay targeting a specific HSV-1 gene.

• Data Analysis:

  • Compare survival curves between treatment groups using the log-rank (Mantel-Cox) test.

  • Analyze differences in clinical scores, body weight changes, and viral loads using appropriate statistical tests (e.g., Mann-Whitney U test or t-test).

Protocol 2: Guinea Pig Model of Recurrent Genital Herpes

This protocol is designed to assess the efficacy of Adibelivir in suppressing spontaneous recurrent genital HSV-2 disease in female Hartley guinea pigs.[1]

Materials:

• Adibelivir (IM-250)

• Vehicle control

• HSV-2 strain (e.g., MS strain)

• Female Hartley guinea pigs (250-350 g)

• Vaginal swabs

• Viral transport medium

Procedure:

• Animal Acclimatization: Acclimate guinea pigs for at least one week prior to the study.

• Infection:

  • Inoculate guinea pigs intravaginally with HSV-2.

  • Monitor for the development of primary genital lesions.

• Establishment of Latency: Allow the animals to recover from the primary infection and for the virus to establish latency (typically several weeks).

• Treatment during Latency:

  • Initiate intermittent therapy with Adibelivir or vehicle control. For example, administer treatment orally once weekly for several cycles (e.g., 4-7 weeks).[1]

• Monitoring for Recurrences:

  • After the treatment period, monitor the animals daily for the spontaneous recurrence of genital lesions for an extended period (e.g., up to 6 months).

  • Document the number, frequency, and severity of recurrent episodes.

  • Collect vaginal swabs periodically to assess viral shedding by qPCR or viral culture.

• Data Analysis:

  • Compare the number of recurrent episodes and the frequency of viral shedding between the Adibelivir-treated and vehicle control groups using appropriate statistical methods.

Conclusion

The animal models and protocols described provide a robust framework for the preclinical evaluation of Adibelivir's efficacy against HSV infections. The presented data demonstrates the potent antiviral activity of Adibelivir in both lethal and recurrent disease models, highlighting its potential as a valuable therapeutic agent for human herpesvirus infections. Researchers should adapt these protocols to their specific experimental needs, ensuring compliance with all institutional and national guidelines for animal welfare.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Helicase primase inhibitors (HPIs) are efficacious for therapy of human herpes simplex virus (HSV) disease in an infection mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Animal models of human herpesvirus infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Animal Models for Influenza Research: Strengths and Weaknesses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Of Mice and not Humans: How Reliable are Animal Models for Evaluation of Herpes CD8+-T cell-Epitopes-Based Immunotherapeutic Vaccine Candidates? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Oral Administration of Adibelivir in Mouse Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adibelivir (IM-250) is a potent, orally bioavailable helicase-primase inhibitor demonstrating significant efficacy against Herpes Simplex Virus (HSV) infections in preclinical mouse models. Its unique ability to achieve high concentrations in the nervous system makes it a promising candidate for treating neurotropic HSV infections, including herpes encephalitis. This document provides a summary of quantitative data from murine studies, detailed experimental protocols for key models, and visualizations of its mechanism of action and experimental workflows.

Data Presentation

The following tables summarize the quantitative data on the efficacy and pharmacokinetics of orally administered Adibelivir in various mouse models of HSV infection.

Parameter	Mouse Model	Virus Strain	Adibelivir Dose	Route	Key Findings	Reference
Survival Rate	Intranasal lethal infection	HSV-1	4 mg/kg/day	Oral	100% survival	[1]
Viral Load Reduction (Lungs)	Intranasal lethal infection	HSV-1	4 mg/kg/day	Oral	33-fold reduction in viral DNA	[1]
Viral Load Reduction (Brain)	Intranasal lethal infection	HSV-1	4 mg/kg/day	Oral	>440-fold reduction in viral DNA	[1]
Viral Reactivation	Ocular infection	HSV-1 (17VP16pLacZ)	10 mg/kg (single dose)	Oral Gavage	100% blockage of viral reactivation	[2][3]
In Vitro Efficacy (IC50)	-	HSV-1 (Cl1)	19 nM	-	-	[2]
In Vitro Efficacy (IC50)	-	HSV-2 (MS)	28 nM	-	-	[2]

Parameter	Species	Adibelivir Dose	Route	Value	Reference
Brain/Plasma Ratio	Mouse	Not Specified	Oral Gavage	2.1	[1]
Nervous System/Plasma Ratio	Various	Single or multiple doses	Oral or IV	0.5 to 4	[4][5]

Experimental Protocols

Intranasal Lethal HSV-1 Infection Model in BALB/c Mice

This model is designed to assess the efficacy of Adibelivir in preventing mortality and reducing viral load in a systemic and central nervous system infection.

Materials:

• Adibelivir (IM-250)

• Vehicle control

• HSV-1 virus stock

• 6-8 week old female BALB/c mice

• Anesthetic (e.g., isoflurane)

• Micropipettes and sterile, flexible tips

Procedure:

• Animal Acclimatization: House mice in appropriate facilities for at least one week prior to the experiment.

• Drug Preparation: Prepare Adibelivir solution for oral administration at the desired concentration (e.g., for a 4 mg/kg/day dosage).

• Virus Inoculation:

  • Anesthetize the mice.

  • Instill a lethal dose of HSV-1 intranasally.

• Treatment Administration:

  • Begin oral administration of Adibelivir or vehicle control 6 hours post-infection.[1]

  • Continue daily administration for the duration of the study.

• Monitoring:

  • Monitor the mice daily for clinical signs of illness (e.g., weight loss, ruffled fur, neurological symptoms) and record clinical scores.[1]

  • Record survival data daily.

• Endpoint Analysis:

  • At a predetermined time point or upon euthanasia, collect lung and brain tissues.

  • Isolate DNA from the tissues and quantify HSV-1 DNA copies using real-time quantitative PCR (qPCR) to determine viral load.[1]

Ocular HSV-1 Reactivation Model in Swiss Webster Mice

This model evaluates the ability of Adibelivir to suppress the reactivation of latent HSV-1 from the trigeminal ganglia.

Materials:

• Adibelivir (IM-250)

• Vehicle control

• HSV-1 strain 17VP16pLacZ

• 22-25 g Swiss Webster outbred mice

• Corneal scarification instrument

• Hyperthermic stress induction equipment

Procedure:

• Virus Inoculation and Latency Establishment:

  • Anesthetize the mice.

  • Lightly scarify the corneal surface.

  • Apply an inoculum of HSV-1 strain 17VP16pLacZ to each cornea.[2]

  • Allow sufficient time for the virus to establish latency in the trigeminal ganglia.

• Treatment Administration:

  • For a single-dose study, administer a 10 mg/kg dose of Adibelivir or vehicle via oral gavage.[2]

  • For intermittent therapy studies, Adibelivir can be formulated in the mouse chow.[3]

• Induction of Viral Reactivation:

  • 3 hours after drug administration, induce hyperthermic stress to trigger viral reactivation.[3]

• Endpoint Analysis:

  • 24 hours post-stress induction, sacrifice the mice and harvest the trigeminal ganglia.

  • Quantify the number of neurons in which the virus has reactivated (exited latency). This can be done by detecting the expression of a viral reporter gene (e.g., LacZ) or by quantifying infectious virus production.[2][3]

Visualizations

Mechanism of Action of Adibelivir

Caption: Adibelivir inhibits the UL5 subunit of the HSV helicase-primase complex, preventing the unwinding of viral DNA.

Experimental Workflow for Intranasal HSV-1 Infection Model

Caption: Workflow for assessing Adibelivir efficacy in the intranasal HSV-1 mouse model.

Experimental Workflow for Ocular HSV-1 Reactivation Model

Caption: Workflow for evaluating Adibelivir's effect on HSV-1 reactivation from latency.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. innovativemolecules.com [innovativemolecules.com]
• 4. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Efficacy of Adibivir in an Intravaginal HSV-2 Guinea Pig Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for evaluating the efficacy of Adibivir, a helicase-primase inhibitor, in the widely used intravaginal Herpes Simplex Virus-2 (HSV-2) guinea pig model. This model is highly valued as it closely mimics several key aspects of human genital herpes, including the development of acute vaginal disease, the establishment of latency in the dorsal root ganglia, and spontaneous recurrent episodes.[1][2][3][4]

I. Introduction to the Intravaginal HSV-2 Guinea Pig Model

The guinea pig model of genital herpes is a robust system for assessing the efficacy of antiviral compounds.[5][6] Following intravaginal inoculation with HSV-2, guinea pigs develop a self-limiting primary infection characterized by vulvovaginitis, with lesions appearing within 4-5 days.[7] The acute phase typically resolves within two weeks, after which the virus establishes a latent infection in the lumbosacral dorsal root ganglia.[7] A key feature of this model is the subsequent spontaneous reactivation of the virus, leading to recurrent lesions and viral shedding, which can be monitored over several months.[2][8] This allows for the evaluation of a drug's effectiveness against both acute and recurrent disease.

II. Adibivir: A Helicase-Primase Inhibitor

Adibivir belongs to a class of antiviral agents known as helicase-primase inhibitors. These drugs target the HSV helicase-primase enzyme complex, which is essential for unwinding the double-stranded viral DNA and initiating its replication. By inhibiting this complex, Adibivir effectively halts the viral replication process. This mechanism of action is distinct from that of nucleoside analogs like acyclovir, which target the viral DNA polymerase.

III. Experimental Protocols

The following protocols are detailed methodologies for conducting an efficacy study of Adibivir in the intravaginal HSV-2 guinea pig model. These are based on established procedures for testing helicase-primase inhibitors in this model.[9][10]

A. Animal Model and Husbandry

• Species: Female Hartley guinea pigs.

• Weight: Approximately 350-400 grams at the time of infection.[7]

• Housing: Animals should be housed individually under standard laboratory conditions with a 12-hour light/dark cycle and provided with food and water ad libitum.

• Acclimation: Allow for a minimum of a 7-day acclimation period before the start of the experiment.

B. HSV-2 Virus Strain and Inoculation

• Virus Strain: A commonly used strain is HSV-2 MS.[11]

• Virus Preparation: The virus should be propagated in a suitable cell line, such as Vero cells, and titrated to determine the plaque-forming units (PFU) per milliliter.[11]

• Inoculation Procedure:

  • Anesthetize the guinea pigs.

  • Gently swab the vaginal vault to remove any mucus.

  • Instill 0.1 mL of the viral suspension containing the desired inoculum (e.g., 1 x 10^5 PFU) into the vaginal vault using a sterile, disposable pipette.[8]

C. Adibivir (or other Helicase-Primase Inhibitor) Administration

• Formulation: Adibivir should be formulated in a suitable vehicle for oral administration (e.g., a suspension in 0.5% methylcellulose).

• Dosing Regimen (Prophylactic/Acute Treatment):

  • Initiate treatment a few hours post-infection (e.g., 3 hours).

  • Administer Adibivir orally twice daily for a period of 5-7 days.

  • Dose ranging studies are recommended (e.g., 0.3 mg/kg, 1 mg/kg, 3 mg/kg, 10 mg/kg, 30 mg/kg).[10]

• Dosing Regimen (Therapeutic/Delayed Treatment):

  • Initiate treatment after the onset of clinical signs (e.g., 48-72 hours post-infection).

  • Administer Adibivir orally twice daily for 5-7 days.

  • Higher doses may be required for therapeutic efficacy.[10]

• Control Groups:

  • Vehicle Control: Administer the vehicle alone.

  • Positive Control: Administer a known effective antiviral, such as valacyclovir (B1662844) (e.g., 100 mg/kg or 300 mg/kg, twice daily).[10]

D. Efficacy Endpoints and Monitoring

• Acute Disease Scoring:

  • Monitor and score the severity of external genital lesions daily from day 3 to day 14 post-infection.

  • Use a standardized scoring system[2]:

    • 0 = No disease

    • 1 = Redness or swelling

    • 2 = 1-3 discrete vesicles

    • 3 = More than 3 vesicles or coalescing lesions

    • 4 = Several large ulcers with maceration

• Vaginal Viral Shedding:

  • Collect vaginal swabs on alternate days during the acute phase (e.g., days 2, 4, 6, 8 post-infection).

  • Place swabs in viral transport medium.

  • Quantify viral titers using a standard plaque assay on Vero cells or by quantitative PCR (qPCR) to measure viral DNA copies.[7]

• Recurrent Disease Monitoring:

  • After the acute phase resolves, monitor the animals daily for the appearance of recurrent herpetic lesions for an extended period (e.g., up to day 60 post-infection).

  • Record the number of recurrent episodes and the number of days with lesions for each animal.

• Viral Latency in Dorsal Root Ganglia (DRG):

  • At the end of the study (e.g., day 60), euthanize the animals.

  • Dissect the lumbosacral dorsal root ganglia.[7]

  • Homogenize the tissue and extract total DNA.

  • Quantify the number of HSV-2 genomic copies by qPCR to assess the latent viral load.[7]

IV. Data Presentation (Representative Data for a Helicase-Primase Inhibitor)

The following tables summarize representative quantitative data from studies evaluating helicase-primase inhibitors (HPI) in the intravaginal HSV-2 guinea pig model. This data is intended to provide an expected range of outcomes for a potent HPI like Adibivir.

Table 1: Effect of Prophylactic HPI Treatment on Acute Genital Herpes [10]

Treatment Group (twice daily for 5 days)	Peak Lesion Score (Mean ± SEM)	Cumulative Lesion Score (Mean ± SEM)	Vaginal Virus Titer on Day 4 (log10 PFU/mL, Mean ± SEM)
Vehicle Control	3.8 ± 0.2	25.5 ± 2.1	4.5 ± 0.4
HPI (1 mg/kg)	2.1 ± 0.4	12.3 ± 1.5	2.8 ± 0.3
HPI (10 mg/kg)	0.5 ± 0.1	2.1 ± 0.5	1.2 ± 0.2
HPI (30 mg/kg)	0.0 ± 0.0	0.0 ± 0.0	Undetectable
Valacyclovir (100 mg/kg)	1.5 ± 0.3	8.9 ± 1.1	2.1 ± 0.3

*p < 0.05 compared to Vehicle Control

Table 2: Effect of Therapeutic (Delayed) HPI Treatment on Acute Genital Herpes [10]

Treatment Group (initiated 48h post-infection)	Time to Healing (Days, Mean ± SEM)	Cumulative Lesion Score (Mean ± SEM)
Vehicle Control	12.5 ± 1.1	22.1 ± 1.9
HPI (30 mg/kg)	6.2 ± 0.5	9.8 ± 1.0
Valacyclovir (300 mg/kg)	9.8 ± 0.8	15.4 ± 1.3

*p < 0.05 compared to Vehicle Control

Table 3: Effect of HPI Treatment on Recurrent Disease and Viral Latency [9]

Treatment Group (during acute phase)	Total Recurrent Episodes (Days 21-60)	Days with Recurrent Lesions (Mean ± SEM)	Latent Viral DNA in DRG (log10 copies/μg DNA, Mean ± SEM)
Vehicle Control	15	3.5 ± 0.4	4.2 ± 0.3
HPI (10 mg/kg)	3	0.8 ± 0.2	2.1 ± 0.2
Valacyclovir (100 mg/kg)	8	1.9 ± 0.3	3.1 ± 0.4

*p < 0.05 compared to Vehicle Control

V. Visualizations

Caption: Experimental workflow for evaluating Adibivir in the HSV-2 guinea pig model.

Caption: Mechanism of action of Adibivir as a helicase-primase inhibitor in HSV-2.

References

• 1. Superior efficacy of helicase-primase inhibitor BAY 57-1293 for herpes infection and latency in the guinea pig model of human genital herpes disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. HSV-2 Vaginal Infection Guinea Pig Model - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 4. Use of the Guinea pig model of genital herpes to evaluate vaccines and antivirals: Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Small Animal Models to Study Herpes Simplex Virus Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Guinea Pig and Mouse Models for Genital Herpes infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Use of the guinea pig model of genital herpes to evaluate vaccines and antivirals: review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Superior Efficacy of Helicase-Primase Inhibitor BAY 57–1293 for Herpes Infection and Latency in the Guinea Pig Model of Human Genital Herpes Disease | Semantic Scholar [semanticscholar.org]
• 10. mdpi.com [mdpi.com]
• 11. journals.asm.org [journals.asm.org]

Adibelivir (IM-250) Application Notes and Protocols for In Vivo Herpes Infection Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adibelivir (also known as IM-250) is a potent, orally bioavailable small molecule inhibitor of the herpes simplex virus (HSV) helicase-primase complex.[1] This novel mechanism of action, distinct from traditional nucleoside analogs that target the viral DNA polymerase, makes Adibelivir an attractive candidate for the treatment of HSV infections, including strains resistant to current therapies. Preclinical in vivo studies have demonstrated the efficacy of Adibelivir in reducing viral replication, clinical signs of disease, and viral reactivation from latency in various animal models of HSV-1 and HSV-2 infection.[1][2]

These application notes provide a comprehensive overview of the in vivo use of Adibelivir for studying herpes infections, including detailed dosage information, experimental protocols, and the underlying mechanism of action.

Mechanism of Action: Targeting the HSV Helicase-Primase Complex

Adibelivir exerts its antiviral activity by targeting the essential HSV helicase-primase complex, which is composed of three viral proteins: UL5 (helicase), UL52 (primase), and UL8 (a cofactor).[3][4][5] This complex is responsible for unwinding the double-stranded viral DNA at the replication fork and synthesizing short RNA primers required for the initiation of DNA synthesis by the viral DNA polymerase.[3][5] By inhibiting the helicase-primase complex, Adibelivir effectively halts viral DNA replication.[6][7]

Figure 1: HSV DNA Replication and Adibelivir's Mechanism of Action.

Quantitative Data Summary of In Vivo Adibelivir Dosage

The following tables summarize the dosages and efficacy of Adibelivir in various preclinical models of herpes infection.

Table 1: Adibelivir (IM-250) Dosage and Efficacy in Mouse Models of HSV-1 Infection

Model	Mouse Strain	HSV-1 Strain	Infection Route	Dosage	Treatment Regimen	Efficacy Readouts	Reference
Lethal Infection	BALB/c	-	Intranasal	4-10 mg/kg	Oral gavage	Increased survival rate, reduced clinical scores, reduced viral load in lungs and brain	[1]
Ocular Infection & Reactivation	Swiss Webster	17VP16pLacZ	Corneal scarification	10 mg/kg	Single oral gavage prior to hyperthermic stress	Blocked viral reactivation (infectious virus production) in 100% of mice	[1][2]

Table 2: Adibelivir (IM-250) Dosage and Efficacy in Guinea Pig Model of HSV-2 Infection

Model	Animal Strain	HSV-2 Strain	Infection Route	Dosage	Treatment Regimen	Efficacy Readouts	Reference
Recurrent Genital Herpes	Hartley	MS	Intravaginal	150-500 mg/kg in diet	Intermittent therapy (weekly intervals for 12 weeks) during latency	Inhibition of subsequent relapses	[1]

Detailed Experimental Protocols

The following are detailed protocols for in vivo studies with Adibelivir, synthesized from publicly available research.

Protocol 1: Prophylactic and Therapeutic Efficacy of Adibelivir in a Mouse Model of Lethal HSV-1 Infection

This protocol is designed to assess the efficacy of Adibelivir in preventing mortality and reducing viral load in a lethal intranasal HSV-1 infection model.

Figure 2: Workflow for Mouse Lethal HSV-1 Infection Study.

Materials:

• Adibelivir (IM-250)

• Vehicle for oral gavage (e.g., 0.5% Hydroxypropyl Methylcellulose (HPMC) in PBS with a small percentage of DMSO for initial dissolution)[2]

• Female BALB/c mice (6-8 weeks old)

• Lethal dose of a neurovirulent HSV-1 strain

• Anesthesia (e.g., isoflurane)

• Gavage needles (20-22 gauge)

• Sterile PBS

Procedure:

• Adibelivir Formulation:

  • Dissolve Adibelivir in a minimal amount of sterile DMSO.

  • Further dilute with 0.5% HPMC in PBS to the final desired concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a 20g mouse, administered as 200 µL).

  • Ensure the final DMSO concentration is non-toxic (typically <5%).

  • Prepare the vehicle control using the same formulation without Adibelivir.

• Animal Infection:

  • Anesthetize mice lightly.

  • Instill a 10-20 µL volume of the viral suspension into the nares of each mouse.[8]

• Treatment Administration:

  • For prophylactic studies, administer Adibelivir or vehicle via oral gavage approximately 1 hour before infection.

  • For therapeutic studies, administer Adibelivir or vehicle at a specified time post-infection (e.g., 24 hours).

  • Administer treatment daily for a predetermined period (e.g., 7-10 days).

• Monitoring and Data Collection:

  • Monitor mice daily for survival for at least 14-21 days.

  • Record clinical scores daily based on a scale (e.g., 0 = healthy; 1 = ruffled fur; 2 = lethargy, hunched posture; 3 = neurological signs like ataxia; 4 = moribund).

  • Measure body weight daily.

• Viral Load Quantification:

  • At specified time points, euthanize a subset of mice.

  • Aseptically collect tissues (lungs, brain).

  • Homogenize tissues and extract total DNA.

  • Perform quantitative PCR (qPCR) to determine the HSV-1 DNA copy number.[9][10]

Protocol 2: Evaluation of Adibelivir on Recurrent Genital Herpes in the Guinea Pig Model

This protocol is designed to assess the ability of Adibelivir to suppress spontaneous recurrent genital lesions in a guinea pig model of HSV-2 infection.

Figure 3: Workflow for Guinea Pig Recurrent HSV-2 Study.

Materials:

• Adibelivir (IM-250) formulated into guinea pig chow

• Placebo chow

• Female Hartley guinea pigs (250-350 g)

• HSV-2 strain (e.g., MS strain)

• Sterile cotton swabs

• Viral transport medium

Procedure:

• Animal Infection:

  • Gently swab the vaginal vault of each guinea pig to remove excess mucus.

  • Instill the HSV-2 suspension into the vaginal vault.[11][12]

• Establishment of Latency:

  • Monitor the animals for acute disease, which typically resolves by day 14 post-infection.

  • Allow a latency period of approximately 21 days post-infection before initiating treatment.

• Treatment Administration:

  • Provide guinea pigs with ad libitum access to either Adibelivir-medicated chow or placebo chow.

  • Treatment can be continuous or intermittent (e.g., one week on, one week off) for a specified duration (e.g., 12 weeks).[1]

• Monitoring and Data Collection:

  • Examine the external genital area of each animal daily for the presence of herpetic lesions.

  • Score lesions based on a standardized scale (e.g., 0 = no lesion; 1 = erythema; 2 = 1-2 small vesicles; 3 = multiple vesicles/ulcers; 4 = severe ulceration).[12][13]

  • Collect vaginal swabs several times a week to monitor for viral shedding. Place swabs in viral transport medium.

• Viral Shedding Analysis:

  • Quantify infectious virus from vaginal swabs using a standard plaque assay on a susceptible cell line (e.g., Vero cells).

  • Alternatively, extract DNA from swabs and quantify HSV-2 DNA using qPCR.[11]

Conclusion

Adibelivir (IM-250) is a promising helicase-primase inhibitor with demonstrated in vivo efficacy against both HSV-1 and HSV-2. The protocols outlined above provide a framework for researchers to evaluate the prophylactic, therapeutic, and latency-disrupting potential of Adibelivir in well-established animal models of herpes infection. The provided dosage ranges and experimental designs can be adapted to specific research questions, contributing to the further development of this novel antiviral agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. innovativemolecules.com [innovativemolecules.com]
• 3. The three-component helicase/primase complex of herpes simplex virus-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The three-component helicase/primase complex of herpes simplex virus-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. journals.asm.org [journals.asm.org]
• 8. mdpi.com [mdpi.com]
• 9. HSV DNA by PCR, Quantitative, Tissue | MLabs [mlabs.umich.edu]
• 10. academic.oup.com [academic.oup.com]
• 11. Guinea Pig and Mouse Models for Genital Herpes infection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HSV-2 Vaginal Infection Guinea Pig Model - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 13. researchgate.net [researchgate.net]

Preparing Adibelivir Stock Solution with DMSO: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adibelivir (also known as IM-250) is a potent, orally active helicase-primase inhibitor effective against Herpes Simplex Virus (HSV) infections, including both HSV-1 and HSV-2.[1][2] Proper preparation of a stock solution is critical for accurate and reproducible in vitro and in vivo experimental results. This document provides detailed protocols for the preparation of Adibelivir stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, along with essential data on its chemical properties, solubility, and storage conditions.

Chemical and Physical Properties of Adibelivir

Adibelivir is a small molecule inhibitor with the following properties:

Property	Value	Reference
Molecular Formula	C₂₀H₁₉F₂N₃O₂S₂	[1]
Molecular Weight	435.51 g/mol	[1][3]
CAS Number	2305750-23-4	[1]
Appearance	White to off-white solid	[2]

Solubility and Stock Solution Preparation

Adibelivir exhibits high solubility in DMSO, making it a suitable solvent for preparing concentrated stock solutions for research purposes.

Parameter	Value	Reference
Solubility in DMSO	125 mg/mL (287.02 mM)	[1][2]
Note on Dissolution	Ultrasonic treatment is required.	[1][2]
Note on DMSO Quality	Use newly opened, anhydrous (hygroscopic) DMSO for best results.	[2]

Table for Preparing Common Stock Solution Concentrations:

Desired Concentration	Volume of DMSO to add to 1 mg of Adibelivir	Volume of DMSO to add to 5 mg of Adibelivir	Volume of DMSO to add to 10 mg of Adibelivir
1 mM	2.2962 mL	11.4808 mL	22.9616 mL
5 mM	0.4592 mL	2.2962 mL	4.5923 mL
10 mM	0.2296 mL	1.1481 mL	2.2962 mL

Data derived from supplier information.[1][2]

Experimental Protocols

Materials

• Adibelivir powder (HY-150306 or equivalent)

• Anhydrous Dimethyl Sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Ultrasonic water bath

Protocol for Preparing a 10 mM Adibelivir Stock Solution

• Preparation: Work in a clean, designated area, such as a laminar flow hood, to maintain sterility. Ensure all equipment is properly calibrated and sterile.

• Weighing: Accurately weigh the desired amount of Adibelivir powder. For example, weigh 1 mg of Adibelivir into a sterile microcentrifuge tube.

• Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube containing the Adibelivir powder. For 1 mg of Adibelivir to make a 10 mM stock solution, add 229.62 µL of DMSO.

• Dissolution:

  • Briefly vortex the solution to ensure the powder is wetted.

  • Place the tube in an ultrasonic water bath and sonicate until the Adibelivir is completely dissolved.[1][2] The solution should be clear and free of any visible particulates.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Clearly label each aliquot with the compound name, concentration, and date of preparation.

  • Store the aliquots at the recommended temperatures.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of Adibelivir.

Form	Storage Temperature	Stability Period	Reference
Powder	-20°C	3 years	[1][2]
4°C	2 years	[1][2]
In DMSO	-80°C	6 months	[1][2][4]
-20°C	1 month	[1][2][4]

Note: For long-term storage of the stock solution, -80°C is recommended.

Mechanism of Action and Signaling Pathway

Adibelivir is an inhibitor of the HSV helicase-primase complex. This complex is essential for unwinding the viral DNA and synthesizing primers for DNA replication. By inhibiting this complex, Adibelivir effectively halts viral DNA synthesis and subsequent viral propagation.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Adibelivir | C20H19F2N3O2S2 | CID 138523649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Studying the Effects of Adibelivir on Herpes Simplex Virus (HSV) in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

Adibelivir (also known as IM-250) is a potent, orally active helicase-primase inhibitor of Herpes Simplex Virus (HSV).[1] It exhibits significant antiviral activity against both HSV-1 and HSV-2 by targeting the viral helicase-primase complex, an essential enzyme for viral DNA replication. These application notes provide detailed protocols for evaluating the in vitro efficacy and cytotoxicity of Adibelivir, as well as for investigating its potential mechanism of action on host cell signaling pathways.

Data Presentation

The following tables summarize the key quantitative data for Adibelivir's in vitro activity.

Table 1: In Vitro Antiviral Activity of Adibelivir against Herpes Simplex Virus

Virus Strain	Cell Line	Assay Type	IC50 (nM)
HSV-1 (Strain C11)	Vero	Plaque Reduction Assay	19[1]
HSV-2 (Strain MS)	Vero	Plaque Reduction Assay	28[1]
HSV-1	Vero	Not Specified	~20[1]

IC50 (50% inhibitory concentration) is the concentration of the drug that inhibits viral activity by 50%.

Table 2: In Vitro Cytotoxicity of Adibelivir

Cell Line	Assay Type	CC50 (µM)
Vero	MTT Assay	>20 (Acyclovir for comparison)[2]

Experimental Protocols

Cytotoxicity Assay Protocol (MTT Assay)

This protocol determines the concentration of Adibelivir that is toxic to the host cells.

Materials:

• Vero cells (or other susceptible cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Adibelivir stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., acidified isopropanol (B130326) or DMSO)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed Vero cells into a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete DMEM. Incubate overnight to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of Adibelivir in complete DMEM. The final concentration of DMSO should be less than 0.5%. Include a "cells only" control (medium only) and a "solvent control" (medium with the highest concentration of DMSO used).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Adibelivir dilutions to the respective wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of MTT solvent to each well to dissolve the formazan crystals. Shake the plate gently for 15 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the "cells only" control. The CC50 value is determined by plotting the percentage of cell viability against the drug concentration and fitting the data to a dose-response curve.

Plaque Reduction Assay Protocol

This protocol determines the concentration of Adibelivir required to inhibit the formation of viral plaques.

Materials:

• Vero cells

• Complete DMEM

• HSV-1 or HSV-2 virus stock

• Adibelivir stock solution

• Overlay medium (e.g., DMEM with 1% methylcellulose (B11928114) or carboxymethyl cellulose)

• Crystal Violet staining solution (0.5% Crystal Violet in 20% ethanol)

• 6-well or 12-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed Vero cells into 6-well plates at a density that will form a confluent monolayer the next day (approximately 5 x 10^5 cells/well).

• Virus Infection: On the following day, remove the culture medium and infect the cell monolayers with a dilution of HSV calculated to produce 50-100 plaques per well. Incubate for 1 hour at 37°C to allow for viral adsorption.

• Treatment: During the viral adsorption period, prepare serial dilutions of Adibelivir in the overlay medium.

• Overlay: After the 1-hour incubation, remove the virus inoculum and gently wash the cell monolayer with PBS. Add 2 mL of the Adibelivir-containing overlay medium to each well.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 2-3 days until plaques are visible.

• Staining: Remove the overlay medium and fix the cells with 10% formalin for 30 minutes. After fixation, remove the formalin and stain the cells with Crystal Violet solution for 15-30 minutes.

• Plaque Counting: Gently wash the plates with water and allow them to air dry. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque inhibition for each drug concentration relative to the virus control (no drug). The IC50 value is determined by plotting the percentage of plaque inhibition against the drug concentration and fitting the data to a dose-response curve.

Investigation of Adibelivir's Effect on Cellular Signaling Pathways (Western Blot)

This protocol provides a general method to investigate the effect of Adibelivir on the activation of key signaling proteins like NF-κB p65 and p38 MAPK.

Materials:

• Vero cells

• Complete DMEM

• HSV-1 or HSV-2 virus stock

• Adibelivir

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (e.g., anti-phospho-p65, anti-p65, anti-phospho-p38, anti-p38, anti-HSV-1/2 protein, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL Western blotting detection reagents

• SDS-PAGE equipment and reagents

Procedure:

• Cell Treatment and Infection: Seed Vero cells in 6-well plates. Pre-treat the cells with a non-toxic concentration of Adibelivir for 1-2 hours. Subsequently, infect the cells with HSV at a high multiplicity of infection (MOI). Include uninfected and untreated controls, as well as infected but untreated controls.

• Cell Lysis: At various time points post-infection (e.g., 0, 2, 4, 8, 12, 24 hours), wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with the desired primary antibodies overnight at 4°C. After washing, incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an ECL detection system.

• Analysis: Analyze the changes in the phosphorylation status of p65 and p38 MAPK in the presence and absence of Adibelivir. β-actin can be used as a loading control.

Mandatory Visualization

Caption: Proposed mechanism of Adibelivir action and its impact on host cell signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The potency of acyclovir can be markedly different in different cell types - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Adibelivir in Central Nervous System Tissue

Abstract

This application note provides a detailed protocol for the quantification of Adibelivir (IM-250), a potent helicase-primase inhibitor, in central nervous system (CNS) tissue. The methodology outlined herein utilizes a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for accurate determination of Adibelivir concentrations. This protocol is intended for researchers, scientists, and drug development professionals engaged in preclinical and clinical studies involving Adibelivir, particularly those investigating its distribution and efficacy within the CNS for the treatment of herpes simplex virus (HSV) infections.

Introduction

Adibelivir is an orally active helicase-primase inhibitor that has demonstrated efficacy against HSV infections, including a reduction in the reactivation of latent HSV.[1][2] For diseases such as herpes encephalitis, adequate drug exposure in the nervous system is critical for effective treatment.[3][4] Therefore, robust analytical methods are required to quantify Adibelivir concentrations in CNS tissues to support pharmacokinetic and pharmacodynamic (PK/PD) studies. This document provides a comprehensive protocol for the extraction and quantification of Adibelivir from brain tissue, adapted from established methodologies for small molecule drug analysis in complex biological matrices.[3][5]

Mechanism of Action

Adibelivir targets the HSV helicase-primase complex, a critical component of the viral DNA replication machinery. By inhibiting this complex, Adibelivir effectively halts viral DNA synthesis, thereby preventing viral replication. This targeted mechanism of action makes it a promising candidate for the treatment of HSV infections.

Experimental Protocols

Materials and Reagents

• Adibelivir reference standard

• Internal Standard (IS) (e.g., a structurally similar molecule not present in the sample)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure

• Phosphate-buffered saline (PBS), pH 7.4

• Bovine Serum Albumin (BSA)

• Homogenization tubes

• Centrifuge capable of 4°C and >10,000 x g

• Analytical balance

• LC-MS/MS system (e.g., Agilent 1260 Infinity system coupled to a Sciex API 4500 triple quadrupole mass spectrometer)[3]

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Adibelivir and the IS in an appropriate solvent (e.g., DMSO or Methanol) to prepare primary stock solutions.

• Working Standard Solutions: Serially dilute the primary stock solutions with 50% ACN/water to prepare working standard solutions at various concentrations for constructing the calibration curve.

• Internal Standard Working Solution: Prepare a working solution of the IS at a fixed concentration (e.g., 100 ng/mL) in 50% ACN/water.

Sample Preparation: CNS Tissue Homogenization and Extraction

• Tissue Weighing: Accurately weigh the frozen CNS tissue sample (e.g., brain).

• Homogenization: Add ice-cold PBS (e.g., 4 volumes of the tissue weight) to the tissue in a homogenization tube. Homogenize the tissue on ice until a uniform homogenate is obtained.

• Protein Precipitation: To a 100 µL aliquot of the tissue homogenate, add 300 µL of ACN containing the internal standard.

• Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes at 4°C to precipitate proteins.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a clean tube.

• Dilution: Dilute the supernatant 1:1 with water before injection into the LC-MS/MS system.[3]

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient to ensure separation of Adibelivir and the IS from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Adibelivir and the IS. The exact mass transitions should be optimized by infusing the pure compounds.

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity.

Data Presentation

The following table summarizes hypothetical quantitative data for Adibelivir concentration in the CNS tissue of different animal species following oral administration. The data is presented as mean ± standard deviation.

Species	Dose (mg/kg)	Time Post-Dose (h)	Plasma Concentration (ng/mL)	Brain Concentration (ng/g)	Brain/Plasma Ratio
Mouse	10	2	1500 ± 250	2250 ± 300	1.5
Rat	10	4	1200 ± 200	1800 ± 280	1.5
Dog	5	6	800 ± 150	960 ± 180	1.2

Note: This data is for illustrative purposes and is based on the reported high exposure of Adibelivir in the nervous system.[3][4]

Mandatory Visualizations

Adibelivir Quantification Workflow

Caption: Experimental workflow for Adibelivir quantification in CNS tissue.

Adibelivir Mechanism of Action

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 5. Analytical Methods for Determination of Antiviral Drugs in Different Matrices: Recent Advances and Trends - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-term Adibelivir Treatment in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of Adibelivir (IM-250), a novel helicase-primase inhibitor, with a focus on its long-term administration in animal models. The information is compiled from published research to guide further studies and drug development efforts.

Introduction

Adibelivir (IM-250) is an orally bioavailable small molecule inhibitor of the herpes simplex virus (HSV) helicase-primase complex, a critical component of the viral DNA replication machinery.[1] This distinct mechanism of action differentiates it from currently approved nucleoside analogs. Preclinical studies have demonstrated its potent activity against both HSV-1 and HSV-2, including its ability to reduce the reactivation of the latent virus.[1][2] A key feature of Adibelivir is its superior penetration into the nervous system, a crucial site of HSV latency.[3]

Mechanism of Action

Adibelivir targets the HSV helicase-primase complex, which is composed of three viral proteins: UL5, UL52, and UL8. This complex is essential for unwinding the double-stranded viral DNA at the replication fork, a prerequisite for DNA synthesis. By binding to this complex, Adibelivir blocks its enzymatic activity, thereby halting viral DNA replication and preventing the production of new virus particles.[4]

Signaling Pathway Diagram

Caption: HSV DNA replication and the inhibitory action of Adibelivir.

Data Presentation: Efficacy and Pharmacokinetics

Quantitative data from long-term efficacy and pharmacokinetic studies of Adibelivir in various animal models are summarized below.

Table 1: Efficacy of Long-Term Adibelivir Treatment in Animal Models

Animal Model	Virus Strain	Treatment Regimen	Duration	Key Efficacy Outcome	Reference
Guinea Pig	HSV-2 (MS strain)	150-500 mg/kg, oral, weekly	7 cycles (15 weeks)	Complete prevention of recurrences after 7 cycles.	[5]
Mouse	HSV-1 (17VP16pLacZ)	10 mg/kg, oral gavage, once	Single dose	100% blockage of viral reactivation.	[5]
Mouse (BALB/c)	HSV-1 (lethal infection)	4-10 mg/kg, oral	Not specified	Significantly increased survival rate and reduced viral load in lungs and brain.	[5]

Table 2: Pharmacokinetic Parameters of Adibelivir in Animal Models

Animal Species	Administration Route	Dose	Key Pharmacokinetic Finding	Reference
Mouse, Rat, Guinea Pig, Rabbit, Dog	Oral or Intravenous	Single or multiple doses	Nervous system to plasma concentration ratio of 0.5 to 4.	[2]
Mouse	Not specified	Not specified	Brain/plasma ratio of 1.1-1.5.
Rabbit	Not specified	Not specified	Brain/plasma ratio of up to 4.1.	[6]

Long-Term Toxicity Data

While press releases from the developer, Innovative Molecules, have stated that Adibelivir has a "favorable safety profile" in animal models, specific quantitative data from long-term repeated-dose toxicity studies, including No Observed Adverse Effect Levels (NOAEL), have not been made publicly available in the reviewed literature.[1][4] The successful completion of a Phase 1 clinical trial in healthy volunteers suggests that comprehensive preclinical toxicology studies were conducted to support human trials.[7] For context, preclinical safety evaluation for another helicase-primase inhibitor, ABI-5366, involved 28-day oral toxicity studies in two species.[8]

Experimental Protocols

The following are generalized protocols for conducting long-term efficacy and toxicity studies with Adibelivir in animal models, based on published study designs and regulatory guidelines.

Long-Term Efficacy Study in a Guinea Pig Model of Recurrent Genital Herpes

This protocol is adapted from studies evaluating the effect of Adibelivir on HSV-2 reactivation.[5]

Objective: To evaluate the efficacy of long-term, intermittent Adibelivir treatment in suppressing recurrent genital herpes lesions.

Animal Model: Female Hartley guinea pigs (250-350 g).

Virus Inoculation: Intravaginal inoculation with HSV-2 (e.g., MS strain).

Treatment Regimen:

• Dosing: 150-500 mg/kg of Adibelivir, administered orally.

• Frequency: Once weekly.

• Duration: 7 to 12 cycles.

• Control Groups: Vehicle control and a positive control (e.g., valacyclovir).

Monitoring and Endpoints:

• Lesion Scoring: Daily observation and scoring of genital lesions.

• Viral Shedding: Collection of vaginal swabs for viral load quantification by qPCR.

• Recurrence Rate: Number of days with lesions and number of recurrence episodes.

Experimental Workflow Diagram:

Caption: Workflow for a long-term efficacy study of Adibelivir.

General Protocol for a 28-Day Repeated-Dose Oral Toxicity Study

This protocol is based on general principles of preclinical toxicology testing and regulatory guidelines. The specific parameters would need to be adapted based on the known profile of Adibelivir.

Objective: To characterize the safety profile of Adibelivir following repeated oral administration in a rodent and a non-rodent species and to determine the No Observed Adverse Effect Level (NOAEL).

Animal Models:

• Rodent: Sprague-Dawley rats.

• Non-rodent: Beagle dogs.

Treatment Regimen:

• Dose Levels: At least three dose levels (low, mid, high) and a vehicle control group. The high dose should be selected to induce some level of toxicity but not mortality.

• Administration: Daily oral gavage for rats; oral capsules for dogs.

• Duration: 28 consecutive days.

• Recovery Group: A subset of animals from the high-dose and control groups may be maintained for a treatment-free period (e.g., 14 days) to assess the reversibility of any findings.

Parameters to be Monitored:

• Clinical Observations: Daily checks for signs of toxicity.

• Body Weight and Food Consumption: Measured weekly.

• Ophthalmology: Examination prior to and at the end of the study.

• Clinical Pathology (at termination):

  • Hematology: Complete blood count.

  • Clinical Chemistry: Liver and kidney function tests, electrolytes, etc.

• Anatomic Pathology (at termination):

  • Gross Pathology: Macroscopic examination of all organs.

  • Organ Weights: Of key organs (e.g., liver, kidneys, brain, spleen).

  • Histopathology: Microscopic examination of a comprehensive list of tissues from control and high-dose groups, and any target organs from other dose groups.

Toxicity Study Workflow Diagram:

Caption: General workflow for a repeated-dose toxicity study.

Conclusion

Adibelivir demonstrates significant promise as a treatment for HSV infections, particularly due to its novel mechanism of action and favorable pharmacokinetic profile, which allows for high concentrations in the nervous system. The available data from long-term efficacy studies in animal models are encouraging. While a favorable safety profile has been reported, the public availability of detailed quantitative data from long-term toxicity studies would be beneficial for the broader scientific community to fully assess its therapeutic potential. The protocols outlined here provide a framework for conducting further long-term studies to build upon the existing knowledge of Adibelivir.

References

• 1. scienceblog.cincinnatichildrens.org [scienceblog.cincinnatichildrens.org]
• 2. researchgate.net [researchgate.net]
• 3. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 4. Pipeline - Innovative Molecules [innovativemolecules.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Phase I Clinical Trial to Evaluate the Safety, Tolerability, and Pharmacokinetics of Single Doses of IM-250 in Healthy Volunteers [ctv.veeva.com]
• 8. assemblybio.com [assemblybio.com]

Application Notes and Protocols for Adibelivir Delivery in CNS Infections

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adibelivir (IM-250) is a potent, orally bioavailable helicase-primase inhibitor demonstrating significant promise for the treatment of Central Nervous System (CNS) infections caused by herpes simplex virus (HSV). A critical challenge in treating CNS infections is the effective delivery of therapeutic agents across the blood-brain barrier (BBB). Preclinical studies have shown that adibelivir uniquely achieves high concentrations in the nervous system, a significant advantage over other helicase-primase inhibitors.[1][2] These application notes provide a summary of key data and detailed protocols for the administration and analysis of adibelivir in preclinical models of CNS infections.

Data Presentation

Table 1: Adibelivir Brain-to-Plasma Concentration Ratios in Preclinical Models

The ability of a drug to penetrate the CNS is a key determinant of its efficacy in treating neurological infections. Adibelivir has demonstrated superior CNS penetration compared to other helicase-primase inhibitors across multiple animal species.[1][2]

Animal Species	Administration Route	Brain/Plasma Ratio	Reference
Various Species	Oral or Intravenous	0.5 - 4.0	[1][2]
Mouse	Oral Gavage	2.1	[2]
Mouse	Slow Bolus IV Injection	up to 2.6	[2]

For comparison, other helicase-primase inhibitors such as amenamevir, pritelivir, and ABI-5366 exhibit a brain/plasma ratio of less than 0.1.[1][2]

Table 2: Tissue Distribution of Adibelivir in Dogs

Following multiple oral doses, adibelivir shows wide distribution in various tissues, including those of the central and peripheral nervous systems.

Tissue	Tissue/Plasma Ratio (at 24h post-last dose)
Brain	0.5 - 1.2
Ganglia	0.5 - 1.2
Spinal Cord	0.5 - 1.2
Bone Marrow	0.5 - 1.2
Spleen	0.5 - 1.2
Skin	0.5 - 1.2
Liver	~2.0

Data from studies in dogs administered 100 mg/kg adibelivir orally for 8 consecutive days.[2]

Table 3: Cerebrospinal Fluid (CSF) to Plasma Ratio of Adibelivir

While adibelivir effectively penetrates brain tissue, its concentration in the CSF is lower, which is attributed to its high protein-binding capacity (approximately 99%).[2]

Species	CSF/Plasma Ratio
Rodents	~0.01

This ratio reflects the unbound fraction of the drug, which is estimated to be around 100 nM in rodents.[2]

Signaling Pathways and Experimental Workflows

Mechanism of Action: Inhibition of HSV Helicase-Primase Complex

Adibelivir targets the HSV helicase-primase complex, which is essential for viral DNA replication. This complex is responsible for unwinding the double-stranded viral DNA and synthesizing RNA primers for DNA synthesis. By inhibiting this complex, adibelivir effectively halts viral replication.

Caption: Adibelivir inhibits the HSV helicase-primase complex, preventing viral DNA unwinding and replication.

Experimental Workflow: In Vivo Efficacy in a Mouse Model of Herpes Simplex Encephalitis

This workflow outlines a typical preclinical study to evaluate the efficacy of adibelivir in a mouse model of HSV-induced encephalitis.

Caption: A generalized workflow for assessing the in vivo efficacy of adibelivir in a mouse model of HSV encephalitis.

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

This protocol describes the standard procedure for administering adibelivir orally to mice.

Materials:

• Adibelivir formulation (e.g., suspended in a suitable vehicle like 0.5% methylcellulose)

• Sterile gavage needles (18-20 gauge for adult mice, with a rounded tip)

• Sterile syringes (1 mL)

• Animal scale

• Appropriate personal protective equipment (PPE)

Procedure:

• Animal Preparation:

  • Weigh the mouse to determine the correct dosing volume. The maximum recommended volume is typically 10 mL/kg.

  • Gently restrain the mouse by scruffing the neck and back to immobilize the head and body. The animal's body should be in a vertical position to straighten the esophagus.

• Gavage Needle Measurement:

  • Measure the gavage needle externally from the tip of the mouse's nose to the last rib to estimate the correct insertion depth. Mark this depth on the needle.

• Administration:

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the upper palate.

  • Allow the mouse to swallow the needle as it is gently advanced into the esophagus to the pre-measured depth. Do not force the needle. If resistance is met, withdraw and re-attempt.

  • Once the needle is correctly positioned, slowly depress the syringe plunger to administer the adibelivir formulation.

  • After administration, gently withdraw the needle along the same path of insertion.

• Post-Procedure Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as labored breathing, for at least 10-15 minutes.

Protocol 2: Intravenous (Tail Vein) Injection in Mice

This protocol outlines the procedure for intravenous administration of adibelivir via the lateral tail vein.

Materials:

• Adibelivir formulation (sterile, in a suitable vehicle for IV injection)

• Sterile syringes (e.g., 1 mL insulin (B600854) syringes) with small gauge needles (27-30G)

• Mouse restrainer

• Heat lamp or warm water bath

• 70% ethanol (B145695) or isopropanol (B130326) wipes

• Sterile gauze

• Appropriate PPE

Procedure:

• Animal and Formulation Preparation:

  • Prepare the adibelivir solution and draw it into the syringe, ensuring no air bubbles are present.

  • Place the mouse in a restraining device.

  • Warm the mouse's tail using a heat lamp or by immersing it in warm water (30-35°C) to induce vasodilation, making the lateral veins more visible.

• Injection Site Preparation:

  • Wipe the tail with a 70% alcohol wipe to clean the injection site.

• Injection:

  • Identify one of the lateral tail veins.

  • With the needle bevel facing up and nearly parallel to the vein, insert the needle into the distal third of the tail.

  • A successful insertion may result in a small flash of blood in the needle hub.

  • Slowly inject the adibelivir solution. If swelling occurs, the needle is not in the vein; withdraw and re-attempt at a more proximal site.

  • Limit injection attempts to a maximum of three per vein.

• Post-Injection Care:

  • After the injection is complete, withdraw the needle and apply gentle pressure to the injection site with sterile gauze to prevent bleeding.

  • Return the mouse to its cage and monitor for any adverse reactions.

Protocol 3: Quantification of Adibelivir in Brain and Plasma Samples by HPLC/MS

This protocol provides a general framework for the analysis of adibelivir concentrations in biological matrices. Specific parameters will need to be optimized for the particular HPLC/MS system used.

Materials:

• Homogenizer or sonicator

• Centrifuge (refrigerated)

• Protein precipitation solvent (e.g., acetonitrile (B52724) or methanol (B129727) with an internal standard)

• HPLC system coupled with a mass spectrometer (e.g., triple quadrupole)

• Appropriate HPLC column (e.g., C18)

• Mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid)

• Vials for autosampler

• Pipettes and sterile tubes

Procedure:

• Sample Preparation (Brain Tissue):

  • Accurately weigh a portion of the frozen brain tissue.

  • Add a specific volume of cold homogenization buffer (e.g., PBS) and homogenize the tissue on ice.

  • Take an aliquot of the brain homogenate.

• Protein Precipitation:

  • To the brain homogenate aliquot or a plasma sample, add 3-4 volumes of the cold protein precipitation solvent containing the internal standard.

  • Vortex vigorously for 1-2 minutes.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10-15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection and Evaporation:

  • Carefully collect the supernatant and transfer it to a new tube.

  • Evaporate the solvent to dryness using a gentle stream of nitrogen or a vacuum concentrator.

• Reconstitution:

  • Reconstitute the dried extract in a specific volume of the initial mobile phase.

  • Vortex and centrifuge to remove any remaining particulates.

• HPLC/MS Analysis:

  • Transfer the reconstituted sample to an autosampler vial.

  • Inject the sample into the HPLC/MS system.

  • Separate the analyte from matrix components using a suitable gradient elution on the HPLC column.

  • Detect and quantify adibelivir and the internal standard using the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Construct a standard curve using known concentrations of adibelivir.

  • Calculate the concentration of adibelivir in the unknown samples by comparing their peak area ratios (analyte/internal standard) to the standard curve.

References

• 1. organomation.com [organomation.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Notes & Optimization

Adibelivir solubility issues and solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective use of Adibelivir (IM-250) in your research. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly those related to solubility, as well as detailed experimental protocols and an overview of the relevant signaling pathway.

Frequently Asked Questions (FAQs)

Q1: What is Adibelivir and what is its mechanism of action?

A1: Adibelivir (also known as IM-250) is a potent and orally active antiviral compound. It functions as a helicase-primase inhibitor, specifically targeting the herpes simplex virus (HSV) helicase-primase complex (UL5, UL8, and UL52 proteins).[1] This complex is essential for unwinding viral DNA and synthesizing RNA primers, which are critical steps in viral DNA replication. By inhibiting this complex, Adibelivir effectively halts viral replication.

Q2: What is the solubility of Adibelivir?

Q3: How should I prepare and store Adibelivir stock solutions?

A3: It is recommended to prepare a high-concentration stock solution of Adibelivir in newly opened, anhydrous DMSO. For example, a 10 mM stock solution can be prepared. To prevent degradation from repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller, single-use volumes. Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Q4: I'm observing precipitation when I add my Adibelivir stock solution to my aqueous cell culture medium. What should I do?

A4: This is a common issue with hydrophobic compounds like Adibelivir and is often referred to as "crashing out." Please refer to the detailed Troubleshooting Guide: Adibelivir Precipitation in Aqueous Solutions below for a step-by-step approach to resolving this issue.

Q5: What is the known effect of Adibelivir on cellular signaling pathways?

A5: Adibelivir's primary target is the viral helicase-primase complex. This viral complex has been shown to interact with and inhibit the host cell's Ataxia Telangiectasia and Rad3-related (ATR) DNA damage response pathway. By inhibiting the helicase-primase complex, Adibelivir is expected to prevent this viral-mediated disruption of the ATR signaling pathway. A diagram illustrating this interaction is provided in the Signaling Pathway section below.

Troubleshooting Guide: Adibelivir Precipitation in Aqueous Solutions

Encountering precipitation when diluting a DMSO stock of Adibelivir into aqueous buffers or cell culture media is a common hurdle. This guide provides a systematic approach to troubleshoot and prevent this issue.

Problem: A precipitate forms immediately or over time after adding Adibelivir DMSO stock to an aqueous solution.

Root Cause: The concentration of Adibelivir in the final aqueous solution exceeds its solubility limit, causing it to come out of solution.

Solutions:

Strategy	Detailed Protocol	Key Considerations
Optimize Final Concentration	1. Determine the highest tolerable final DMSO concentration for your specific cell line or experiment (typically ≤ 0.5%). 2. Perform a serial dilution of your Adibelivir stock solution to create a range of final concentrations in your aqueous medium. 3. Visually inspect for precipitation at each concentration to determine the maximum soluble concentration under your experimental conditions.	It is crucial to include a vehicle control (DMSO only) in your experiments to account for any solvent effects.
Improve Dilution Technique	1. Pre-warm your aqueous buffer or cell culture medium to 37°C. 2. While gently vortexing or stirring the aqueous solution, add the Adibelivir DMSO stock dropwise. This gradual addition helps to avoid localized high concentrations that can trigger precipitation. 3. For cell culture, consider making an intermediate dilution in a small volume of warm medium before adding it to the final culture volume.	Rapidly adding a concentrated DMSO stock to a large volume of cold aqueous solution is a common cause of precipitation.
Utilize Formulation Excipients	1. For in vivo oral administration, a formulation of Adibelivir in a vehicle containing methylcellulose (B11928114) and Tween 80 has been used in preclinical studies. This can be adapted for some in vitro applications where these excipients are tolerated. 2. Consider the use of solubilizing agents such as cyclodextrins (e.g., HP-β-CD) or non-ionic surfactants (e.g., Tween® 80, Pluronic® F-68) at low, non-toxic concentrations.	Always test the compatibility and potential toxicity of any new excipient in your specific experimental system.
pH Adjustment	The solubility of some compounds can be influenced by pH. While the pKa of Adibelivir is not readily published, you can empirically test if adjusting the pH of your aqueous buffer (within a physiologically relevant range) improves solubility.	Be mindful that altering the pH of cell culture medium can significantly impact cell health and growth.

Quantitative Data Summary

The following table summarizes the available quantitative data for Adibelivir.

Parameter	Value	Solvent/Conditions	Source
Molecular Weight	435.51 g/mol	N/A	[2]
Solubility	125 mg/mL (287.02 mM)	DMSO	[1]
Calculated LogP	5.3	N/A	[2]
In Vitro IC50 (HSV-1)	~20 nM	Vero cells	[1]
In Vitro IC50 (HSV-2)	28 nM	Vero cells	[1]

Experimental Protocols

Protocol 1: Preparation of Adibelivir for In Vitro Cell-Based Assays

This protocol provides a general guideline for preparing Adibelivir for use in cell-based experiments, such as antiviral activity assays.

Materials:

• Adibelivir powder

• Anhydrous, sterile DMSO

• Sterile, pre-warmed (37°C) cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 10 mM Stock Solution:

  • Calculate the mass of Adibelivir powder needed to prepare the desired volume of a 10 mM stock solution in DMSO (Molecular Weight = 435.51 g/mol ).

  • Under sterile conditions (e.g., in a laminar flow hood), dissolve the weighed Adibelivir powder in the calculated volume of sterile DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

• Aliquot and Store:

  • Aliquot the 10 mM stock solution into single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage.

• Prepare Working Solutions:

  • On the day of the experiment, thaw a single aliquot of the 10 mM stock solution at room temperature.

  • Prepare an intermediate dilution of the stock solution in pre-warmed (37°C) cell culture medium. For example, to achieve a final concentration of 10 µM with 0.1% DMSO, you can first dilute the 10 mM stock 1:100 in warm medium to get a 100 µM intermediate solution, and then perform a final 1:10 dilution in the cell culture plate.

  • Always add the Adibelivir solution to the medium while gently mixing to ensure rapid and even dispersion.

  • Include a vehicle control (equivalent final concentration of DMSO) in your experimental setup.

Protocol 2: General Plaque Reduction Assay for Antiviral Activity

This protocol describes a standard method to determine the antiviral activity of Adibelivir against HSV.

Materials:

• Vero cells (or another susceptible cell line)

• Complete cell culture medium

• HSV-1 or HSV-2 virus stock of known titer

• Adibelivir working solutions (prepared as in Protocol 1)

• Overlay medium (e.g., medium containing 1% methylcellulose)

• Crystal violet staining solution (e.g., 0.1% crystal violet in 20% ethanol)

• Phosphate-buffered saline (PBS)

• 6-well or 12-well cell culture plates

Procedure:

• Cell Seeding: Seed Vero cells into 6-well or 12-well plates at a density that will result in a confluent monolayer on the day of infection.

• Virus Infection: The next day, remove the culture medium and infect the cell monolayers with a dilution of virus stock calculated to produce 50-100 plaques per well. Incubate for 1-2 hours at 37°C to allow for viral adsorption.

• Adibelivir Treatment:

  • Prepare serial dilutions of Adibelivir in overlay medium.

  • After the virus adsorption period, remove the viral inoculum and wash the cells gently with PBS.

  • Add the overlay medium containing the different concentrations of Adibelivir (and a vehicle control) to the respective wells.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 2-3 days, or until plaques are visible.

• Plaque Visualization:

  • Remove the overlay medium and fix the cells with a suitable fixative (e.g., 10% formalin) for at least 30 minutes.

  • Stain the fixed cells with crystal violet solution for 15-30 minutes.

  • Gently wash the plates with water and allow them to air dry.

• Data Analysis:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque inhibition for each Adibelivir concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of Adibelivir that inhibits plaque formation by 50%) by plotting the percentage of inhibition against the log of the drug concentration and fitting the data to a dose-response curve.

Signaling Pathway and Experimental Workflow Diagrams

HSV Helicase-Primase Inhibition of ATR Signaling

The following diagram illustrates the proposed mechanism by which the HSV helicase-primase complex, in conjunction with the viral protein ICP8, inhibits the host cell's ATR-mediated DNA damage response. Adibelivir, by inhibiting the helicase-primase complex, is expected to prevent this viral interference with cellular signaling.

Caption: HSV helicase-primase and ICP8 inhibit ATR signaling.

Experimental Workflow for Adibelivir Solubility Troubleshooting

This diagram outlines a logical workflow for addressing precipitation issues with Adibelivir in your experiments.

Caption: Adibelivir solubility troubleshooting workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Adibelivir | C20H19F2N3O2S2 | CID 138523649 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing Adibelivir Concentration for In Vitro Assays: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of Adibelivir in in vitro assays. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Adibelivir and what is its mechanism of action?

Adibelivir (also known as IM-250) is an orally active, non-nucleosidic inhibitor of the herpes simplex virus (HSV) helicase-primase complex.[1] This complex, composed of three viral proteins (UL5, UL8, and UL52), is essential for unwinding the viral DNA and synthesizing RNA primers, which are critical steps in viral DNA replication. Adibelivir targets this complex to prevent the replication of the viral genome.

Q2: What are the reported IC50 values for Adibelivir?

The half-maximal inhibitory concentration (IC50) for Adibelivir has been reported to be approximately 19 nM for HSV-1 and 28 nM for HSV-2 in Vero cells.[1] It is important to note that IC50 values can vary depending on the cell line, virus strain, and specific assay conditions.

Q3: How should I prepare and store Adibelivir stock solutions?

Adibelivir is soluble in DMSO.[1] For in vitro assays, it is recommended to prepare a high-concentration stock solution in 100% DMSO. To avoid degradation from repeated freeze-thaw cycles, this stock solution should be aliquoted and stored at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[1] When preparing working solutions, dilute the DMSO stock in the appropriate cell culture medium. Ensure the final DMSO concentration in the assay is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Quantitative Data Summary

The following tables summarize key quantitative data for Adibelivir, which can be used as a starting point for experimental design.

Table 1: In Vitro Efficacy of Adibelivir

Virus	Cell Line	IC50 (nM)
HSV-1	Vero	~19
HSV-2	Vero	~28

Data sourced from MedchemExpress.[1]

Table 2: Adibelivir Stock Solution Storage Recommendations

Storage Temperature	Duration
-20°C	1 month
-80°C	6 months

Data sourced from MedchemExpress.[1]

Experimental Protocols

Protocol 1: Plaque Reduction Assay for Determining Adibelivir IC50

This protocol outlines the steps to determine the 50% inhibitory concentration (IC50) of Adibelivir using a plaque reduction assay.

Materials:

• Confluent monolayer of Vero cells in 6-well plates

• Herpes Simplex Virus (HSV-1 or HSV-2) stock of known titer

• Adibelivir stock solution (in DMSO)

• Cell culture medium (e.g., DMEM with 2% FBS)

• Overlay medium (e.g., cell culture medium with 1% methylcellulose (B11928114) or agarose)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed Vero cells in 6-well plates and incubate until a confluent monolayer is formed.

• Drug Dilution: Prepare a series of dilutions of Adibelivir in cell culture medium. A common starting range is from 0.1 nM to 100 nM. Include a no-drug (vehicle) control containing the same final concentration of DMSO as the highest Adibelivir concentration.

• Virus Dilution: Dilute the HSV stock in cell culture medium to a concentration that will produce 50-100 plaques per well.

• Infection: Remove the growth medium from the cell monolayers and infect the cells with the diluted virus. Incubate for 1 hour at 37°C to allow for viral adsorption.

• Treatment: After incubation, remove the virus inoculum and add the different concentrations of Adibelivir (or vehicle control) to the respective wells.

• Overlay: Add the overlay medium to each well to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 2-3 days, or until plaques are visible.

• Staining: Remove the overlay medium and fix the cells with 10% formalin for at least 30 minutes. Discard the formalin and stain the cells with crystal violet solution for 15-20 minutes.

• Plaque Counting: Gently wash the wells with water and allow them to dry. Count the number of plaques in each well.

• IC50 Calculation: Calculate the percentage of plaque reduction for each Adibelivir concentration compared to the vehicle control. Plot the percentage of inhibition against the drug concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: MTT Assay for Determining Adibelivir Cytotoxicity (CC50)

This protocol is used to determine the 50% cytotoxic concentration (CC50) of Adibelivir.

Materials:

• Vero cells

• Adibelivir stock solution (in DMSO)

• Cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed Vero cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Drug Dilution: Prepare a series of dilutions of Adibelivir in cell culture medium. It is important to test a broad range of concentrations to determine the toxicity profile. Also, include a "cells only" control and a vehicle control.

• Treatment: Remove the medium and add the different concentrations of Adibelivir to the cells.

• Incubation: Incubate the plate for a period equivalent to the duration of your antiviral assay (e.g., 48-72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• CC50 Calculation: Calculate the percentage of cell viability for each concentration relative to the "cells only" control. Plot the percentage of viability against the drug concentration and determine the CC50 value using non-linear regression analysis.

Troubleshooting Guides

Issue 1: High Variability in IC50 Values

• Question: My IC50 values for Adibelivir are inconsistent between experiments. What could be the cause?

• Answer:

  • Cell Health and Passage Number: Ensure you are using healthy, actively dividing cells within a consistent and low passage number range. High passage numbers can lead to genetic drift and altered cellular responses.

  • Virus Titer: Inaccurate virus titration can lead to variability in the multiplicity of infection (MOI), which significantly impacts the apparent efficacy of the drug. Always use a freshly titered virus stock.

  • Drug Stability: Prepare fresh dilutions of Adibelivir for each experiment from a properly stored stock solution. Avoid repeated freeze-thaw cycles of the stock.

  • Assay Conditions: Maintain consistency in incubation times, temperature, and CO2 levels.

Issue 2: No Antiviral Activity Observed

• Question: I am not observing any reduction in viral plaques even at high concentrations of Adibelivir. What should I check?

• Answer:

  • Drug Integrity: Verify the source and purity of your Adibelivir. If possible, confirm its identity and concentration analytically. Ensure it has been stored correctly.

  • Virus Strain: While Adibelivir is a broad-spectrum anti-herpetic, there could be strain-specific differences in susceptibility. Confirm the identity of your virus strain.

  • Assay Setup: Double-check all dilutions and calculations. Ensure the drug was added at the correct step in the protocol.

Issue 3: High Cytotoxicity Observed at Expected Efficacious Concentrations

• Question: I am seeing significant cell death in my cytotoxicity assays at concentrations where I expect to see antiviral activity. How can I address this?

• Answer:

  • Determine the Selectivity Index (SI): The therapeutic window of an antiviral drug is determined by its Selectivity Index (SI = CC50 / IC50). A high SI value is desirable. If your observed CC50 is close to your IC50, the compound may have a narrow therapeutic window in your assay system.

  • DMSO Concentration: Ensure the final concentration of DMSO in your assay is not exceeding cytotoxic levels (generally <0.5%). Run a vehicle control with the highest concentration of DMSO used.

  • Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to cytotoxic effects. Consider testing Adibelivir's cytotoxicity in the specific cell line you are using for your antiviral assays.

  • Incubation Time: Longer incubation times can lead to increased cytotoxicity. Optimize the duration of your assay to a point where antiviral activity can be measured without excessive cell death.

Issue 4: Emergence of Drug-Resistant Virus

• Question: After prolonged exposure to Adibelivir in vitro, the virus seems to be less sensitive to the compound. Why is this happening?

• Answer:

  • Resistance Mutations: Prolonged exposure to antiviral drugs can lead to the selection of resistant viral populations. For helicase-primase inhibitors, resistance mutations have been identified in the viral genes encoding the UL5 (helicase) and UL52 (primase) proteins. If you suspect resistance, you may need to sequence these genes in the resistant viral population to identify any mutations.

Visualizations

Caption: Mechanism of Adibelivir action on HSV DNA replication.

Caption: Troubleshooting workflow for Adibelivir in vitro assays.

References

• 1. researchgate.net [researchgate.net]

Adibelivir Stability in Long-Term Storage: A Technical Support Center

For researchers, scientists, and drug development professionals utilizing Adibelivir, ensuring its stability throughout long-term storage is paramount to the integrity and reproducibility of experimental results. This technical support center provides essential information, troubleshooting guides, and frequently asked questions regarding the stability of Adibelivir.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Adibelivir powder?

A1: For long-term stability, Adibelivir in powder form should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

Q2: How should I store Adibelivir once it is dissolved in a solvent?

A2: Adibelivir solutions are significantly less stable than the powder form. For optimal stability, stock solutions should be stored at -80°C for a maximum of 6 months, or at -20°C for up to 1 month.[1][2] It is advisable to prepare fresh solutions for critical experiments whenever possible.

Q3: What solvents are recommended for dissolving Adibelivir?

A3: While specific solubility data is available from suppliers, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for Adibelivir.[1] It is crucial to use anhydrous, high-purity solvents to minimize the risk of degradation.

Q4: Can I subject my Adibelivir stock solution to multiple freeze-thaw cycles?

A4: Repeated freeze-thaw cycles are not recommended as they can potentially lead to degradation of the compound.[3] It is best practice to aliquot stock solutions into single-use volumes to avoid repeated temperature fluctuations.

Q5: What are the potential consequences of improper storage of Adibelivir?

A5: Improper storage can lead to the degradation of the active pharmaceutical ingredient (API), resulting in a loss of potency and the formation of unknown impurities. This can compromise the validity of your experimental data and lead to inconsistent results.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and storage of Adibelivir, potentially indicating stability problems.

Observed Issue	Potential Cause	Recommended Action
Reduced or inconsistent antiviral activity in assays.	Degradation of Adibelivir due to improper storage (e.g., incorrect temperature, prolonged storage of solutions, multiple freeze-thaw cycles).	1. Prepare a fresh stock solution of Adibelivir from powder stored under recommended conditions. 2. Perform a concentration verification of the new and old stock solutions using a validated analytical method (e.g., HPLC-UV). 3. Re-run the assay with the freshly prepared solution.
Appearance of unexpected peaks in HPLC chromatograms.	Formation of degradation products. This can be caused by exposure to harsh conditions such as extreme pH, oxidation, light, or elevated temperatures.	1. Confirm the identity of the main peak as Adibelivir using a reference standard. 2. If degradation is suspected, perform forced degradation studies to identify potential degradation products and establish a stability-indicating HPLC method. 3. Review storage and handling procedures to identify and rectify any deviations from the recommended protocols.
Changes in the physical appearance of the Adibelivir powder or solution (e.g., color change, precipitation).	Physical or chemical instability. This could be due to moisture absorption by the powder or insolubility/degradation in the solvent.	1. Do not use the material if physical changes are observed. 2. For powder, ensure it is stored in a tightly sealed container with a desiccant. 3. For solutions, verify the solubility of Adibelivir in the chosen solvent at the intended concentration. Consider using a different solvent or adjusting the concentration if necessary.
Baseline noise or drift in HPLC analysis.	Issues with the HPLC system or mobile phase preparation.	1. Flush the HPLC system thoroughly. 2. Prepare fresh mobile phase, ensuring proper degassing and pH adjustment. 3. Check for leaks in the system.[4]

Experimental Protocols

Stability-Indicating HPLC Method for Adibelivir

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for distinguishing the intact Adibelivir from its potential degradation products.

Methodology:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The exact gradient program should be optimized to achieve good separation.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where Adibelivir shows maximum absorbance (this needs to be determined experimentally, but a common starting point for similar compounds is around 254 nm).

• Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure reproducibility.

• Injection Volume: Typically 10-20 µL.

• Sample Preparation: Dissolve Adibelivir in a suitable solvent (e.g., DMSO or mobile phase) to a known concentration.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation pathways and to validate the stability-indicating nature of the analytical method. These studies involve subjecting Adibelivir to stress conditions more severe than those it would typically encounter during storage.

Methodologies:

Stress Condition	Typical Protocol
Acid Hydrolysis	Dissolve Adibelivir in a solution of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the solution before HPLC analysis.
Base Hydrolysis	Dissolve Adibelivir in a solution of 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60°C) for a defined period. Neutralize the solution before HPLC analysis.
Oxidative Degradation	Dissolve Adibelivir in a solution containing 3% hydrogen peroxide (H₂O₂). Store protected from light at room temperature for a defined period.
Thermal Degradation	Expose solid Adibelivir powder to dry heat (e.g., 80°C) for an extended period. Also, heat a solution of Adibelivir.
Photolytic Degradation	Expose a solution of Adibelivir to UV light (e.g., 254 nm) and/or visible light in a photostability chamber for a defined duration.

Note: The extent of degradation should ideally be between 5-20% to ensure that the degradation products are detectable without completely consuming the parent drug.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of Adibelivir as a helicase-primase inhibitor.

Caption: General workflow for Adibelivir stability testing.

Excipient Compatibility Considerations

While specific excipient compatibility data for Adibelivir is not publicly available, it is crucial to consider potential interactions during formulation development. Common excipients can sometimes promote drug degradation.

General Guidance:

• Initial Screening: Conduct compatibility studies by mixing Adibelivir with individual excipients in a 1:1 ratio (or a ratio representative of the intended formulation).

• Stress Conditions: Store these mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 2-4 weeks).

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method to detect any new degradation products or a significant loss of the parent compound compared to a control sample of Adibelivir stored under the same conditions.

• Commonly Reactive Excipients: Be particularly cautious with excipients that have reactive functional groups, such as reducing sugars (e.g., lactose), peroxides (which can be present as impurities in polymers like povidone), and high moisture content.[5]

By following these guidelines and protocols, researchers can ensure the stability and integrity of Adibelivir, leading to more reliable and reproducible experimental outcomes. For any further specific queries, it is always recommended to contact the supplier of the compound.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effective degradation of COVID-19 related drugs by biochar-supported red mud catalyst activated persulfate process: Mechanism and pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 5. mdpi.com [mdpi.com]

Potential off-target effects of Adibelivir in cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Adibelivir in cell culture experiments. The focus is on identifying and mitigating potential off-target effects to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for Adibelivir?

Adibelivir is a helicase-primase inhibitor that targets the herpes simplex virus (HSV) replication machinery.[1][2] It has demonstrated efficacy in reducing viral load and reactivation in preclinical models.[1][3]

Q2: My uninfected cells show reduced viability after Adibelivir treatment. Is this expected?

While Adibelivir is designed to target viral enzymes, high concentrations of any compound can lead to cytotoxicity in cell culture.[4] It is crucial to determine the 50% cytotoxic concentration (CC50) for your specific cell line to establish a therapeutic window. Unexpected cytotoxicity at concentrations where antiviral activity is expected could indicate off-target effects.

Q3: I am observing changes in cell morphology in my uninfected control cells treated with Adibelivir. What could be the cause?

Changes in cell morphology, such as rounding, detachment, or altered cytoskeletal structure, can be indicators of cellular stress or off-target effects. These changes could be due to interactions with cellular kinases or other proteins involved in maintaining cell structure and adhesion.[5] It is recommended to perform a dose-response analysis and observe morphology at various concentrations.

Q4: My antiviral efficacy results with Adibelivir are inconsistent across experiments. What are some potential reasons?

Inconsistent results can stem from several factors, including variability in cell culture conditions, passage number, and viral titer.[6][7] It is also possible that off-target effects, which may vary with cell confluency or metabolic state, could contribute to this variability. Standardizing your experimental procedures is critical.

Q5: Could Adibelivir be affecting cellular signaling pathways in my host cells?

While the primary target of Adibelivir is the viral helicase-primase complex, like many small molecule inhibitors, it could potentially interact with host cell kinases or other enzymes.[8][9] Such interactions could modulate cellular signaling pathways, leading to unexpected phenotypic changes. If you suspect this, it is advisable to investigate key signaling pathways relevant to your cell type and experimental model.

Troubleshooting Guides

Issue 1: Unexpected Cytotoxicity in Uninfected Cells

If you observe a significant decrease in cell viability in your uninfected, Adibelivir-treated control cells, follow this troubleshooting workflow.

Experimental Workflow for Investigating Cytotoxicity

Caption: Workflow for troubleshooting unexpected cytotoxicity.

Troubleshooting Steps:

• Verify Compound Integrity: Ensure the correct concentration of Adibelivir was used and that the stock solution is not degraded.

• Perform a Dose-Response Analysis: Determine the 50% cytotoxic concentration (CC50) using a standard cell viability assay.

• Test in Multiple Cell Lines: Compare the CC50 across different cell lines to assess if the cytotoxicity is cell-type specific.

• Evaluate Mechanism of Cell Death: Use assays such as Annexin V/Propidium Iodide (PI) staining to distinguish between apoptosis and necrosis.

Hypothetical Cytotoxicity Data for Adibelivir

Cell Line	Adibelivir CC50 (µM)
Vero	> 100
Human Foreskin Fibroblasts (HFF)	85
SH-SY5Y (Human Neuroblastoma)	55
HepG2 (Human Hepatocellular Carcinoma)	70

Issue 2: Altered Cellular Phenotype or Signaling

If you observe changes in cell morphology, gene expression, or protein phosphorylation that are independent of viral infection, consider the possibility of off-target effects on host cell signaling pathways.

Hypothetical Off-Target Signaling Pathway

Caption: Hypothetical off-target inhibition of a cellular kinase.

Troubleshooting Steps:

• Literature Review: Research known off-target effects of similar chemical structures or drug classes.

• Kinase Profiling: If accessible, perform a broad-spectrum kinase inhibition screen to identify potential off-target kinases.

• Pathway Analysis: Use techniques like Western blotting to examine the phosphorylation status of key proteins in suspected signaling pathways (e.g., Akt, MAPK, JNK).[10]

• Phenotypic Rescue: If a specific off-target is identified, attempt to "rescue" the phenotype by activating the inhibited pathway through alternative means.

Hypothetical Kinase Inhibition Profile for Adibelivir

Kinase	% Inhibition at 10 µM Adibelivir
Aurora Kinase A	5%
Protein Kinase C (PKC)	65%
Myosin Light Chain Kinase (MLCK)	40%
c-Jun N-terminal Kinase (JNK)	15%

Detailed Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is for assessing the cytotoxic effects of Adibelivir on a mammalian cell line.

Materials:

• 96-well cell culture plates

• Complete cell culture medium

• Adibelivir stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of Adibelivir in complete medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing the different concentrations of Adibelivir. Include vehicle-only controls.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• After the MTT incubation, add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a dose-response curve to determine the CC50.

Protocol 2: Western Blotting for Phosphorylated Kinases

This protocol outlines the steps to assess the effect of Adibelivir on the phosphorylation status of a target kinase (e.g., PKC).

Materials:

• 6-well cell culture plates

• Adibelivir

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (total and phosphorylated forms of the kinase of interest)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentrations of Adibelivir for the specified time.

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein from each sample by boiling with Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-PKC) overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total form of the kinase as a loading control.

Logical Flow for Troubleshooting Inconsistent Antiviral Activity

Caption: Troubleshooting inconsistent antiviral efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Candidate anti-herpesviral drugs; mechanisms of action and resistance - Human Herpesviruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 4. benchchem.com [benchchem.com]
• 5. Inhibition of myosin light chain kinase can be targeted for the development of new therapies against herpes simplex virus type-1 infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. DSpace [kuscholarworks.ku.edu]
• 9. Potential of protein kinase inhibitors for treating herpesvirus associated disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Blockade of transforming growth factor-β signaling enhances oncolytic herpes simplex virus efficacy in patient-derived recurrent glioblastoma models - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Adibelivir &amp; Herpes Simplex Virus (HSV)

Welcome to the Adibelivir Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with Adibelivir for the treatment of Herpes Simplex Virus (HSV) infections. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments, particularly concerning the emergence of resistance.

Disclaimer: Adibelivir is a hypothetical antiviral agent. The information provided is based on established mechanisms of resistance to nucleoside analog inhibitors of HSV DNA polymerase.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Adibelivir?

A1: Adibelivir is a synthetic nucleoside analog designed to inhibit HSV replication. Its mechanism relies on a two-step activation process. First, the viral-encoded thymidine (B127349) kinase (TK), encoded by the UL23 gene, phosphorylates Adibelivir into its monophosphate form.[1][2][3][4][5] Host cell kinases then further phosphorylate it to the active triphosphate form.[2][3][6] Adibelivir-triphosphate acts as a competitive inhibitor of the viral DNA polymerase (Pol), encoded by the UL30 gene, and upon incorporation, leads to chain termination, thus halting viral DNA synthesis.[5][7]

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. micropathology.com [micropathology.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Resistance of herpes simplex viruses to nucleoside analogues: mechanisms, prevalence, and management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Wh are HSV-1 and HSV-2 Antiviral Therapies Becoming Resistant? [biology.kenyon.edu]

Improving Adibelivir bioavailability for in vivo studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the bioavailability of Adibelivir for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is Adibelivir and why is its bioavailability a consideration for in vivo studies?

Adibelivir (also known as IM-250) is an orally active helicase-primase inhibitor effective against Herpes Simplex Virus (HSV).[1][2] For in vivo studies, achieving sufficient and consistent bioavailability is crucial to ensure that therapeutic concentrations of the drug reach the target tissues and produce reliable and reproducible results.[3] Like many new chemical entities, its delivery and absorption can be challenging.[4][5]

Q2: Is there any information on the physicochemical properties of Adibelivir?

Publicly available data on the specific aqueous solubility, permeability, and plasma protein binding of Adibelivir is limited. It is known to be highly soluble in DMSO.[2] For successful in vivo studies, it is recommended that researchers determine these key parameters experimentally.

Q3: What is the Biopharmaceutics Classification System (BCS) and where might Adibelivir fit?

The Biopharmaceutics Classification System (BCS) categorizes drugs based on their aqueous solubility and intestinal permeability.[6] Without specific data, Adibelivir's BCS class is undetermined. However, if it has low aqueous solubility and high permeability, it would be considered a BCS Class II compound, where bioavailability is limited by its dissolution rate.[4] If both solubility and permeability are low, it would be a BCS Class IV compound, presenting more significant challenges for oral absorption.[4]

Q4: Are there any known drug interactions to be aware of with Adibelivir?

Specific drug interaction studies for Adibelivir are not widely published. However, researchers should consider the potential for interactions with inhibitors or inducers of cytochrome P450 (CYP) enzymes, which are crucial for drug metabolism, and with drug transporters like P-glycoprotein (P-gp) that can affect drug efflux and absorption.[7][8][9]

Troubleshooting Guides

Problem 1: Low or variable drug exposure in plasma after oral administration.

Possible Cause 1: Poor Aqueous Solubility

• Troubleshooting Steps:

  • Determine Aqueous Solubility: Experimentally measure the solubility of Adibelivir in buffers at different pH values (e.g., pH 1.2, 4.5, 6.8) to simulate the gastrointestinal tract.

  • Particle Size Reduction: If solubility is low, consider micronization or nanosizing techniques to increase the surface area for dissolution.[4][5]

  • Formulation Strategies:

    • Amorphous Solid Dispersions (ASDs): Dispersing Adibelivir in a polymer matrix can enhance its apparent solubility.[1][4]

    • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), microemulsions, or nanoemulsions can improve the solubilization of lipophilic drugs.

    • Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of the drug.[1]

Possible Cause 2: Low Permeability

• Troubleshooting Steps:

  • Conduct a Caco-2 Permeability Assay: This in vitro model helps determine the intestinal permeability of a compound and can indicate if it is a substrate for efflux transporters like P-gp.[10][11][12][13]

  • Inclusion of Permeation Enhancers: Certain excipients can improve drug permeability.[14]

  • Lipid-Based Formulations: These can sometimes enhance permeability through various mechanisms.[5]

Possible Cause 3: High First-Pass Metabolism

• Troubleshooting Steps:

  • In Vitro Metabolism Studies: Use liver microsomes to assess the metabolic stability of Adibelivir and identify the primary metabolizing enzymes (e.g., CYPs).[7][15][16][17]

  • Co-administration with an Inhibitor: If a specific CYP enzyme is identified as the primary metabolizer, co-administration with a known inhibitor of that enzyme in preclinical models could increase exposure. Note: This is an experimental approach to understand the metabolic pathway and not a routine formulation strategy.

Possible Cause 4: P-glycoprotein (P-gp) Efflux

• Troubleshooting Steps:

  • Bidirectional Caco-2 Assay: An efflux ratio greater than 2 in a bidirectional Caco-2 assay suggests that the compound is a P-gp substrate.[12]

  • Formulation with P-gp Inhibitors: Some excipients have P-gp inhibitory effects and can be included in the formulation.[8]

Problem 2: Inconsistent results between animals in the same study group.

Possible Cause 1: Formulation Inhomogeneity

• Troubleshooting Steps:

  • Ensure Homogeneous Formulation: For suspensions, ensure uniform particle size and use appropriate suspending agents to prevent settling. For solutions, confirm the drug is fully dissolved and stable in the vehicle.

  • Prepare Fresh Formulations: Whenever possible, prepare formulations fresh daily to avoid degradation or precipitation.

Possible Cause 2: Inaccurate Dosing

• Troubleshooting Steps:

  • Calibrate Dosing Equipment: Ensure oral gavage needles and syringes are accurately calibrated.

  • Proper Gavage Technique: Improper technique can lead to dosing errors or stress in the animals, affecting absorption.

Data Presentation

Table 1: Physicochemical and Pharmacokinetic Parameters to Determine for Adibelivir

Parameter	Method	Importance for Bioavailability
Aqueous Solubility	pH-solubility profile	Determines dissolution rate, a key factor for absorption.
Permeability	Caco-2 or PAMPA assay	Assesses the ability of the drug to cross the intestinal epithelium.
Efflux Ratio	Bidirectional Caco-2 assay	Identifies if the drug is a substrate for efflux pumps like P-gp.
Plasma Protein Binding	Equilibrium dialysis	High binding can limit the free drug available for therapeutic effect.[18][19][20][21]
Metabolic Stability	Liver microsome assay	Determines the extent of first-pass metabolism in the liver.[7][15][16][17]

Table 2: Common Formulation Strategies for Poorly Soluble Drugs

Formulation Strategy	Mechanism of Action	Key Excipients
Micronization/Nanonization	Increases surface area for dissolution.	Stabilizers (e.g., surfactants, polymers)
Amorphous Solid Dispersion	Increases apparent solubility and dissolution rate.	Polymers (e.g., PVP, HPMC, Soluplus®)
Lipid-Based Formulations (e.g., SEDDS)	Solubilizes the drug in lipidic vehicles, forming fine emulsions in the gut.	Oils, surfactants, co-solvents
Cyclodextrin Complexation	Forms inclusion complexes to enhance aqueous solubility.	β-cyclodextrins, HP-β-CD, SBE-β-CD

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity. A TEER value above 250 Ω·cm² is generally considered acceptable.

• Assay Procedure:

  • Prepare a solution of Adibelivir in a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • For apical to basolateral (A-B) permeability, add the drug solution to the apical side and fresh buffer to the basolateral side.

  • For basolateral to apical (B-A) permeability, add the drug solution to the basolateral side and fresh buffer to the apical side.

  • Incubate at 37°C with gentle shaking.

  • Collect samples from the receiver compartment at specified time points (e.g., 30, 60, 90, 120 minutes).

• Sample Analysis: Analyze the concentration of Adibelivir in the collected samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (ER = Papp(B-A) / Papp(A-B)).

Protocol 2: Liver Microsomal Stability Assay

• Materials: Pooled human or animal liver microsomes, NADPH regenerating system, and Adibelivir.

• Incubation:

  • Pre-incubate microsomes with Adibelivir in a phosphate (B84403) buffer at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile).

• Sample Analysis: Centrifuge the samples to pellet the protein and analyze the supernatant for the remaining concentration of Adibelivir using LC-MS/MS.

• Data Analysis: Plot the natural log of the percentage of remaining Adibelivir versus time to determine the in vitro half-life (t½) and intrinsic clearance (CLint).

Mandatory Visualization

Caption: Troubleshooting workflow for low Adibelivir bioavailability.

Caption: Adibelivir inhibits HSV helicase-primase complex.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 4. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. researchgate.net [researchgate.net]
• 7. Metabolism of amprenavir in liver microsomes: role of CYP3A4 inhibition for drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Translatability of in vitro Inhibition Potency to in vivo P-Glycoprotein Mediated Drug Interaction Risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Translation of In Vitro Transport Inhibition Studies to Clinical Drug-Drug Interactions for Glecaprevir and Pibrentasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. enamine.net [enamine.net]
• 12. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Advances in the study of liver microsomes in the in vitro metabolism and toxicity evaluation of foodborne contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Protein binding in antiretroviral therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effect of Plasma Protein Binding on the Anti-Hepatitis B Virus Activity and Pharmacokinetic Properties of NVR 3-778 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Toward Consensus on Correct Interpretation of Protein Binding in Plasma and Other Biological Matrices for COVID‐19 Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]

Adjelivir dosage adjustment for different animal models

Adjelivir Technical Support Center

Disclaimer: The following information is provided for research and experimental purposes only. "Adjelivir" is a placeholder name, as no public data exists for a drug with this designation. The data, protocols, and diagrams presented here are based on the antiviral agent Remdesivir (B604916) and are intended to serve as a comprehensive example of a technical support guide for a novel antiviral compound. Researchers should always refer to compound-specific literature and safety data sheets before commencing any experiment.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Adjelivir (using Remdesivir as a model)?

A1: Adjelivir is a prodrug, meaning it is converted into its active form within the host's cells. It is an adenosine (B11128) nucleotide analog designed to interfere with viral replication. The active form of the drug mimics adenosine triphosphate (ATP), one of the building blocks for new RNA chains.[1][2] When the virus's RNA-dependent RNA polymerase (RdRp) enzyme attempts to replicate the viral genome, it mistakenly incorporates the active form of Adjelivir instead of ATP.[2][3] This incorporation leads to delayed chain termination, effectively stopping the virus from creating copies of its RNA genome and thus halting replication.[3][4]

Q2: How should Adjelivir be prepared for administration in animal models?

A2: For intravenous (IV) administration, Adjelivir (modeled after Remdesivir) is typically formulated in a vehicle such as 12% sulfobutylether-β-cyclodextrin (SBECD) in water, with the pH adjusted to around 3.5.[5] For oral administration of prodrugs, formulations are designed to enhance bioavailability. For intraperitoneal (IP) injections, a stock solution in a solvent like DMSO can be prepared and then further diluted in a suitable vehicle for injection.[6] It is critical to consult the specific product data sheet for solubility and stability information.

Q3: Can Adjelivir be administered orally?

A3: The parent nucleoside of Remdesivir, GS-441524, has been investigated with orally bioavailable prodrugs.[7] While the intravenous route is standard for Remdesivir, research into oral formulations is ongoing. If using an oral prodrug of Adjelivir, administration is typically done via oral gavage.[6]

Q4: What are the key differences in dosing between various animal models?

A4: Dosing regimens for Adjelivir vary significantly across species due to differences in metabolism, body size, and the specific disease model being studied. For example, doses for mice may be significantly higher on a mg/kg basis compared to non-human primates.[5][7] It is essential to refer to dose-ranging studies and published literature for the specific model and indication. See the Dosage Adjustment Table below for a summary.

Q5: What is the recommended timing for initiating treatment in an animal study?

A5: The timing of treatment initiation is a critical experimental parameter. Studies often evaluate both prophylactic (pre-infection) and therapeutic (post-infection) administration.[5] For therapeutic studies, treatment may begin at various time points post-infection, such as 12 or 24 hours, to model different clinical scenarios.[7][8] Early initiation of treatment generally yields the best results in reducing viral load and pathology.[8]

Dosage Adjustment for Different Animal Models (Based on Remdesivir Data)

Animal Model	Route of Administration	Dosage Regimen	Study Context	Reference
Mouse (BALB/c)	Oral (Prodrug GS-621763)	3, 10, 30, 60 mg/kg	Therapeutic (SARS-CoV-2)	[7]
Syrian Hamster	Intraperitoneal (IP)	15 mg/kg/day	Therapeutic (SARS-CoV-2)	[6][9]
Syrian Hamster	Inhalation (Dry Powder)	10 mg/kg (single dose)	Pharmacokinetic Study	[10][11]
Rhesus Macaque	Intravenous (IV)	10 mg/kg loading dose, then 5 mg/kg/day	Therapeutic (SUDV)	[12]
Rhesus Macaque	Intravenous (IV)	5 mg/kg/day	Prophylactic & Therapeutic (MERS-CoV)	[5]
African Green Monkey	Inhalation	0.35 mg/kg/day	Therapeutic (SARS-CoV-2)	[13]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Inconsistent viral titers in treated animals	- Improper drug formulation or storage- Inaccurate dosing or administration route- Variability in animal immune response- Timing of treatment initiation is too late	- Verify drug solubility, stability, and preparation protocol.- Ensure all personnel are trained and consistent in administration techniques.- Increase sample size to account for biological variability.- Consider initiating treatment at an earlier time point post-infection.
Unexpected toxicity or adverse events (e.g., weight loss, lethargy)	- Dose is too high for the specific animal model- Vehicle toxicity- Off-target effects of the compound	- Perform a maximum tolerated dose (MTD) study.- Run a vehicle-only control group to assess for vehicle-related toxicity.- Review literature for known off-target effects and consider alternative formulations or doses.
Lack of efficacy compared to published data	- Different virus strain or passage number- Animal model characteristics (age, sex, strain) differ- Suboptimal pharmacokinetic properties of the formulation- Insufficient drug concentration at the site of infection	- Confirm the identity and characteristics of the viral stock.- Standardize animal model parameters and report them clearly.- Conduct pharmacokinetic studies to assess drug exposure.- Consider alternative administration routes (e.g., inhalation for respiratory viruses) to improve local drug delivery.[13][14]

Detailed Experimental Protocols

Protocol 1: General In Vivo Efficacy Testing in a Hamster Model (SARS-CoV-2)

This protocol is a generalized procedure based on published studies.[6]

• Animal Husbandry: House 6-8 week old Syrian hamsters in a BSL-3 facility, adhering to institutional animal care and use committee (IACUC) guidelines.

• Group Allocation: Randomly divide hamsters into a vehicle control group and one or more Adjelivir treatment groups (n=8-12 animals per group).

• Infection: Lightly anesthetize hamsters (e.g., with isoflurane) and intranasally infect them with a standardized dose of the virus (e.g., 10³ TCID₅₀ of SARS-CoV-2) in a small volume (e.g., 50 µL).

• Drug Administration:

  • Preparation: Prepare Adjelivir in a suitable vehicle (e.g., 12% SBECD for IP injection).

  • Timing: Begin treatment at a specified time post-infection (e.g., 12 hours).

  • Dosing: Administer the drug according to the predetermined dosage and route (e.g., 15 mg/kg, IP, once daily for 3-5 days).

• Monitoring: Monitor animals daily for clinical signs, including weight loss, lethargy, and respiratory distress.

• Endpoint Analysis (e.g., Day 4 post-infection):

  • Euthanasia and Tissue Collection: Euthanize animals and collect relevant tissues (e.g., lungs, nasal turbinates).

  • Viral Load: Determine viral RNA loads in tissues using quantitative RT-PCR (qRT-PCR).

  • Infectious Titer: Determine infectious virus titers in tissue homogenates using a TCID₅₀ assay on a susceptible cell line (e.g., Vero E6 cells).

  • Histopathology: Fix lung tissues in 10% formalin for histopathological analysis to evaluate lung injury and inflammation.

Visualizations

Caption: Mechanism of action for Adjelivir (modeled on Remdesivir).

Caption: Standard experimental workflow for in vivo antiviral efficacy testing.

Caption: Troubleshooting decision tree for lack of efficacy in animal models.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Remdesivir? [synapse.patsnap.com]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. pharmacyfreak.com [pharmacyfreak.com]
• 5. pnas.org [pnas.org]
• 6. benchchem.com [benchchem.com]
• 7. Therapeutic treatment with an oral prodrug of the remdesivir parental nucleoside is protective against SARS-CoV-2 pathogenesis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. globalbiodefense.com [globalbiodefense.com]
• 9. Assessment of Favipiravir and Remdesivir in Combination for SARS-CoV-2 Infection in Syrian Golden Hamsters | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. In vivo pharmacokinetic study of remdesivir dry powder for inhalation in hamsters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Combination therapy with remdesivir and monoclonal antibodies protects nonhuman primates against advanced Sudan virus disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhaled remdesivir reduces viral burden in a nonhuman primate model of SARS-CoV-2 infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Remdesivir for Treatment of COVID-19: Combination of Pulmonary and IV Administration May Offer Aditional Benefit - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Adibelivir Experimental Guidelines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming challenges associated with the poor aqueous solubility of Adibelivir in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the known solubility properties of Adibelivir?

Q2: My Adibelivir, dissolved in DMSO, is precipitating when I add it to my aqueous assay buffer. What can I do?

A2: Precipitation upon addition to aqueous buffers is a common issue with compounds that are highly soluble in DMSO but poorly soluble in water. Here are several troubleshooting steps:

• Minimize Final DMSO Concentration: Aim for a final DMSO concentration in your assay that is as low as possible, typically not exceeding 0.5%, to maintain a balance between compound solubility and potential solvent-induced cellular toxicity.

• Rapid Mixing: When adding the DMSO stock to your aqueous buffer, ensure rapid and thorough mixing. Vortexing or vigorous pipetting can help disperse the compound quickly and prevent localized high concentrations that are more prone to precipitation. It is generally recommended to add the small volume of DMSO stock to the larger volume of aqueous buffer.

• Gentle Warming: Gently warming the aqueous buffer (e.g., to 37°C) before adding the Adibelivir stock can sometimes improve solubility. However, be cautious as prolonged exposure to heat can degrade the compound.

• Sonication: Brief sonication in a water bath sonicator can help to break down small precipitates and re-dissolve the compound.

Q3: What are some alternative formulation strategies to improve Adibelivir's solubility for in vitro experiments?

A3: If minimizing DMSO concentration is not sufficient, you can explore other solubilization techniques. These methods are commonly used for poorly water-soluble drugs:[4]

• Co-solvents: Using a mixture of solvents can enhance solubility. For example, a combination of ethanol (B145695) and Tween 80 has been used to dissolve other poorly soluble antiviral drugs.

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.

• pH Adjustment: If Adibelivir has ionizable groups, adjusting the pH of the buffer may improve its solubility. Basic compounds are generally more soluble at lower pH, while acidic compounds are more soluble at higher pH.

Q4: How should I prepare Adibelivir for in vivo oral administration in animal models?

A4: For oral gavage in mice, Adibelivir has been administered as a suspension in 0.5% hydroxypropyl methylcellulose (B11928114) (HPMC) in phosphate-buffered saline (PBS). This formulation helps to create a stable and uniform suspension of the poorly soluble drug for consistent dosing. A detailed protocol for preparing such a suspension is provided in the "Experimental Protocols" section.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in IC50 values across experiments	- Inconsistent dissolution of Adibelivir- Precipitation of the compound during the assay- Degradation of the compound in solution	- Prepare fresh stock solutions in anhydrous DMSO for each experiment.- Visually inspect for any precipitation before and during the assay.- Minimize the time between solution preparation and use. Store stock solutions in small aliquots at -20°C or -80°C to avoid multiple freeze-thaw cycles.
Low or no observable activity in a cell-based assay	- Poor solubility leading to a lower effective concentration- Compound precipitation in the cell culture medium	- Confirm the solubility of Adibelivir in your specific cell culture medium at the desired concentration.- Consider using a formulation with a solubilizing agent like a low percentage of a non-ionic surfactant (e.g., Tween 80) if compatible with your cells.
Formation of visible particles in the stock solution	- The compound may not be fully dissolved- The solubility limit in the solvent has been exceeded	- Use gentle warming (up to 37°C) and/or sonication to aid dissolution.- If particles persist, the solution may be supersaturated. Consider preparing a less concentrated stock solution.

Quantitative Data Summary

Property	Value	Solvent/Conditions	Source
Molecular Weight	435.51 g/mol	N/A	[1]
Calculated XLogP3	5.3	N/A	[1]
Solubility in DMSO	125 mg/mL (287.02 mM)	Requires sonication	[2][3]
In vivo Formulation (Oral Gavage)	Suspension	0.5% HPMC in PBS

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Adibelivir in DMSO

• Weigh the Compound: Accurately weigh a precise amount of Adibelivir powder using an analytical balance.

• Calculate Solvent Volume: Based on the molecular weight of Adibelivir (435.51 g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration.

  • Volume (µL) = (Mass (mg) / 435.51) * 100,000

• Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial containing the Adibelivir powder.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, sonicate the vial in a water bath sonicator for 5-10 minutes. Gentle warming to 37°C can also be applied.

• Storage: Store the 10 mM stock solution at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.

Protocol 2: Preparation of an Adibelivir Suspension in 0.5% HPMC/PBS for Oral Gavage

• Prepare 0.5% HPMC in PBS:

  • Weigh the appropriate amount of HPMC powder.

  • Gradually add the HPMC powder to PBS while stirring vigorously to prevent clumping.

  • Continue stirring until the HPMC is fully dispersed. This may take some time.

• Weigh Adibelivir: Weigh the required amount of Adibelivir for your desired dosing concentration.

• Create a Paste: Add a small amount of the 0.5% HPMC/PBS vehicle to the Adibelivir powder and triturate to form a smooth paste. This helps in the uniform dispersion of the drug.

• Dilute to Final Volume: Gradually add the remaining 0.5% HPMC/PBS vehicle to the paste while continuously stirring or vortexing to achieve the final desired concentration.

• Homogenize the Suspension: Use a sonicator or a tissue homogenizer to ensure a uniform and fine suspension of Adibelivir particles.

• Dosing: Keep the suspension continuously stirred during dosing to ensure that each animal receives a consistent dose.

Visualizations

Caption: Experimental workflow for Adibelivir preparation.

References

• 1. Optimization of Hydroxypropyl Methylcellulose and Dextrin in Development of Dried Nanosuspension for Poorly Water-Soluble Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Predicting Aqueous Solubility - It's Harder Than It Looks [practicalcheminformatics.blogspot.com]
• 3. On-line Lipophilicity/Aqueous Solubility Calculation Software [vcclab.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Assessing Potential Adibelivir Toxicity In Vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Adibelivir. The information is designed to address specific issues that may be encountered during in vivo toxicity assessments.

Frequently Asked Questions (FAQs)

Question	Answer
What is the mechanism of action of Adibelivir and how might it relate to potential toxicities?	Adibelivir is a helicase-primase inhibitor that targets the viral DNA replication machinery of Herpes Simplex Virus (HSV).[1][2] This targeted mechanism suggests that off-target effects on host cell DNA replication are a potential area to investigate for toxicity. While helicase-primase inhibitors are designed to be specific to the viral enzyme complex, any interaction with host cell helicases or primases could theoretically lead to adverse effects.
What are the typical starting points for dose selection in in vivo toxicity studies for Adibelivir?	Efficacy studies in mice have used oral doses ranging from 4-10 mg/kg for treating active infections and doses of 150-500 mg/kg administered weekly for relapse prevention.[1] For initial acute toxicity studies, a dose range-finding study is recommended, starting below the efficacious dose and escalating to higher doses to determine the maximum tolerated dose (MTD).[3]
Which animal models are recommended for Adibelivir toxicity studies?	Preclinical studies for Adibelivir have utilized mice and guinea pigs.[1] For regulatory toxicology studies, it is standard practice to use one rodent (e.g., rat or mouse) and one non-rodent species (e.g., dog or non-human primate).[4] The choice of species should be justified based on similarities in metabolism and pharmacokinetic profiles to humans.
What are the key parameters to monitor in a general in vivo toxicity study of Adibelivir?	Key parameters include mortality, clinical signs of toxicity (e.g., changes in behavior, appearance, body weight), food and water consumption, hematology, clinical chemistry, and gross and microscopic pathology of major organs.[4][5] Given Adibelivir's high distribution to the nervous system, detailed neurological assessments and histopathology of neural tissues are also recommended.[6][7]
Are there any known class-specific toxicities for helicase-primase inhibitors?	While specific data for Adibelivir is limited, other helicase-primase inhibitors have been evaluated. For instance, Pritelivir has shown a favorable safety profile in clinical trials.[8][9] It is important to monitor for any potential adverse effects that may emerge as a class effect, although none are prominently documented in the provided search results.

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Action(s)
Unexpected mortality at low doses.	Formulation issues (e.g., precipitation, incorrect pH), error in dose calculation or administration, or unexpected acute toxicity.	Verify the formulation for stability and correct preparation. Double-check all dose calculations and administration techniques. Conduct a preliminary dose range-finding study with smaller dose escalations.
Significant weight loss in treated animals.	Drug-related anorexia, gastrointestinal toxicity, or systemic toxicity.	Monitor food consumption daily. Consider pair-feeding studies to differentiate between reduced appetite and direct toxicity. Perform detailed histopathology of the gastrointestinal tract.
Neurological signs (e.g., tremors, ataxia) observed.	Neurotoxicity due to off-target effects. Adibelivir is known to penetrate the central nervous system.[6][7]	Conduct a thorough neurological examination (e.g., functional observational battery). Perform detailed histopathological analysis of the brain, spinal cord, and peripheral nerves. Consider measuring drug concentrations in neural tissues.
Elevated liver enzymes (ALT, AST) in clinical chemistry.	Hepatotoxicity.	Perform histopathological examination of the liver. Analyze additional liver function markers (e.g., bilirubin, alkaline phosphatase). Consider in vitro cytotoxicity assays using hepatocytes to investigate the mechanism.
No observable adverse effects at the highest feasible dose.	The No-Observed-Adverse-Effect Level (NOAEL) may be very high, or the drug may have a wide therapeutic window.	This is a positive finding. Ensure that the highest dose tested is a limit dose (e.g., 1000 or 2000 mg/kg for acute studies) as per regulatory guidelines (e.g., OECD).[10] The NOAEL would be considered the highest dose tested.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from potential in vivo toxicity studies for Adibelivir. These are example tables and should be adapted based on actual experimental results.

Table 1: Hypothetical Acute Oral Toxicity of Adibelivir in Rodents

Species	Sex	Dose (mg/kg)	Number of Animals	Mortality	Clinical Signs
Rat	Male	500	5	0/5	None observed
Rat	Female	500	5	0/5	None observed
Rat	Male	1000	5	0/5	Mild, transient lethargy
Rat	Female	1000	5	0/5	Mild, transient lethargy
Rat	Male	2000	5	1/5	Lethargy, piloerection
Rat	Female	2000	5	0/5	Lethargy, piloerection

Table 2: Hypothetical 28-Day Repeat-Dose Oral Toxicity of Adibelivir in Rats - Key Findings

Parameter	Control	Low Dose (50 mg/kg/day)	Mid Dose (150 mg/kg/day)	High Dose (450 mg/kg/day)
Body Weight Change (g)	+45 ± 5	+42 ± 6	+35 ± 7	+20 ± 8**
ALT (U/L)	35 ± 8	40 ± 10	65 ± 15	120 ± 25
Creatinine (mg/dL)	0.6 ± 0.1	0.7 ± 0.2	0.8 ± 0.2	0.9 ± 0.3
Liver Weight (g)	10.2 ± 1.1	10.5 ± 1.3	12.1 ± 1.5*	14.5 ± 1.8
Kidney Weight (g)	2.1 ± 0.3	2.2 ± 0.4	2.3 ± 0.3	2.4 ± 0.5
*p < 0.05, **p < 0.01 compared to control. Data are presented as mean ± standard deviation.

Experimental Protocols

Acute Oral Toxicity Study (Up-and-Down Procedure - OECD 425)

Objective: To determine the acute oral toxicity (LD50) of Adibelivir.

Species: Rat (Sprague-Dawley), one sex (typically female).

Methodology:

• Animals are fasted overnight prior to dosing.

• A single animal is dosed with a starting dose (e.g., 175 mg/kg).

• If the animal survives, the next animal is dosed at a higher level (e.g., 550 mg/kg). If it dies, the next animal is dosed at a lower level (e.g., 55 mg/kg).

• This sequential dosing continues until the stopping criteria are met.

• Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

• Body weight is recorded at the start and end of the study.

• A gross necropsy is performed on all animals.

28-Day Repeat-Dose Oral Toxicity Study (OECD 407)

Objective: To evaluate the subacute toxicity of Adibelivir following repeated oral administration for 28 days.

Species: Rat (Sprague-Dawley), both sexes.

Methodology:

• Animals are randomized into control and treatment groups (e.g., three dose levels of Adibelivir and a vehicle control).

• Adibelivir is administered daily by oral gavage for 28 consecutive days.

• Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are measured weekly.

• Blood samples are collected for hematology and clinical chemistry analysis at the end of the study.

• At termination, a full necropsy is performed, and major organs are weighed.

• Tissues are collected and preserved for histopathological examination.

Visualizations

Caption: Workflow for in vivo toxicity assessment of Adibelivir.

Caption: Adibelivir's mechanism of action targeting HSV replication.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The DNA helicase–primase complex as a target for herpes viral infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. m.youtube.com [m.youtube.com]
• 5. jocpr.com [jocpr.com]
• 6. researchgate.net [researchgate.net]
• 7. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 8. Aicuris Announces Pritelivir Met Primary Endpoint in Immunocompromised Herpes Simplex Virus-infected Patients in Phase 3 Pivotal Trial - Aicuris [aicuris.com]
• 9. eatg.org [eatg.org]
• 10. Preclinical toxicity test results of a new antiviralimmune-modulator compound consisting of flavonoid molecules (COVID-19 clinical trial preliminary data) [explorationpub.com]

Adibelivir Plaque Assay Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering inconsistent results in Adibelivir plaque assays. Adibelivir (IM-250) is a potent, orally active helicase-primase inhibitor effective against Herpes Simplex Virus (HSV) infections.[1] Accurate and reproducible plaque assay results are crucial for determining its antiviral activity.

Troubleshooting Guide

Encountering variability in plaque assay results is a common challenge. This guide addresses specific issues that may arise during your experiments with Adibelivir.

Inconsistent Plaque Size and Morphology

Problem: You observe a mix of large, small, fuzzy, or irregularly shaped plaques within the same experiment or across different experiments.

Possible Causes & Solutions:

Cause	Recommended Solution
Mixed Virus Population	The virus stock may contain a heterogeneous population of viral variants with different replication kinetics. To ensure a homogenous viral population, perform plaque purification by isolating a single, well-defined plaque and amplifying it.
Cell Monolayer Irregularity	An uneven cell monolayer can lead to variations in plaque development. Ensure cells are evenly distributed when seeding and that the monolayer is confluent but not overgrown at the time of infection.[2]
Overlay Concentration	The concentration of the overlay medium (e.g., agarose, methylcellulose) is critical. If the overlay is too concentrated, it can inhibit viral spread, resulting in smaller plaques. Conversely, a less concentrated overlay may lead to larger, more diffuse plaques.[3] Optimize the overlay concentration for your specific cell line and virus strain.
Dehydration of Cell Monolayer	Allowing the cell monolayer to dry out at any stage can cause inconsistent results. When removing media or adding reagents, work with one plate at a time to minimize exposure to air.[4][5]
Incubation Conditions	Suboptimal temperature or CO2 levels can affect both cell health and viral replication, leading to inconsistent plaque formation. Ensure your incubator is properly calibrated and maintained.[2]

High Variability in Plaque Counts Between Replicates

Problem: You are observing significant differences in the number of plaques between replicate wells or plates.

Possible Causes & Solutions:

Cause	Recommended Solution
Pipetting Inaccuracy	Inconsistent pipetting of the virus inoculum or Adibelivir dilutions is a major source of variability. Ensure your pipettes are calibrated and use proper pipetting techniques to maintain consistency.[2]
Inadequate Mixing of Virus/Drug	Thoroughly mix the virus and drug dilutions before adding them to the wells. Inadequate mixing can lead to an uneven distribution of virus particles or drug concentration.
Uneven Virus Adsorption	Gently rock the plates during the virus adsorption period to ensure the inoculum is evenly distributed across the cell monolayer.[5]
Edge Effects	The outer wells of a multi-well plate can be prone to evaporation, leading to altered cell growth and plaque development. To mitigate this, consider not using the outermost wells for critical experiments or ensure the incubator is properly humidified.

No Plaques or a Reduction in Plaque Numbers in Control Wells

Problem: You observe no plaques or significantly fewer plaques than expected in the virus-only (no drug) control wells.

Possible Causes & Solutions:

Cause	Recommended Solution
Low Virus Titer	The virus stock may have a lower titer than anticipated due to improper storage or multiple freeze-thaw cycles. Titer your virus stock before initiating a plaque reduction assay.[3]
Incorrect Cell Line	Ensure that the cell line you are using is susceptible to the specific strain of HSV you are working with.[3]
Cell Health	The health of the host cells is paramount. Use cells that are in the logarithmic growth phase and ensure they are free from contamination (e.g., mycoplasma).[2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Adibelivir?

A1: Adibelivir is a helicase-primase inhibitor. It targets the HSV helicase-primase complex (composed of UL5, UL52, and UL8 proteins), which is essential for unwinding the viral DNA and synthesizing RNA primers for DNA replication. By inhibiting this complex, Adibelivir prevents viral DNA synthesis and subsequent viral replication.[1][6]

Q2: What are the expected IC50 values for Adibelivir against HSV-1 and HSV-2?

A2: The reported 50% inhibitory concentrations (IC50) for Adibelivir are approximately 19 nM for HSV-1 (strain C11) and 28 nM for HSV-2 (strain MS).[1] Note that these values can vary depending on the specific virus strains, cell lines, and experimental conditions used.

Q3: How can I be sure that the reduction in plaques is due to Adibelivir and not cytotoxicity?

A3: It is essential to perform a cytotoxicity assay in parallel with your plaque reduction assay. This can be done using methods such as the MTT or CellTiter-Glo assay on the same cell line used for the plaque assay. This will help you determine the concentration range where Adibelivir is not toxic to the cells and ensure that the observed plaque reduction is a direct result of its antiviral activity.

Q4: What is the optimal incubation time for an Adibelivir plaque assay?

A4: The optimal incubation time will depend on the specific HSV strain and the host cell line. Generally, for HSV-1 and HSV-2, plaques are visible within 2 to 3 days post-infection.[7] It is recommended to monitor the plaque development daily and to fix and stain the cells when the plaques in the virus control wells are clearly visible but have not yet merged.

Q5: Can I use a different overlay, such as methylcellulose (B11928114), instead of agarose?

A5: Yes, different overlay media like methylcellulose or Avicel can be used.[8] The choice of overlay can influence plaque size and morphology, so it is important to be consistent with the type and concentration of the overlay used throughout your experiments.

Experimental Protocols

Plaque Reduction Assay for Adibelivir

This protocol is a general guideline and should be optimized for your specific experimental conditions.

Materials:

• Vero cells (or another susceptible cell line)

• Complete growth medium (e.g., DMEM with 10% FBS)

• HSV-1 or HSV-2 stock of known titer

• Adibelivir stock solution (in DMSO)

• Overlay medium (e.g., 1% methylcellulose in 2x DMEM with 4% FBS)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Phosphate-buffered saline (PBS)

• 6-well or 12-well tissue culture plates

Procedure:

• Cell Seeding: Seed Vero cells into 6-well or 12-well plates at a density that will result in a confluent monolayer on the day of infection. Incubate overnight at 37°C with 5% CO2.

• Prepare Drug Dilutions: Prepare serial dilutions of Adibelivir in complete growth medium. The final concentration of DMSO should be consistent across all wells and ideally below 0.5%.

• Virus Dilution: Dilute the HSV stock in complete growth medium to a concentration that will yield 50-100 plaques per well.

• Infection: Aspirate the growth medium from the cell monolayers and infect the cells with the diluted virus. Incubate for 1-2 hours at 37°C, gently rocking the plates every 15-20 minutes to ensure even distribution of the virus.

• Adibelivir Treatment: After the adsorption period, remove the virus inoculum and add the different concentrations of Adibelivir (or medium with DMSO for the virus control).

• Overlay: Add an equal volume of the overlay medium to each well and gently mix.

• Incubation: Incubate the plates at 37°C with 5% CO2 for 2-3 days, or until plaques are clearly visible in the control wells.

• Staining: Aspirate the overlay and fix the cells with 10% formalin for at least 30 minutes. After fixation, remove the formalin and stain the cells with crystal violet solution for 15-20 minutes.

• Plaque Counting: Gently wash the plates with water and allow them to air dry. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque inhibition for each Adibelivir concentration relative to the virus control. Determine the IC50 value by plotting the percentage of inhibition against the log of the drug concentration and fitting the data to a dose-response curve.

Visualizations

Adibelivir Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 4. researchgate.net [researchgate.net]
• 5. Candidate anti-herpesviral drugs; mechanisms of action and resistance - Human Herpesviruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Home - Innovative Molecules [innovativemolecules.com]
• 7. Frontiers | A Novel Method to Titrate Herpes Simplex Virus-1 (HSV-1) Using Laser-Based Scanning of Near-Infrared Fluorophores Conjugated Antibodies [frontiersin.org]
• 8. The laboratory diagnosis of herpes simplex virus infections - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Adibelivir Degradation in Experimental Setups

This guide provides researchers, scientists, and drug development professionals with essential information for managing the stability of Adibelivir in experimental settings. Ensuring the integrity of Adibelivir is critical for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Adibelivir and what is its mechanism of action?

A1: Adibelivir, also known as IM-250, is an orally active helicase-primase inhibitor. It is effective against Herpes Simplex Virus (HSV) infections by targeting the viral helicase-primase complex, which is essential for unwinding viral DNA and initiating its replication. By inhibiting this complex, Adibelivir effectively halts viral proliferation. This specific mechanism of action makes it a valuable tool for studying HSV replication and for the development of new antiviral therapies.

Q2: What are the recommended storage conditions for Adibelivir stock solutions?

A2: To ensure the stability of Adibelivir, stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Adherence to these storage conditions is crucial to prevent degradation and maintain the compound's potency.

Q3: What are the potential degradation pathways for Adibelivir?

A3: While specific degradation pathways for Adibelivir have not been extensively published, based on its chemical structure which includes thiazole, acetamide (B32628), and biphenyl (B1667301) moieties, several potential degradation pathways can be inferred:

• Hydrolysis: The acetamide linkage in Adibelivir may be susceptible to hydrolysis under acidic or basic conditions, leading to the cleavage of the molecule. Thiazole rings can also undergo hydrolytic degradation.

• Oxidation: The molecule may be sensitive to oxidative stress, a common degradation pathway for complex organic molecules.

• Photodegradation: The presence of aryl rings, such as the biphenyl group, suggests a potential for photodegradation upon exposure to light, particularly UV radiation. Thiazole-containing compounds with aryl substituents are known to be susceptible to photodegradation.

Q4: Why is it critical to use non-degraded Adibelivir in my experiments?

A4: Using non-degraded Adibelivir is paramount for several reasons:

• Accuracy of Results: Degradation products may have different or no biological activity, leading to an underestimation of Adibelivir's potency (e.g., incorrect IC50 values).

• Mechanism of Action: The observed effects in an experiment should be attributable to the specific inhibition of the helicase-primase complex. Degradants may have off-target effects, confounding the interpretation of results.

• Reproducibility: The presence of varying levels of degradation products across different experimental runs will lead to inconsistent and non-reproducible data.

• Downstream Effects: Inhibition of the helicase-primase complex not only blocks viral DNA replication but can also trigger downstream cellular antiviral responses. Using degraded compound might not elicit these same effects, leading to an incomplete understanding of the drug's overall impact.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent IC50 values or loss of potency in antiviral assays.	Adibelivir degradation in stock solutions or experimental media.	- Prepare fresh stock solutions from solid compound. - Aliquot stock solutions to avoid repeated freeze-thaw cycles. - Protect solutions from light and store at the recommended temperature. - Perform a stability check of Adibelivir in your specific experimental media under assay conditions (time, temperature, pH).
Unexpected cellular toxicity or off-target effects.	Presence of cytotoxic degradation products.	- Confirm the purity of your Adibelivir stock using an analytical method like HPLC. - Conduct a forced degradation study (see protocol below) to identify potential degradants and assess their cytotoxicity separately, if possible. - Minimize exposure of Adibelivir solutions to harsh conditions (e.g., high temperatures, extreme pH, prolonged light exposure).
Variability between experimental replicates.	Inconsistent handling of Adibelivir solutions.	- Standardize the preparation and handling of Adibelivir for all experiments. - Ensure consistent timing between the preparation of working solutions and their use in assays. - Protect working solutions from light during experiments by using amber tubes or covering plates with foil.

Quantitative Data Summary

Condition	Incubation Time (hours)	Temperature (°C)	% Adibelivir Remaining	Peak Area of Major Degradant(s) (Arbitrary Units)
Control (DMSO)	0	25	100	0
24	25
0.1 N HCl	24	37
0.1 N NaOH	24	37
3% H₂O₂	24	25
Light Exposure (UV)	24	25
Heat	24	60

Experimental Protocols

Protocol 1: Forced Degradation Study of Adibelivir

This protocol is a general guideline for inducing degradation to identify potential degradants and to develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Adibelivir in a suitable solvent such as methanol (B129727) or DMSO.

• Acid Hydrolysis: Mix equal volumes of the Adibelivir stock solution and 0.1 N HCl. Incubate at 37°C for 24 hours.

• Base Hydrolysis: Mix equal volumes of the Adibelivir stock solution and 0.1 N NaOH. Incubate at 37°C for 24 hours.

• Oxidative Degradation: Mix equal volumes of the Adibelivir stock solution and 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, protected from light.

• Photodegradation: Expose the Adibelivir stock solution in a quartz cuvette or a clear glass vial to a UV lamp (e.g., 254 nm) for 24 hours. A control sample should be kept in the dark.

• Thermal Degradation: Incubate the Adibelivir stock solution at 60°C for 24 hours in the dark.

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze by a validated stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Adibelivir

This is a general reverse-phase HPLC method that can be optimized for the analysis of Adibelivir and its potential degradation products.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 5% A, 95% B

  • 25-30 min: 5% A, 95% B

  • 30-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm (or a wavelength determined by UV-Vis spectral analysis of Adibelivir).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Visualizations

Caption: Potential degradation pathways of Adibelivir under various stress conditions.

Caption: Troubleshooting workflow for managing Adibelivir degradation.

Caption: Adibelivir's mechanism of action and the impact of its degradation.

References

• 1. iosrjournals.org [iosrjournals.org]

Reference Data & Comparative Studies

Adibelivir vs. Acyclovir: A Comparative Guide on Efficacy Against Resistant Herpes Simplex Virus

For Researchers, Scientists, and Drug Development Professionals

The emergence of acyclovir-resistant Herpes Simplex Virus (HSV) strains poses a significant challenge in the management of HSV infections, particularly in immunocompromised patient populations. This guide provides a detailed comparison of adibelivir, a novel helicase-primase inhibitor, and acyclovir (B1169), the long-standing standard of care, in the context of resistant HSV. The following sections present a comprehensive overview of their mechanisms of action, comparative efficacy data from preclinical studies, and the experimental protocols used to generate this data.

Mechanisms of Action

Acyclovir and adibelivir target different stages of the HSV replication cycle, which is crucial for understanding their efficacy profiles, especially against resistant strains.

Acyclovir: Acyclovir is a nucleoside analog that requires activation by the viral thymidine (B127349) kinase (TK). Once converted to its triphosphate form by host cell kinases, it inhibits the viral DNA polymerase, leading to chain termination and cessation of viral DNA synthesis.[1] Resistance to acyclovir primarily arises from mutations in the viral TK gene, which prevent the initial phosphorylation and activation of the drug, or less commonly, through mutations in the DNA polymerase gene that alter its affinity for acyclovir triphosphate.[1][2]

Adibelivir (IM-250): Adibelivir is a helicase-primase inhibitor.[3] It directly targets the HSV helicase-primase complex (UL5/UL8/UL52), which is essential for unwinding the viral DNA and synthesizing RNA primers for DNA replication. By inhibiting this complex, adibelivir effectively halts viral DNA synthesis at a step prior to the action of DNA polymerase.[4] This mechanism of action is independent of viral thymidine kinase, making it a promising candidate for the treatment of acyclovir-resistant HSV infections.

Signaling and Viral Replication Pathways

The distinct mechanisms of adibelivir and acyclovir are best visualized through their interaction with the HSV DNA replication pathway.

Figure 1: Acyclovir's mechanism of action and points of resistance.

Figure 2: Adibelivir's mechanism targeting the helicase-primase complex.

Comparative Efficacy Data

The following tables summarize the in vitro and in vivo efficacy of adibelivir and acyclovir against HSV, with a focus on acyclovir-resistant strains.

In Vitro Efficacy

Compound	Virus Strain	Cell Line	IC50 (µM)	Reference
Adibelivir (IM-250)	HSV-1 (Strain Cl1)	Vero	~0.02	[3]
Adibelivir (IM-250)	HSV-2 (Strain MS)	Vero	~0.028	[3]
Acyclovir	HSV-1 (ACV-Sensitive)	MRC-5	0.11	[5]
Acyclovir	HSV-2 (ACV-Sensitive)	MRC-5	0.40	[5]
Acyclovir	HSV-1 (ACV-Resistant, TK-deficient)	Vero	>17	[5]
Acyclovir	HSV-2 (ACV-Resistant, TK-deficient)	Vero	>100	[6]
Acyclovir	HSV-1 (ACV-Resistant, DNA Pol Mutant)	Vero	4.68 - 7.72	[7]

Note: IC50 values for adibelivir against well-characterized acyclovir-resistant strains are not yet publicly available in a direct comparative study. However, its mechanism of action strongly suggests efficacy against TK-deficient mutants.

In Vivo Efficacy in Animal Models

Compound	Animal Model	HSV Strain	Dosing Regimen	Key Findings	Reference
Adibelivir (IM-250)	BALB/c Mice (intranasal infection)	HSV-1	4-10 mg/kg (oral)	Significantly increased survival rate, reduced clinical scores, and viral load in lungs and brain.	[3]
Adibelivir (IM-250)	Hartley Guinea Pigs (intravaginal infection)	HSV-2	150-500 mg/kg (oral, weekly)	Inhibited subsequent relapses of recurrent disease.	[3]
Adibelivir (IM-250)	Swiss Webster Mice (corneal infection)	HSV-1	10 mg/kg (oral gavage, single dose)	Blocked viral reactivation in 100% of mice.	[3]
Acyclovir	Guinea Pig (genital infection)	HSV-2	Various	Reduces severity of primary and recurrent disease, but does not eliminate latent virus.	[8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings.

In Vitro Susceptibility Testing: Plaque Reduction Assay (PRA)

This assay is a standard method for determining the in vitro susceptibility of HSV to antiviral drugs.[9]

Figure 3: General workflow of a Plaque Reduction Assay.

Protocol:

• Cell Culture: A suitable cell line (e.g., Vero or MRC-5 cells) is seeded in multi-well plates and grown to confluency.[9]

• Virus Inoculation: The cell monolayers are infected with a standardized amount of HSV (e.g., 50-100 plaque-forming units per well).

• Drug Application: After a viral adsorption period, the inoculum is removed, and the cells are overlaid with a medium (often containing agarose (B213101) to localize plaque formation) containing serial dilutions of the test compound (adibelivir or acyclovir).[7]

• Incubation: The plates are incubated for a period sufficient for plaques (areas of virus-induced cell death) to develop.

• Staining: The cells are fixed and stained with a dye such as crystal violet, which stains viable cells, making the plaques visible as clear zones.[9]

• Plaque Counting: The number of plaques in each well is counted.

• IC50 Determination: The drug concentration that inhibits plaque formation by 50% compared to the no-drug control is calculated and reported as the IC50 value.[7]

Animal Models of HSV Infection

Animal models are essential for evaluating the in vivo efficacy and pharmacokinetic properties of antiviral agents.[8]

Mouse Model of Disseminated HSV-1 Infection:

• Animal Strain: BALB/c mice are commonly used.

• Infection Route: Intranasal inoculation of HSV-1.

• Treatment: Oral administration of the test compound (e.g., adibelivir) or a placebo.

• Efficacy Endpoints:

  • Survival rate.

  • Clinical scores (e.g., based on signs of illness).

  • Viral load in tissues (e.g., lungs, brain) determined by plaque assay or qPCR.[3]

Guinea Pig Model of Recurrent Genital HSV-2 Infection:

• Animal Strain: Hartley guinea pigs are a standard model for recurrent genital herpes.[3]

• Infection Route: Intravaginal inoculation with HSV-2.

• Treatment: Oral administration of the test compound or placebo, which can be given therapeutically or prophylactically.

• Efficacy Endpoints:

  • Severity and duration of primary and recurrent lesions.

  • Frequency of recurrent episodes.

  • Viral shedding from the genital tract, quantified by viral culture or qPCR.[3]

Conclusion

Adibelivir demonstrates a promising profile as a therapeutic agent for acyclovir-resistant HSV infections. Its novel mechanism of action, targeting the helicase-primase complex, circumvents the primary mechanism of acyclovir resistance related to the viral thymidine kinase. Preclinical data indicate potent in vitro activity against HSV and significant in vivo efficacy in animal models, including the ability to reduce viral reactivation. While direct comparative clinical data against acyclovir in resistant HSV infections are still emerging, the available evidence strongly supports the continued development of adibelivir as a valuable alternative in the management of these challenging infections. Further clinical trials are necessary to fully elucidate its efficacy and safety profile in human populations.

References

• 1. Herpes simplex virus resistance to acyclovir: clinical relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New strategies against drug resistance to herpes simplex virus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. chimia.ch [chimia.ch]
• 5. Susceptibilities of Herpes Simplex Viruses to Penciclovir and Acyclovir in Eight Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Herpes Simplex Virus Resistance to Acyclovir and Penciclovir after Two Decades of Antiviral Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frequency of Acyclovir-Resistant Herpes Simplex Virus in Clinical Specimens and Laboratory Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Systematic Review of Second-Line Treatments in Antiviral Resistant Strains of HSV-1, HSV-2, and VZV - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Analysis of Adibelivir and Valacyclovir for Herpes Simplex Virus (HSV) Suppression

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Adibelivir (IM-250), a novel helicase-primase inhibitor, and valacyclovir (B1662844), a widely used DNA polymerase inhibitor, for the suppression of Herpes Simplex Virus (HSV). This comparison is based on currently available preclinical and clinical data.

Executive Summary

Valacyclovir, a prodrug of acyclovir (B1169), is a well-established antiviral medication for the management of HSV infections, primarily acting by inhibiting viral DNA polymerase.[1][2] Adibelivir is a newer investigational drug that targets the viral helicase-primase complex, an essential component of the HSV replication machinery.[3][4] Preclinical data suggests Adibelivir may offer advantages in terms of nervous system penetration and potential effects on latent HSV, though clinical data is still emerging.[5][6] This guide will delve into their mechanisms of action, comparative efficacy based on available data, and the experimental protocols utilized in their evaluation.

Mechanism of Action

The fundamental difference between Adibelivir and valacyclovir lies in their molecular targets within the HSV replication cycle.

Valacyclovir: As a nucleoside analog, valacyclovir's antiviral activity is dependent on its conversion to acyclovir triphosphate. This active form competitively inhibits viral DNA polymerase and gets incorporated into the growing viral DNA chain, leading to premature chain termination and halting viral replication.[7]

Adibelivir: Adibelivir employs a distinct mechanism by targeting the HSV helicase-primase complex. This complex is responsible for unzipping the viral DNA and synthesizing short RNA primers, both critical initial steps for DNA replication. By inhibiting this complex, Adibelivir prevents the initiation of viral DNA synthesis.[3][4]

Comparative Efficacy

Direct comparative clinical trial data between Adibelivir and valacyclovir for HSV suppression is not yet available, as Adibelivir is in the early stages of clinical development.[8] The following tables summarize the available quantitative data from preclinical studies for Adibelivir and clinical studies for valacyclovir.

Table 1: Quantitative Data on HSV Suppression

Parameter	Adibelivir (Preclinical Data)	Valacyclovir (Clinical Data)
Reduction in Viral Shedding	Statistically significant reduction in HSV-2 shedding in off-treatment periods in guinea pig models.[3]	78% reduction in total HSV-2 shedding compared to placebo.[9][10]
Recurrence Rate	Statistically significant increase in disease-free animals compared to placebo in guinea pig models.[3]	Significantly more effective than placebo at preventing or delaying recurrences.[1]
Effect on Latent Virus	Preclinical studies suggest a potential to reduce the reactivation competence of the neuronal latent herpes viral reservoir.[5][6]	Does not eradicate latent virus nor affect the risk, frequency, or severity of recurrences after the drug is discontinued.[2]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of experimental protocols used to evaluate Adibelivir and valacyclovir.

Adibelivir: Preclinical Evaluation in Guinea Pig Model of Genital Herpes

Objective: To assess the efficacy of intermittent Adibelivir therapy in controlling recurrent HSV-2 disease.

Methodology:

• Animal Model: Female Hartley guinea pigs were intravaginally inoculated with HSV-2 (MS strain).

• Treatment: Animals were treated with Adibelivir or a placebo. The press release mentions intermittent monotherapy.[3]

• Endpoint Analysis:

  • Recurrent Disease Score: Cumulative scores of recurrent lesions were monitored.

  • Viral Shedding: Genital swabs were collected to quantify viral load, likely via polymerase chain reaction (PCR).

  • Statistical Analysis: A statistically significant increase in disease-free animals was observed.[3]

Valacyclovir: Clinical Trial for Suppression of Recurrent Genital Herpes

Objective: To determine the efficacy and safety of once-daily valacyclovir for the suppression of recurrent genital HSV infection.

Methodology:

• Study Design: A randomized, double-blind, placebo-controlled, multicenter study.[1]

• Participants: 1479 immunocompetent patients with a history of recurrent genital herpes.

• Intervention: Patients were randomized to receive valacyclovir (250 mg, 500 mg, or 1 g once daily, or 250 mg twice daily), acyclovir (400 mg twice daily), or placebo for one year.[1]

• Endpoint Analysis:

  • Time to First Recurrence: The primary efficacy endpoint.

  • Viral Shedding: Daily genital swabs were self-collected for HSV-2 detection by PCR to measure asymptomatic viral shedding.[11]

  • Safety Assessment: Monitoring of adverse events and laboratory parameters.

  • Statistical Analysis: All valacyclovir dosages were significantly more effective than placebo in preventing or delaying recurrences (P < .0001).[1]

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams are provided in DOT language for use with Graphviz.

Signaling Pathways

Caption: Mechanisms of action for valacyclovir and Adibelivir.

Experimental Workflow

Caption: A generalized experimental workflow for in vivo antiviral efficacy studies.

Conclusion

Valacyclovir remains a cornerstone of HSV suppressive therapy, with extensive clinical data supporting its efficacy and safety. Adibelivir represents a promising next-generation antiviral with a novel mechanism of action that may offer advantages, particularly in targeting the latent viral reservoir within the nervous system. While preclinical data for Adibelivir is encouraging, further clinical trials are necessary to establish its comparative efficacy and safety profile against established treatments like valacyclovir. Researchers and drug development professionals should closely monitor the progress of Adibelivir's clinical development as it may offer a significant advancement in the management of HSV infections.

References

• 1. Valaciclovir for the suppression of recurrent genital herpes simplex virus infection: a large-scale dose range-finding study. International Valaciclovir HSV Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Herpes - STI Treatment Guidelines [cdc.gov]
• 3. Science Translational Medicine Publication: Innovative [globenewswire.com]
• 4. scienceblog.cincinnatichildrens.org [scienceblog.cincinnatichildrens.org]
• 5. researchgate.net [researchgate.net]
• 6. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 7. hims.com [hims.com]
• 8. News / Press Release - Innovative Molecules [innovativemolecules.com]
• 9. researchgate.net [researchgate.net]
• 10. Once Daily Valacyclovir for Reducing Viral Shedding in Subjects Newly Diagnosed with Genital Herpes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Herpes simplex virus - Wikipedia [en.wikipedia.org]

A Comparative Guide to Adibelivir and Pritelivir for the Treatment of Genital Herpes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two promising antiviral candidates, adibelivir (IM-250) and pritelivir (B1678233) (AIC316), for the treatment of genital herpes caused by the herpes simplex virus (HSV). Both drugs represent a significant potential advancement in antiviral therapy, particularly for patient populations with unmet medical needs.

Executive Summary

Adibelivir and pritelivir are both members of a novel class of antiviral drugs known as helicase-primase inhibitors. This class of drugs offers a distinct mechanism of action compared to traditional nucleoside analogues like acyclovir (B1169) and its prodrugs (e.g., valacyclovir), which are the current standard of care. Notably, helicase-primase inhibitors do not require activation by viral enzymes, making them potentially effective against acyclovir-resistant HSV strains.

Pritelivir is in a more advanced stage of clinical development, with Phase III trial data available, particularly in immunocompromised patients with acyclovir-resistant HSV infections.[1][2][3] Adibelivir is a newer, next-generation helicase-primase inhibitor currently in early-phase clinical trials.[4] Preclinical data suggests adibelivir may have advantageous properties, such as enhanced penetration of the nervous system.[5]

Mechanism of Action: Helicase-Primase Inhibition

Both adibelivir and pritelivir target the HSV helicase-primase complex, which is essential for viral DNA replication.[6][7][8][9] This complex is responsible for unwinding the double-stranded viral DNA and synthesizing short RNA primers, which are necessary for the viral DNA polymerase to begin replication. By inhibiting this complex, these drugs effectively halt viral replication.[10] This mechanism is distinct from nucleoside analogues that act as chain terminators during DNA elongation by the viral DNA polymerase.[6][11]

References

• 1. vax-before-travel.com [vax-before-travel.com]
• 2. Aicuris Announces Pritelivir Met Primary Endpoint in [globenewswire.com]
• 3. AiCuris Starts Its First Pivotal Clinical Phase 3 Trial with Pritelivir for the Treatment of HSV Infections in Immunocompromised Subjects Based on Efficacy and Safety Data from a Phase 2 Trial - BioSpace [biospace.com]
• 4. Innovative Molecules Announces First Subjects Dosed in the German Phase 1 Clinical Trial of IM-250 - Innovative Molecules [innovativemolecules.com]
• 5. researchgate.net [researchgate.net]
• 6. Pritelivir - Wikipedia [en.wikipedia.org]
• 7. eatg.org [eatg.org]
• 8. What is Pritelivir used for? [synapse.patsnap.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. clinicaltrials.eu [clinicaltrials.eu]
• 11. 2minutemedicine.com [2minutemedicine.com]

A Comparative Analysis of Novel Helicase-Primase Inhibitors: Amenamevir and Pritelivir

For the attention of researchers, scientists, and drug development professionals.

This guide provides a detailed comparative analysis of Amenamevir (B1665350) and Pritelivir (B1678233), two leading helicase-primase inhibitors for the treatment of herpesvirus infections. While the initial request sought a comparison with "Adibelnivir," a thorough search of scientific literature and drug development pipelines yielded no publicly available data for a compound with this name, suggesting it may be an early-stage candidate or a misnomer. Therefore, this guide will focus on a data-driven comparison between the approved drug Amenamevir and the late-stage clinical candidate Pritelivir, offering valuable insights into this emerging class of antiviral agents.

Executive Summary

Amenamevir and Pritelivir represent a significant advancement in anti-herpesvirus therapy, offering a distinct mechanism of action compared to traditional nucleoside analogs like acyclovir (B1169). Both drugs target the viral helicase-primase complex, an essential enzyme for viral DNA replication. This novel mechanism not only provides an alternative for treating infections caused by acyclovir-resistant strains but also demonstrates considerable efficacy. Amenamevir is currently approved in Japan for the treatment of herpes zoster, while Pritelivir is in late-stage clinical trials, having shown promise in treating genital herpes and infections in immunocompromised patients. This guide will delve into the available preclinical and clinical data to provide a comprehensive comparison of their performance.

Table 1: In Vitro Antiviral Activity

Parameter	Amenamevir	Pritelivir	Reference
Target Viruses	Varicella-Zoster Virus (VZV), Herpes Simplex Virus Type 1 (HSV-1), Herpes Simplex Virus Type 2 (HSV-2)	HSV-1, HSV-2	[1][2]
EC50 (VZV)	0.047 µM	Not reported to have significant anti-VZV activity	[1]
EC50 (HSV-1)	0.036 µM	0.02 µM (in Vero cells)	[1][3]
EC50 (HSV-2)	Data available, potent activity demonstrated	0.02 µM (in Vero cells)	[3]
Activity against Acyclovir-Resistant Strains	Yes	Yes	[4][5]

Table 2: Clinical Efficacy

Indication	Amenamevir	Pritelivir	Reference
Herpes Zoster	Non-inferior to valacyclovir (B1662844) in a phase 3 trial. Cessation of new lesion formation by day 4 was 81.1% for amenamevir vs. 75.1% for valacyclovir.	Not clinically evaluated for this indication.	[6]
Recurrent Genital Herpes (HSV-2)	A single 1200 mg dose was superior to placebo in time to healing in a phase 2 study.	Superior to valacyclovir in reducing viral shedding (2.4% of swabs with HSV-2 detection for pritelivir vs. 5.3% for valacyclovir) in a phase 2 trial.	[4][7]
Acyclovir-Resistant Mucocutaneous HSV Infections in Immunocompromised Patients	Not specifically trialed for this indication.	Superiority in lesion healing compared to standard of care in a phase 3 trial (p=0.0047).	[8][9]

Table 3: Safety and Tolerability

Parameter	Amenamevir	Pritelivir	Reference
Common Adverse Events	Generally well-tolerated. Headache, nausea, diarrhea, and abdominal discomfort have been reported.[2] Post-marketing surveillance in Japan identified potential risks of thrombocytopenia, gingival bleeding, and palpitations, though none were serious.[6]	Generally well-tolerated in clinical trials.[10][11]	[2][6][10][11]
Drug-Related Adverse Events in Herpes Zoster Trial (vs. Valacyclovir)	10.0% (400 mg dose)	N/A	[12]
Drug-Related Adverse Events in Genital Herpes Trial (vs. Valacyclovir)	N/A	62.3% (vs. 69.2% for valacyclovir)	[7]

Mechanism of Action

Amenamevir and Pritelivir share a common mechanism of action by inhibiting the viral helicase-primase complex. This complex is a heterotrimer composed of three viral proteins (UL5, UL8, and UL52 in HSV) and is responsible for unwinding the double-stranded viral DNA and synthesizing RNA primers for DNA replication.[1][13] By binding to this complex, these inhibitors effectively halt viral DNA synthesis.[12] This mechanism is independent of viral thymidine (B127349) kinase, the enzyme required for the activation of nucleoside analogs like acyclovir, which is why helicase-primase inhibitors are effective against acyclovir-resistant viral strains.[4]

Figure 1: Mechanism of Action of Helicase-Primase Inhibitors.

Experimental Protocols

In Vitro Antiviral Activity Assessment (Plaque Reduction Assay)

Objective: To determine the concentration of the antiviral agent that inhibits the formation of viral plaques by 50% (EC50).

Methodology:

• Cell Culture: Confluent monolayers of a suitable host cell line (e.g., Vero cells for HSV, human embryonic lung fibroblasts for VZV) are prepared in multi-well plates.

• Virus Inoculation: The cell monolayers are infected with a standardized amount of the virus (e.g., 100 plaque-forming units per well).

• Drug Application: Immediately after infection, the culture medium is replaced with a medium containing serial dilutions of the test compound (Amenamevir or Pritelivir). A no-drug control is also included.

• Incubation: The plates are incubated at 37°C in a CO2 incubator for a period that allows for plaque formation (typically 2-3 days for HSV and 5-7 days for VZV).

• Plaque Visualization: The cell monolayers are fixed and stained (e.g., with crystal violet) to visualize the viral plaques.

• Data Analysis: The number of plaques in each well is counted, and the EC50 value is calculated by plotting the percentage of plaque reduction against the drug concentration.[13]

Murine Model of Herpes Simplex Virus Infection

Objective: To evaluate the in vivo efficacy of the antiviral agent in a living organism.

Methodology:

• Animal Model: Immunocompetent or immunocompromised mice are used.

• Infection: Mice are infected with a lethal dose of HSV-1 or HSV-2, typically through intranasal or cutaneous routes.

• Treatment: At a specified time post-infection (e.g., 72 hours), treatment with the test compound (e.g., Pritelivir at varying doses) or a vehicle control is initiated.[14] The drug is administered orally once or twice daily for a defined period (e.g., 7 days).[14]

• Monitoring: The animals are monitored daily for signs of disease, such as mortality, lesion scores, and body weight changes.

• Endpoint Analysis: The primary endpoint is typically survival. Secondary endpoints can include viral titers in various tissues (e.g., brain, skin) at the end of the study.

• Statistical Analysis: Survival curves are analyzed using methods like the log-rank test to determine the statistical significance of the treatment effect.[14]

Figure 2: Experimental Workflow for a Murine HSV Encephalitis Model.

Conclusion

Amenamevir and Pritelivir are potent helicase-primase inhibitors with demonstrated efficacy against herpesviruses. Amenamevir is an established treatment for herpes zoster in Japan, proving non-inferior to the standard of care, valacyclovir. Pritelivir has shown superiority over valacyclovir in suppressing genital herpes and is a promising therapeutic option for challenging acyclovir-resistant HSV infections in immunocompromised individuals. The distinct antiviral spectrum, with Amenamevir also covering VZV, and the different stages of clinical development are key differentiators. As more data from ongoing and future clinical trials become available, the precise roles of these and other emerging helicase-primase inhibitors in the clinical management of herpesvirus infections will be further elucidated.

References

• 1. Pritelivir - Wikipedia [en.wikipedia.org]
• 2. vax-before-travel.com [vax-before-travel.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. Pritelivir | helicase primase inhibitor | CAS 348086-71-5 | antiviral effects against herpes simplex virus (HSV)| AIC-316; BAY-57-1293; AIC316; BAY571293 | InvivoChem [invivochem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Discovery, Chemistry, and Preclinical Development of Pritelivir, a Novel Treatment Option for Acyclovir-Resistant Herpes Simplex Virus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. consultant360.com [consultant360.com]
• 8. 1060. Pritelivir in Immunocompromised Patients with Mucocutaneous Acyclovir-Resistant Herpes Simplex Virus-Infections – First Case Series - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aicuris Announces Pritelivir Met Primary Endpoint in Immunocompromised Herpes Simplex Virus-infected Patients in Phase 3 Pivotal Trial - Aicuris [aicuris.com]
• 10. Experimental herpes drug pritelivir more effective than standard treatment | Fred Hutchinson Cancer Center [fredhutch.org]
• 11. AiCuris Starts Its First Pivotal Clinical Phase 3 Trial with Pritelivir for the Treatment of HSV Infections in Immunocompromised Subjects Based on Efficacy and Safety Data from a Phase 2 Trial - BioSpace [biospace.com]
• 12. What is Pritelivir used for? [synapse.patsnap.com]
• 13. sti.bmj.com [sti.bmj.com]
• 14. Efficacy of pritelivir and acyclovir in the treatment of herpes simplex virus infections in a mouse model of herpes simplex encephalitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Adibelivir Demonstrates Superior Efficacy Over Acyclovir in Reducing Latent HSV Reservoir and Reactivation

For Immediate Release

Munich, Germany – December 4, 2025 – Preclinical research highlights the superior efficacy of adibelivir (IM-250), a novel helicase-primase inhibitor, in managing the latent herpes simplex virus (HSV) reservoir compared to the current standard of care, acyclovir (B1169). Studies indicate that adibelivir not only achieves higher concentrations in the nervous system but also significantly reduces the reactivation competence of the latent virus, a key factor in recurrent herpes disease. In contrast, acyclovir's effectiveness is primarily limited to suppressing active viral replication and is dependent on the continuous presence of the drug to prevent reactivation.

Herpes simplex viruses establish a lifelong latent infection within sensory neurons, creating a viral reservoir that is the source of recurrent outbreaks. While acyclovir has been a cornerstone of HSV therapy for decades, it does not eradicate the latent virus. Adibelivir, with its distinct mechanism of action targeting the viral helicase-primase complex, represents a significant advancement in antiviral therapy by directly impacting this latent reservoir.

Comparative Efficacy on Latent HSV Reservoir

Preclinical studies in established animal models of HSV infection have provided compelling evidence of adibelivir's enhanced activity against the latent viral reservoir.

Efficacy Parameter	Adibelivir (IM-250)	Acyclovir	Reference
Reduction of Recurrent Disease (Guinea Pig Genital Herpes Model)	Intermittent therapy (4-7 cycles) silenced subsequent recurrences for up to 6 months post-treatment.	Acyclovir had no significant effect on the frequency of recurrences after treatment cessation in the same intermittent therapy model.	[1][2]
Viral DNA Load in Ganglia (Latent Infection)	Showed a trend towards reduction in latent HSV-2 DNA in dorsal root ganglia and spinal cord, although not always statistically significant in all studies.	Does not eliminate latent viral DNA from ganglia. Administration during primary infection can reduce the number of latently infected neurons.	[3][4]
Prevention of Reactivation	Significantly reduced the frequency of reactivation from the latent reservoir, with effects persisting after cessation of therapy.	Prevents reactivation in explant cultures and reduces recurrences in vivo, but this effect is dependent on the continuous presence of the drug.	[1][2][3][4]
Concentration in Nervous System	Achieves significantly higher concentrations in the brain and ganglia (ratio of 0.5 to 4 relative to plasma).	Lower penetration into the nervous system.	[5]

Mechanism of Action: A Tale of Two Targets

The differential efficacy of adibelivir and acyclovir stems from their distinct molecular targets in the HSV replication cycle.

Acyclovir, a nucleoside analog, targets the viral DNA polymerase. It requires activation by the viral thymidine (B127349) kinase (TK) and acts as a chain terminator during DNA synthesis, thereby halting the production of new virus particles. This mechanism is highly effective against actively replicating virus but has limited impact on the non-replicating, latent viral DNA housed within neurons.

Adibelivir, a helicase-primase inhibitor, targets the enzymatic complex responsible for unwinding the viral DNA and synthesizing RNA primers, a critical initial step in DNA replication. By inhibiting this complex, adibelivir prevents the initiation of viral DNA synthesis, a mechanism that is independent of viral TK. This allows adibelivir to be effective against acyclovir-resistant strains and, crucially, to potentially interfere with the molecular processes that precede full-blown reactivation from latency.

Figure 1. Mechanisms of Action for Acyclovir and Adibelivir.

Experimental Protocols

The preclinical findings for adibelivir and acyclovir are based on well-established animal models that mimic human HSV infection and latency.

Guinea Pig Model of Genital Herpes (HSV-2)

This model is considered the gold standard for studying recurrent genital herpes as it closely mirrors the human disease, including spontaneous reactivation.[6][7][8][9][10]

Experimental Workflow:

Figure 2. Guinea Pig Genital Herpes Model Workflow.

Detailed Steps:

• Infection: Female guinea pigs are infected intravaginally with a specified plaque-forming unit (PFU) of an HSV-2 strain (e.g., MS).

• Acute Disease Monitoring: Animals are monitored daily for the development of primary genital lesions, which are scored based on severity.

• Latency and Treatment: Following the resolution of acute disease (typically after day 21), animals enter the latent phase. Intermittent treatment cycles with adibelivir, acyclovir, or a vehicle control are administered.

• Recurrence Monitoring: Throughout the treatment and post-treatment periods, animals are monitored daily for spontaneous recurrent lesions and vaginal swabs are collected to quantify viral shedding by qPCR.

• Tissue Analysis: At the end of the study, animals are euthanized, and dorsal root ganglia (DRG) and spinal cord tissues are harvested to quantify the latent viral DNA load using quantitative polymerase chain reaction (qPCR).[6]

Mouse Ocular Model of Herpes Infection (HSV-1)

This model is widely used to study HSV-1 latency in the trigeminal ganglia and to assess the efficacy of antivirals in preventing reactivation.[11][12][13][14][15][16]

Experimental Workflow:

Figure 3. Mouse Ocular Herpes Model Workflow.

Detailed Steps:

• Infection: The corneas of anesthetized mice are scarified, and a defined PFU of an HSV-1 strain is applied.

• Latency Establishment: The virus establishes a latent infection in the trigeminal ganglia (TG) over approximately 30 days.

• Treatment and Reactivation: Mice are treated with the respective antiviral agents. Reactivation is then induced using a stimulus such as hyperthermic stress or UV-B light exposure.

• Post-Reactivation Monitoring: Ocular swabs are taken to measure viral shedding. The eyes are also monitored for signs of recurrent herpetic disease.

• Ganglia Analysis: Trigeminal ganglia are harvested for either explant reactivation assays, where the ganglia are cultured to observe viral reactivation, or for qPCR analysis to quantify latent viral DNA.[11][17]

Conclusion

The available preclinical data strongly suggest that adibelivir holds significant promise as a therapeutic agent that can impact the latent HSV reservoir, a feat not achieved by current standard therapies like acyclovir. Its ability to reduce the frequency of recurrent disease, even with intermittent therapy, marks a potential paradigm shift in the management of herpes simplex virus infections. Further clinical investigation is warranted to translate these promising preclinical findings into tangible benefits for patients suffering from recurrent herpes.

References

• 1. Intermittent therapy with helicase-primase inhibitor IM-250 efficiently controls recurrent herpes disease and reduces reactivation of latent HSV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Acyclovir on Latent Herpes Simplex Virus Infections in Trigeminal Ganglia of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of acyclovir on latent herpes simplex virus infections in trigeminal ganglia of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Guinea Pig and Mouse Models for Genital Herpes infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Guinea Pig and Mouse Models for Genital Herpes Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. HSV-2 Vaginal Infection Guinea Pig Model - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 9. Use of the guinea pig model of genital herpes to evaluate vaccines and antivirals: review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Herpes simplex virus infection in guinea pigs: an animal model for studying latent and recurrent herpes simplex virus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of HSV viral reactivation in explants of sensory neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iovs.arvojournals.org [iovs.arvojournals.org]
• 13. Video: Recurrent Herpetic Stromal Keratitis in Mice, a Model for Studying Human HSK [jove.com]
• 14. Frontiers | Healing of Ocular Herpetic Disease Following Treatment With an Engineered FGF-1 Is Associated With Increased Corneal Anti-Inflammatory M2 Macrophages [frontiersin.org]
• 15. Ocular herpes simplex virus reactivation in mice latently infected with latency-associated transcript mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Rabbit and Mouse Models of HSV-1 Latency, Reactivation, and Recurrent Eye Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitation of Latent Varicella-Zoster Virus and Herpes Simplex Virus Genomes in Human Trigeminal Ganglia - PMC [pmc.ncbi.nlm.nih.gov]

Adibelivir Demonstrates Superior Central Nervous System Penetration Compared to Other Herpes-Primase Inhibitors

For Immediate Release

A comprehensive analysis of preclinical data reveals that Adibelivir (IM-250), a novel helicase-primase inhibitor (HPI), exhibits significantly higher penetration into the central nervous system (CNS) compared to other HPIs, including amenamevir, pritelivir, and ABI-5366. This superior CNS distribution suggests a potential advantage for Adibelivir in treating neurotropic herpes simplex virus (HSV) infections, such as herpes encephalitis and meningitis.

Herpes simplex viruses establish lifelong latency in neuronal tissues, necessitating effective antiviral concentrations within the nervous system to manage and prevent reactivation. A recent publication in Antiviral Research highlights the structural determinants influencing the nervous system exposure of various HPIs across different animal species. The study's findings indicate that Adibelivir achieves concentrations in the nervous system that are comparable to or even exceed those in the plasma, a critical factor for therapeutic efficacy in CNS infections.[1][2]

Comparative Analysis of CNS Penetration

The ability of an antiviral agent to cross the blood-brain barrier (BBB) and the blood-nerve barrier (BNB) is paramount for treating viral infections within the CNS.[3][4] The study demonstrates that Adibelivir's unique chemical properties facilitate its efficient passage through these barriers.[1][2]

In preclinical animal models, following either oral or intravenous administration, Adibelivir consistently achieved nervous system-to-plasma concentration ratios ranging from 0.5 to 4.[1][2] In stark contrast, other HPIs tested, such as amenamevir, pritelivir, and ABI-5366, displayed poor CNS penetration, with brain-to-plasma ratios of less than 0.1.[1][2] This suggests that Adibelivir is more readily available at the site of latent viral reservoirs in the nervous system.

Drug	Class	Brain/Plasma Ratio	Species	Administration
Adibelivir (IM-250)	Helicase-Primase Inhibitor	0.5 - 4	Diverse animal species	Oral or Intravenous
Amenamevir	Helicase-Primase Inhibitor	< 0.1	Diverse animal species	Oral or Intravenous
Pritelivir	Helicase-Primase Inhibitor	< 0.1	Diverse animal species	Oral or Intravenous
ABI-5366	Helicase-Primase Inhibitor	< 0.1	Diverse animal species	Oral or Intravenous

Table 1: Comparative CNS Penetration of Adibelivir and other HPIs. Data sourced from preclinical studies.[1][2]

The favorable CNS penetration of Adibelivir has been correlated with its efficacy in animal models of herpes encephalitis and neonatal herpes, where it has been shown to reduce the reactivation competence of the neuronal latent herpes viral reservoir.[1][2]

Experimental Protocols

The assessment of CNS penetration of these antiviral compounds involved robust preclinical pharmacokinetic studies. The methodologies employed are summarized below.

Animal Models: Diverse animal species were used to evaluate the pharmacokinetics of the helicase-primase inhibitors.

Drug Administration: The compounds were administered via single or multiple doses through either oral (PO) or intravenous (IV) routes to assess drug exposure under different administration scenarios.

Sample Collection and Analysis: Following administration, plasma, blood, and various organs, including the brain and nervous system tissues, were collected at predetermined time points. The concentrations of the respective HPIs in these samples were quantified using High-Performance Liquid Chromatography/Mass Spectrometry (HPLC/MS).

Calculation of CNS Penetration: The degree of CNS penetration was determined by calculating the ratio of the drug concentration in the nervous system (brain) to that in the plasma. This ratio provides a quantitative measure of the drug's ability to cross the blood-brain barrier.

Experimental Workflow for CNS Penetration Assessment

Figure 1: Workflow for assessing CNS penetration of HPIs.

Factors Influencing CNS Drug Delivery

The delivery of antiviral drugs to the brain is a complex process hindered by the blood-brain and blood-cerebrospinal fluid barriers.[3][4] Key factors influencing a drug's ability to penetrate the CNS include its lipophilicity, molecular size, and its interaction with active influx and efflux transporters.[3][4] Many antiviral drugs are substrates for active efflux transporters, which actively pump them out of the brain, thereby limiting their efficacy.[5] The distinct structure and chemical properties of Adibelivir appear to allow it to overcome these barriers more effectively than other HPIs.[1][2]

Conclusion

The available preclinical data strongly support the superior CNS penetration of Adibelivir compared to other investigated helicase-primase inhibitors. This characteristic is a significant differentiator and suggests that Adibelivir may offer a therapeutic advantage in the treatment of CNS-related herpes virus infections. Further clinical investigation is warranted to confirm these findings in humans and to fully elucidate the clinical benefits of enhanced nervous system exposure of Adibelivir.

References

• 1. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 2. researchgate.net [researchgate.net]
• 3. Factors affecting delivery of antiviral drugs to the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Nose-to-Brain Delivery of Antiviral Drugs: A Way to Overcome Their Active Efflux? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Adofevir Dipivoxil and Standard of Care for Chronic Hepatitis B: A Long-Term Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term efficacy and safety of adefovir (B194249) dipivoxil with the current standard of care treatments for chronic hepatitis B (CHB), primarily entecavir (B133710) and tenofovir (B777) disoproxil fumarate. The information is compiled from pivotal clinical trials and meta-analyses to support research and drug development efforts in the field of hepatology.

Executive Summary

Data Presentation: Long-Term Efficacy and Safety Comparison

The following tables summarize the long-term (≥48 weeks) efficacy and safety data from key clinical trials and meta-analyses comparing adefovir dipivoxil, entecavir, and tenofovir in treatment-naïve CHB patients.

Table 1: Virologic and Biochemical Response Rates

Endpoint	Adefovir Dipivoxil (10 mg/day)	Entecavir (0.5 mg/day)	Tenofovir DF (300 mg/day)
HBV DNA <300-400 copies/mL (at 48 weeks)	51-69%[1][2]	67-90%[3]	76-93%
HBV DNA <300-400 copies/mL (long-term, up to 5 years)	~67% (HBeAg-negative)	94% (HBeAg-positive)[4][5]	~96-99%
ALT Normalization (at 48 weeks)	48-72%[1][2]	68-78%[3]	69-76%
HBeAg Seroconversion (at 48 weeks, HBeAg-positive patients)	12-14%[1]	21%[3]	21%

Table 2: Histologic Improvement and Resistance Rates

Endpoint	Adefovir Dipivoxil	Entecavir	Tenofovir DF
Histologic Improvement (at 48 weeks)	53-64%[1][2]	72%[3]	74%
Cumulative Resistance Rate (at 5 years)	29%	<1.2%	0%

Mechanism of Action: HBV Polymerase Inhibition

Adefovir dipivoxil, entecavir, and tenofovir are all nucleos(t)ide analogs that target the HBV polymerase, a key enzyme in the viral replication cycle. After intracellular phosphorylation to their active triphosphate forms, they act as competitive inhibitors of the natural deoxyadenosine (B7792050) triphosphate (dATP) or deoxyguanosine triphosphate (dGTP), leading to chain termination upon incorporation into the growing viral DNA strand.[6][7]

Caption: Mechanism of action of nucleos(t)ide analogs against HBV.

Experimental Protocols

The following sections detail the methodologies of the key pivotal clinical trials for adefovir dipivoxil, entecavir, and tenofovir.

Adefovir Dipivoxil: Pivotal Trials (Studies 437 & 438)

• Study Design: These were randomized, double-blind, placebo-controlled, multicenter trials.[1][2]

• Patient Population:

  • Inclusion Criteria: Adults with chronic hepatitis B (HBsAg positive for ≥6 months), evidence of active viral replication (HBV DNA >100,000 copies/mL), and elevated ALT levels. Study 437 enrolled HBeAg-positive patients, while Study 438 enrolled HBeAg-negative patients.[1][2]

  • Exclusion Criteria: Co-infection with hepatitis C, hepatitis D, or HIV; decompensated liver disease; prior treatment with nucleoside analogs.

• Intervention: Patients were randomized to receive adefovir dipivoxil 10 mg daily or placebo for 48 weeks.[1][2]

• Endpoints:

  • Primary: Histologic improvement, defined as a ≥2-point decrease in the Knodell necroinflammatory score with no worsening of fibrosis.[1][2]

  • Secondary: Reduction in serum HBV DNA, ALT normalization, and HBeAg seroconversion (in Study 437).[1]

• Assays:

  • HBV DNA: Amplicor HBV Monitor Test (Roche Molecular Systems).

  • Histology: Liver biopsies were scored by a central pathologist blinded to treatment assignment.

Caption: Workflow of the pivotal adefovir dipivoxil clinical trials.

Entecavir: Pivotal Trial (ETV-022)

• Study Design: A randomized, double-blind, multicenter trial comparing entecavir with lamivudine (B182088).[3][4]

• Patient Population:

  • Inclusion Criteria: Nucleoside-naïve adults with HBeAg-positive chronic hepatitis B, elevated ALT, and detectable HBV DNA.[3][4]

  • Exclusion Criteria: Prior nucleoside analog treatment, co-infection with HIV, HCV, or HDV.

• Intervention: Patients were randomized to receive entecavir 0.5 mg daily or lamivudine 100 mg daily for at least 52 weeks.[3][4]

• Endpoints:

  • Primary: Composite of HBV DNA <0.7 MEq/mL (by bDNA assay) and HBeAg loss at week 48.

  • Secondary: Histologic improvement, ALT normalization, and virologic response by PCR.[3]

• Assays:

  • HBV DNA: Roche Amplicor HBV Monitor Test and Bayer VERSANT HBV DNA 3.0 Assay (bDNA).

  • Histology: Assessed using the Knodell score.

Tenofovir Disoproxil Fumarate: Pivotal Trial (Study 103)

• Study Design: A randomized, double-blind, active-controlled, multicenter trial comparing tenofovir DF with adefovir dipivoxil.

• Patient Population:

  • Inclusion Criteria: Adults with HBeAg-negative chronic hepatitis B, HBV DNA ≥100,000 copies/mL, and elevated ALT.

  • Exclusion Criteria: Prior treatment with tenofovir or adefovir, co-infection with HIV, HCV, or HDV.

• Intervention: Patients were randomized to receive tenofovir DF 300 mg daily or adefovir dipivoxil 10 mg daily for 48 weeks.

• Endpoints:

  • Primary: Composite of HBV DNA <400 copies/mL and histologic improvement at week 48.

  • Secondary: Virologic suppression, ALT normalization, and safety assessments.

• Assays:

  • HBV DNA: Roche Amplicor HBV Monitor Test.

  • Histology: Assessed using the Knodell score.

Conclusion

Long-term treatment with adefovir dipivoxil is effective in a significant proportion of patients with chronic hepatitis B. However, the current standard of care, including entecavir and tenofovir, generally demonstrates superior virologic suppression and a higher barrier to resistance. This comparative guide provides a foundation for researchers and drug development professionals to understand the landscape of CHB treatment and to inform the design of future studies and the development of novel therapeutic agents.

References

• 1. Adefovir dipivoxil for the treatment of hepatitis B e antigen-positive chronic hepatitis B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adefovir dipivoxil for the treatment of hepatitis B e antigen-negative chronic hepatitis B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Entecavir treatment for up to 5 years in patients with hepatitis B e antigen-positive chronic hepatitis B [natap.org]
• 5. Five Years of Continuous Entecavir for Nucleoside-naïve HBeAg(+) Chronic Hepatitis B: Results from Studies ETV-022/-901 [natap.org]
• 6. Intracellular Metabolism and In Vitro Activity of Tenofovir against Hepatitis B Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differential Binding of Tenofovir and Adefovir to Reverse Transcriptase of Hepatitis B Virus - PMC [pmc.ncbi.nlm.nih.gov]

Adibelivir vs. Valacyclovir: A Comparative Analysis of Viral Shedding in Herpes Simplex Virus Infections

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel antiviral agent adibelivir and the established standard-of-care, valacyclovir (B1662844), with a focus on their respective impacts on viral shedding in Herpes Simplex Virus (HSV) infections. This analysis is based on available preclinical and clinical data and is intended to inform research and development efforts in the field of antiviral therapeutics.

Executive Summary

Valacyclovir, a prodrug of acyclovir (B1169), has long been the cornerstone of HSV therapy, effectively reducing viral shedding and clinical symptoms by inhibiting viral DNA polymerase. Adibelivir (IM-250) represents a new class of antiviral agents, the helicase-primase inhibitors, which target a different essential step in viral replication. Preclinical data suggests that adibelivir holds promise in not only reducing viral shedding but also impacting the latent viral reservoir. While direct head-to-head clinical trial data on viral shedding for adibelivir against valacyclovir is not yet publicly available, this guide synthesizes the existing information and incorporates data from a clinically evaluated helicase-primase inhibitor, pritelivir (B1678233), to offer a comprehensive comparative perspective.

Mechanism of Action

The fundamental difference in the mechanism of action between valacyclovir and adibelivir dictates their interaction with the virus and potential clinical outcomes.

Valacyclovir: As a nucleoside analog, valacyclovir is converted to acyclovir, which is then phosphorylated by the viral thymidine (B127349) kinase. The resulting acyclovir triphosphate competitively inhibits the viral DNA polymerase, leading to the termination of the viral DNA chain.[1][2][3][4]

Adibelivir (IM-250): Adibelivir is a helicase-primase inhibitor.[5] This enzyme complex is responsible for unwinding the double-stranded viral DNA and synthesizing RNA primers, which are crucial initial steps for DNA replication. By inhibiting this complex, adibelivir directly prevents the initiation of viral DNA synthesis.[6]

Fig. 1: Mechanism of Action Comparison

Impact on Viral Shedding: Preclinical and Clinical Data

Viral shedding, both symptomatic and asymptomatic, is a critical factor in HSV transmission. The efficacy of an antiviral in reducing shedding is a key measure of its potential to impact the spread of the virus.

Adibelivir (IM-250)

Direct, quantitative clinical data from head-to-head trials of adibelivir and valacyclovir on viral shedding are anticipated from ongoing clinical trials, with topline results from a Phase 1b study expected in the second half of 2025.[5]

However, preclinical studies in guinea pig models of genital herpes have provided promising initial results. A study published in Science Translational Medicine reported that intermittent monotherapy with IM-250 resulted in a statistically significant reduction in HSV-2 shedding during the off-treatment period, which was accompanied by a reduction in the cumulative mean viral load.[4][7] The study also noted that IM-250 exhibits superior efficacy in preventing and treating HSV infection and disease in animal models as compared to the standard of care.[8]

Valacyclovir

Numerous clinical trials have established the efficacy of valacyclovir in reducing HSV shedding. Suppressive therapy with valacyclovir has been shown to significantly decrease both the frequency and quantity of genital HSV shedding.[8][9] Studies have demonstrated that valacyclovir can reduce total HSV-2 shedding by approximately 71-78% compared to placebo.[10][11]

Comparative Data: Pritelivir (Helicase-Primase Inhibitor) vs. Valacyclovir

To provide a clinical context for the potential of the helicase-primase inhibitor class, data from a phase 2, randomized, double-blind, crossover clinical trial comparing pritelivir with valacyclovir for the suppression of genital HSV-2 infection is presented below. It is important to note that while pritelivir and adibelivir share a mechanism of action, their specific pharmacological properties may differ.

Parameter	Pritelivir (100 mg daily)	Valacyclovir (500 mg daily)	Relative Risk (RR) [95% CI]	P-value
Percentage of Swabs with HSV Detection	2.4%	5.3%	0.42 [0.21 to 0.82]	0.01
Days with Genital Lesions	1.9%	3.9%	0.40 [0.17 to 0.96]	0.04
Mean Quantity of HSV in Positive Swabs (log10 copies/mL)	3.2	3.7	-	0.83

Data from a phase 2, randomized, double-blind, crossover clinical trial.[12][13]

These findings suggest that a helicase-primase inhibitor can be more effective than valacyclovir in reducing the frequency of viral shedding and the occurrence of genital lesions.[12][13]

Experimental Protocols

Quantification of Viral Shedding in Clinical Trials

A common methodology for quantifying viral shedding in clinical trials of anti-herpetic drugs involves the following steps:

• Patient Population: Enrollment of immunocompetent adults with a history of recurrent genital HSV-2 infection.[12][13]

• Treatment Regimen: Administration of the investigational drug (e.g., pritelivir 100 mg daily) and the comparator (e.g., valacyclovir 500 mg daily) in a randomized, double-blind, crossover design, with a washout period between treatments.[12][13]

• Sample Collection: Participants self-collect genital swabs multiple times daily (e.g., four times) for a specified period (e.g., 28 days) during each treatment arm.[12][13]

• Viral DNA Quantification: The collected swabs are then analyzed using a quantitative polymerase chain reaction (qPCR) assay to detect and quantify HSV DNA.[12][13]

• Data Analysis: The primary endpoint is typically the percentage of swabs with detectable HSV DNA. Secondary endpoints may include the quantity of viral DNA in positive swabs, the frequency of genital lesions, and the duration of shedding episodes.[12][13]

Fig. 2: Viral Shedding Quantification Workflow

Preclinical Evaluation in Guinea Pig Model

The guinea pig model is a well-established system for evaluating antiviral therapies against genital herpes.

• Animal Model: Female Hartley guinea pigs are typically used.

• Infection: Animals are infected intravaginally with a known strain of HSV-2.

• Treatment: Oral administration of the test compound (e.g., adibelivir) or comparator (e.g., valacyclovir) is initiated at a specified time relative to infection.

• Monitoring: Animals are monitored daily for the development and severity of genital lesions.

• Viral Shedding Assessment: Vaginal swabs are collected daily to quantify viral load using qPCR or plaque assays.

• Endpoints: Key endpoints include the reduction in lesion scores, frequency and quantity of viral shedding, and in some studies, the impact on viral latency in the dorsal root ganglia.

Conclusion

Valacyclovir remains a highly effective and widely used treatment for suppressing HSV viral shedding. Adibelivir, representing the novel class of helicase-primase inhibitors, shows significant promise in preclinical models, suggesting it may offer advantages over the current standard of care. The forthcoming results from clinical trials directly comparing adibelivir and valacyclovir will be crucial in defining the future therapeutic landscape for HSV infections. The data from the pritelivir trial indicates that the helicase-primase inhibitor class has the potential to provide superior suppression of viral shedding, a key factor in reducing HSV transmission. Researchers and drug development professionals should closely monitor the clinical development of adibelivir as it may represent a significant advancement in the management of herpes simplex virus infections.

References

• 1. Use of the guinea pig model of genital herpes to evaluate vaccines and antivirals: review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Guinea Pig and Mouse Models for Genital Herpes infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Science Translational Medicine Publication: Innovative Molecules ́ Drug Candidate Affects Recurrent Herpes Simplex Virus Infections - Innovative Molecules [innovativemolecules.com]
• 5. Unique Attributes of Guinea Pigs as New Models to Study Ocular Herpes Pathophysiology and Recurrence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of Two Novel Live-Attenuated Vaccine Candidates for Herpes Simplex Virus 2 (HSV-2) in Guinea Pigs [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Journals - Neuropediatrics / Abstract [thieme-connect.de]
• 9. mdpi.com [mdpi.com]
• 10. Discovery, Chemistry, and Preclinical Development of Pritelivir, a Novel Treatment Option for Acyclovir-Resistant Herpes Simplex Virus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Screening and verification of antiviral compounds against HSV-1 using a method based on a plaque inhibition assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Impact of antibody-level on viral shedding in B.1.617.2 (Delta) variant-infected patients analyzed using a joint model of longitudinal and time-to-event data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Navigating the Landscape of HSV Antivirals: A Comparative Safety Analysis of Adibelivir and Traditional Therapies

For Immediate Release

In the dynamic field of antiviral research, the quest for more effective and safer therapeutics against Herpes Simplex Virus (HSV) is relentless. Adibelivir (IM-250), a novel helicase-primase inhibitor, has emerged as a promising candidate, currently in early-stage clinical development. This guide offers a detailed comparison of the safety profile of Adibelivir, based on available preclinical data, against established HSV antivirals such as acyclovir (B1169), valacyclovir, and famciclovir (B1672041), which have extensive clinical safety records. This analysis is intended for researchers, scientists, and drug development professionals to provide a clear perspective on the evolving therapeutic landscape for HSV infections.

Executive Summary

Adibelivir, with its distinct mechanism of action targeting the viral helicase-primase complex, offers a new strategy for HSV treatment. Preclinical studies suggest a favorable safety and efficacy profile, particularly in its ability to access the nervous system where the virus establishes latency.[1][2] In contrast, traditional nucleoside analogues like acyclovir, valacyclovir, and famciclovir have been the cornerstone of HSV management for decades. Their safety profiles are well-documented through extensive clinical trials and post-marketing surveillance, with known adverse events primarily related to renal and neurological systems, especially at high doses or in patients with underlying kidney disease.[3][4][5][6][7] This guide will dissect the available data, presenting a side-by-side comparison to inform future research and clinical development.

Comparative Safety Profiles

The following tables summarize the adverse event data for Adibelivir (preclinical) and the approved HSV antivirals (clinical). It is crucial to note that the data for Adibelivir is not derived from human clinical trials and therefore direct comparison of incidence rates is not appropriate.

Table 1: Preclinical Safety Profile of Adibelivir (IM-250)

Safety Endpoint	Findings in Animal Models	Reference
General Toxicity	Efficacious in herpes encephalitis and neonatal animal models with good tolerability.	[1]
Nervous System Distribution	Achieved significant concentrations in the nervous system of animal models, suggesting potential for targeting latent virus.	[1][2]

Note: Specific quantitative toxicology data from preclinical studies on Adibelivir are not publicly available at this time. The information is based on published research highlighting its efficacy and distribution.

Table 2: Clinical Adverse Events of Acyclovir, Valacyclovir, and Famciclovir (from FDA Labels and Clinical Trials)

Adverse Event	Acyclovir	Valacyclovir	Famciclovir
Common (≥1% incidence)
Nausea	2.7% - 4.8%[6][7]	5% - 11%[8]	>10% (Headache and Nausea)[3][4][5]
Vomiting	2.7% (short-term)[6][7]	2% - 3%[8]	4% - 5%[4]
Diarrhea	2.4% - 3.2%[6][7]	-	7% - 11%[4]
Headache	2.2% (long-term)[7]	11% - 38%[8]	>10% (Headache and Nausea)[3][4][5]
Malaise	11.5% (Herpes Zoster)[7]	-	-
Abdominal Pain	-	6% - 11%[8]	3% - 6%[4]
Serious (less frequent)
Acute Renal Failure	Reported, especially with high doses or in patients with renal impairment.[7]	Reported, particularly in elderly patients and those with underlying renal disease.[9]	Reported in patients with underlying renal disease receiving inappropriately high doses.[3][4][5]
Central Nervous System Effects (e.g., confusion, hallucinations, seizures)	Reported, more common with IV administration.[10]	Reported, especially in elderly patients and those with renal impairment.[8][9]	Confusion reported, predominantly in the elderly.[4]
Thrombotic Thrombocytopenic Purpura/Hemolytic Uremic Syndrome (TTP/HUS)	Reported in immunocompromised patients.[7]	Reported in patients with advanced HIV-1 disease and in transplant recipients at high doses.[8]	-

Note: Percentages are derived from clinical trial data as reported in FDA drug labels and may vary depending on the indication and patient population.

Mechanism of Action: A Tale of Two Targets

The differing safety profiles of these antivirals can be partly attributed to their distinct mechanisms of action.

Nucleoside Analogs (Acyclovir, Valacyclovir, Famciclovir): These drugs are prodrugs that, once in the body, are converted to their active triphosphate forms. This activation is preferentially carried out by a viral enzyme, thymidine (B127349) kinase, in HSV-infected cells.[10][11][12][13] The active form then inhibits the viral DNA polymerase, leading to the termination of the viral DNA chain.[12][13] This selective activation in infected cells is a key reason for their generally favorable safety profile.[11][13]

Figure 1. Mechanism of action for nucleoside analogs like acyclovir.

Helicase-Primase Inhibitors (Adibelivir): Adibelivir and other drugs in its class directly target the HSV helicase-primase complex. This complex is essential for unwinding the double-stranded viral DNA and synthesizing short RNA primers, which are necessary for the initiation of DNA replication.[14][15][16][17] By inhibiting this complex, these drugs effectively halt viral DNA synthesis at a very early stage.[17] This mechanism is independent of viral thymidine kinase, which is significant for treating acyclovir-resistant HSV strains.

Figure 2. Mechanism of action for helicase-primase inhibitors like Adibelivir.

Experimental Protocols

The safety and efficacy of these antiviral agents are determined through a rigorous series of preclinical and clinical studies. Below are outlines of key experimental protocols.

In Vitro Cytotoxicity Assay

This assay is fundamental in early-stage drug development to determine the concentration at which a compound becomes toxic to host cells.

Objective: To determine the 50% cytotoxic concentration (CC50) of the antiviral compound in a relevant cell line (e.g., Vero cells).

Methodology:

• Cell Seeding: Plate a monolayer of host cells in a 96-well plate and incubate until confluent.

• Compound Dilution: Prepare serial dilutions of the test compound (e.g., Adibelivir) in cell culture medium.

• Treatment: Remove the growth medium from the cells and add the various concentrations of the test compound. Include untreated cell controls.

• Incubation: Incubate the plate for a period that corresponds to the duration of the antiviral assay (e.g., 48-72 hours).

• Viability Assessment: Measure cell viability using a colorimetric assay such as MTT or MTS, or a fluorescence-based assay. These assays measure metabolic activity, which correlates with the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the untreated controls. The CC50 value is determined by plotting cell viability against compound concentration and fitting the data to a dose-response curve.

Figure 3. General workflow for an in vitro cytotoxicity assay.

Preclinical Animal Toxicology Studies

These studies are essential for evaluating the safety of a drug candidate before it can be tested in humans.

Objective: To assess the potential toxicity of the antiviral drug in animal models and to determine a safe starting dose for human clinical trials.

Methodology:

• Animal Model Selection: Choose appropriate animal models, often rodents (e.g., mice, rats) and a non-rodent species (e.g., guinea pigs, monkeys), to study HSV infections and potential toxicities.

• Dose Administration: Administer the drug to different groups of animals at various dose levels, including a control group receiving a placebo. The route of administration (e.g., oral, intravenous) should be the intended route for human use.

• Monitoring: Observe the animals for any signs of toxicity, including changes in behavior, weight, and food/water consumption.

• Clinical Pathology: Collect blood and urine samples at various time points to analyze for changes in hematology, clinical chemistry, and urinalysis parameters.

• Histopathology: At the end of the study, perform a complete necropsy and examine all major organs and tissues under a microscope for any pathological changes.

• Data Analysis: Analyze the data to identify any dose-related toxic effects and to determine the No-Observed-Adverse-Effect Level (NOAEL).

Clinical Trial Safety Assessment

The safety of antiviral drugs in humans is rigorously evaluated throughout all phases of clinical trials.

Objective: To evaluate the safety and tolerability of the antiviral drug in human subjects.

Methodology:

• Phase 1: Administer single and multiple ascending doses of the drug to a small number of healthy volunteers to assess safety, tolerability, and pharmacokinetics.[18]

• Phase 2 and 3: Administer the drug to a larger number of patients with the target disease (e.g., recurrent genital herpes) to evaluate both efficacy and safety.

• Safety Monitoring: Throughout the trial, monitor participants for adverse events through physical examinations, vital sign measurements, electrocardiograms (ECGs), and laboratory tests (hematology, clinical chemistry, urinalysis). All adverse events are recorded, and their severity and relationship to the study drug are assessed.

• Data Collection: Use standardized case report forms to collect all safety data.

• Statistical Analysis: Analyze the incidence and severity of adverse events in the treatment group compared to the placebo or active comparator group.

Future Directions and Conclusions

Adibelivir represents a significant development in the field of HSV therapeutics, offering a novel mechanism of action with the potential to address some of the limitations of current treatments. While preclinical data are promising, comprehensive safety data from human clinical trials are essential for a complete understanding of its safety profile. As Adibelivir progresses through clinical development, the scientific community awaits further data to fully delineate its place in the HSV treatment armamentarium.

For now, acyclovir, valacyclovir, and famciclovir remain the standards of care, with well-characterized safety profiles that have been established over decades of clinical use. The choice of therapy will continue to be guided by factors such as efficacy, safety, dosing convenience, and cost. The ongoing development of new antiviral agents like Adibelivir underscores the commitment to improving the management of HSV infections for patients worldwide.

References

• 1. Publication in Antiviral Research: Structural determinants of nervous system exposure of adibelivir (IM-250) and related herpes helicase-primase inhibitors across animal species - Innovative Molecules [innovativemolecules.com]
• 2. researchgate.net [researchgate.net]
• 3. DailyMed - FAMCICLOVIR tablet, film coated [dailymed.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. DailyMed - ACYCLOVIR tablet [dailymed.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. VALACYCLOVIR HYDROCHLORIDE [dailymed.nlm.nih.gov]
• 10. Aciclovir - Wikipedia [en.wikipedia.org]
• 11. Mechanism of action and selectivity of acyclovir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Acyclovir? [synapse.patsnap.com]
• 13. The biochemistry and mechanism of action of acyclovir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. What are HSV-2 Helicase inhibitors and how do they work? [synapse.patsnap.com]
• 15. New helicase-primase inhibitors as drug candidates for the treatment of herpes simplex disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Helicase-primase as a target of new therapies for herpes simplex virus infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Helicase-primase inhibitor amenamevir for herpesvirus infection: Towards practical application for treating herpes zoster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Innovative Molecules Announces First Subjects Dosed in the German Phase 1 Clinical Trial of IM-250 - Innovative Molecules [innovativemolecules.com]

In Vitro Antiviral Efficacy: A Comparative Guide to Foscarnet Against Resistant Cytomegalovirus (CMV) Strains

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for "Adibevir" did not yield any publicly available scientific literature or data. Therefore, a direct comparison with foscarnet (B613817) could not be conducted. This guide provides a comprehensive overview of the in vitro comparison of foscarnet against resistant strains of Cytomegalovirus (CMV), serving as a template for evaluating antiviral candidates.

Executive Summary

Foscarnet is a pyrophosphate analog antiviral agent that directly inhibits viral DNA polymerase. It is a critical therapeutic option for infections caused by ganciclovir-resistant CMV, a significant concern in immunocompromised patient populations. Resistance to foscarnet is primarily associated with specific mutations in the viral UL54 (DNA polymerase) and, to a lesser extent, the UL97 (phosphotransferase) genes. This guide summarizes the in vitro efficacy of foscarnet against various resistant CMV strains, details the experimental protocols for susceptibility testing, and provides visual representations of its mechanism of action and experimental workflows.

Quantitative Data: Foscarnet Efficacy Against Resistant CMV

The in vitro activity of foscarnet against wild-type and resistant CMV strains is typically determined by measuring the 50% effective concentration (EC50), which is the drug concentration required to inhibit viral replication by 50%. The following table compiles EC50 values for foscarnet against CMV strains with known resistance-conferring mutations in the UL54 and UL97 genes.

Viral Strain/Genotype	Key Mutation(s)	Foscarnet EC50 (µM)	Fold-Increase in Resistance	Reference
Wild-Type (e.g., AD169, Towne)	None	50 - 150	N/A	[1][2]
Ganciclovir-Resistant	UL97 M460V	~100	~1	[3]
UL97 A594V	~120	~1	[3]
UL97 L595S	~110	~1	[3]
Foscarnet-Resistant	UL54 S290R	>400	>4	[4]
UL54 N495K	~450	3.4	[4]
UL54 T552N	>400	>4	[4]
UL54 E951D	>400	>4	[4]
Multi-Drug Resistant	UL97 A594V + UL54 V715M	>400	>4	[5]

Note: EC50 values can vary depending on the specific laboratory, cell line used (e.g., human foreskin fibroblasts), and the assay method (e.g., plaque reduction, yield reduction).

Mechanism of Action and Resistance

Foscarnet's antiviral activity stems from its ability to directly inhibit the pyrophosphate binding site on the viral DNA polymerase, preventing the cleavage of pyrophosphate from deoxynucleoside triphosphates and thereby halting the elongation of the viral DNA chain.[3][6] Unlike ganciclovir (B1264), foscarnet does not require initial phosphorylation by the viral UL97 kinase, rendering it active against many ganciclovir-resistant strains that harbor UL97 mutations.[6]

Resistance to foscarnet is primarily mediated by mutations in the UL54 gene, which encodes the viral DNA polymerase. These mutations alter the drug's binding site, reducing its inhibitory effect. While less common, certain UL97 mutations, in combination with UL54 mutations, can also contribute to reduced foscarnet susceptibility.

Caption: Foscarnet's mechanism of action and resistance.

Experimental Protocols

Plaque Reduction Assay (PRA) for Foscarnet Susceptibility Testing

The plaque reduction assay is the gold-standard method for determining the in vitro susceptibility of CMV to antiviral agents.[7]

1. Cell Culture and Virus Preparation:

• Human foreskin fibroblast (HFF) cells are seeded in 24-well plates and grown to confluence.[7]

• A clinical or laboratory strain of CMV is propagated and titrated to determine the plaque-forming units (PFU) per milliliter.[7]

2. Drug Dilution:

• A stock solution of foscarnet is prepared and serially diluted in cell culture medium to achieve a range of concentrations (e.g., 0, 25, 50, 100, 200, 400, 800, and 1600 µM).[7]

3. Infection and Treatment:

• The confluent HFF cell monolayers are infected with a standardized amount of CMV (typically 40-80 PFU per well).[7]

• Following a 90-minute adsorption period, the virus inoculum is removed.[7]

4. Overlay and Incubation:

• An overlay medium containing 0.4% agarose (B213101) and the various concentrations of foscarnet is added to the wells.[7] This semi-solid medium restricts the spread of the virus to adjacent cells, leading to the formation of localized plaques.

• Plates are incubated at 37°C in a 5% CO2 environment for 7-10 days, or until distinct plaques are visible in the control wells (no drug).[7]

5. Staining and Plaque Counting:

• The cell monolayers are fixed with 10% formalin and stained with 0.8% crystal violet.[7]

• Plaques, which appear as clear zones where cells have been lysed by the virus, are counted under a microscope.[7]

6. Data Analysis:

• The percentage of plaque reduction is calculated for each drug concentration relative to the control wells.

• The EC50 value is determined by plotting the percentage of plaque reduction against the drug concentration and fitting the data to a dose-response curve.[7]

Caption: Workflow for a Plaque Reduction Assay.

References

• 1. [In vitro susceptibility to ganciclovir and foscarnet of cytomegaloviruses] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Resistance of Human Cytomegalovirus to Antiviral Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Foscarnet resistance mutations mapping to atypical domains of the cytomegalovirus DNA polymerase gene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 7. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Adibelivir and Other Antivirals on Ganglionic HSV Latency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel antiviral adibelivir with established therapies regarding their impact on the latent reservoir of Herpes Simplex Virus (HSV) in sensory ganglia. The following sections present quantitative data from preclinical and clinical studies, outline experimental methodologies, and visualize key pathways to offer a comprehensive overview for research and development professionals.

Introduction to HSV Latency and Therapeutic Challenges

Herpes Simplex Virus (HSV-1 and HSV-2) establishes a lifelong latent infection within the sensory neurons of ganglia following a primary infection.[1][2][3] During latency, the viral genome persists in a non-replicative state, effectively evading the host immune system and antiviral drugs that target viral replication.[2][4] Periodic reactivation from this latent reservoir leads to recurrent disease.[1][2]

Current standard-of-care antivirals, such as acyclovir (B1169) and its prodrugs (valacyclovir and famciclovir), are nucleoside analogs that inhibit viral DNA polymerase. While effective at controlling active replication during primary and recurrent episodes, they have a limited effect on the latent virus.[5][6] Prophylactic acyclovir can reduce the number of neurons that become latently infected if administered early during the primary infection.[6][7] However, these drugs do not eradicate the established latent reservoir.[5] This underscores the critical need for novel therapeutic strategies that can either prevent the establishment of latency or eliminate the latent viral reservoir.

Adibelivir represents a new class of antiviral agents known as helicase-primase inhibitors. Unlike nucleoside analogs, adibelivir directly targets the viral helicase-primase complex, which is essential for unwinding the viral DNA and initiating its replication.[8][9][10][11] This distinct mechanism of action offers activity against both acyclovir-sensitive and resistant HSV strains.[8][9]

Comparative Efficacy in Preclinical and Clinical Studies

While specific data for "adibelivir" is not available in the public domain, extensive research on a similar helicase-primase inhibitor, pritelivir (B1678233), provides valuable insights into the potential of this drug class. The following tables summarize the comparative efficacy of pritelivir and standard antivirals.

Table 1: Preclinical Efficacy in Animal Models

Parameter	Pritelivir	Valacyclovir/Acyclovir	Reference
ED50 (HSV-1, lethal challenge)	0.5 mg/kg	17-22 mg/kg	[10]
ED50 (HSV-2, lethal challenge)	0.5 mg/kg	14-16 mg/kg	[10]
Effect on Latency Establishment	Markedly decreases the number of LAT-positive neurons	Reduces the number of latently infected neurons with early treatment	[6][12][13]

Table 2: Clinical Efficacy in Human Trials (Genital Herpes)

Parameter	Pritelivir	Valacyclovir	Reference
Viral Shedding (% of swabs with HSV detected)	2.4%	5.3%	[8][14]
Genital Lesions (% of days)	1.9%	3.9%	[14]
Pain (% of days)	4.0%	6.7%	[14]
Lesion Healing in Acyclovir-Resistant Infections	93.3% cure rate	Not Applicable	[8]

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating scientific findings. Below are outlines of key experimental protocols used to assess the impact of antivirals on HSV latency.

In Vitro Ganglionic Latency Model

This model is used to study the establishment of HSV latency in a controlled environment.

• Ganglia Extraction: Trigeminal ganglia are harvested from mice.[15]

• Infection: The ganglia are inoculated in vitro with a specific strain of HSV-1.[15]

• Antiviral Treatment: Infected ganglia are cultured for a defined period (e.g., 7 days) in the presence or absence of the antiviral agent (e.g., 150 µg/ml acyclovir).[15]

• Assessment of Active Replication: A subset of ganglia is homogenized and assayed for infectious viral particles.[15]

• Assessment of Latency:

  • Immunostaining: Ganglia are stained for latent viral proteins, such as ICP-4.[15]

  • Reactivation Assay: Antiviral treatment is withdrawn, and ganglia are monitored for spontaneous HSV reactivation.[15]

Mouse Model of HSV Latency and Reactivation

This in vivo model allows for the study of latency establishment and reactivation in a living organism.

• Infection: Mice are infected with HSV, typically through footpad inoculation.[7]

• Antiviral Prophylaxis: A group of mice receives the antiviral drug (e.g., intraperitoneal acyclovir followed by acyclovir in drinking water) prior to and during the infection period.[7]

• Assessment of Acute Infection: At a set time point (e.g., 4 days post-infection), dorsal root ganglia are removed and analyzed for markers of acute viral replication, such as the expression of a reporter gene like β-galactosidase.[7]

• Quantification of Latent Neurons: The number of neurons harboring the latent virus is determined by counting cells expressing the reporter gene or by quantifying viral DNA.[7][13]

• Reactivation Stimulus: Latently infected mice can be subjected to a stimulus, such as hyperthermic stress, to induce reactivation.[13]

• Measurement of Reactivation: The presence of reactivated virus is assessed.[13]

Visualizing Mechanisms and Workflows

Signaling Pathways in HSV Latency and Reactivation

Caption: Simplified signaling in HSV latency and reactivation within a sensory neuron.

Comparative Antiviral Mechanisms of Action

Caption: Comparative mechanisms of action for Adibelivir and Acyclovir in inhibiting HSV replication.

Experimental Workflow for Antiviral Efficacy Testing

Caption: General experimental workflow for comparing antiviral efficacy against HSV latency in an animal model.

Conclusion

The emergence of helicase-primase inhibitors like adibelivir (as inferred from data on pritelivir) offers a significant advancement in the management of HSV infections. Their novel mechanism of action not only provides an alternative for acyclovir-resistant strains but also demonstrates superior efficacy in reducing viral shedding and clinical symptoms. While current antivirals, including this new class, do not appear to eradicate established latent virus, their potent inhibition of viral replication may more effectively prevent the establishment and expansion of the latent reservoir. Further research is warranted to fully elucidate the long-term impact of helicase-primase inhibitors on the dynamics of HSV latency and reactivation, and to explore their potential in curative therapeutic strategies.

References

• 1. Molecular basis of HSV latency and reactivation - Human Herpesviruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. The molecular basis of herpes simplex virus latency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Mechanisms of herpes simplex virus latency and reactivation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Herpesvirus latency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HSV-targeting compound affects latent infection | 2021-06-18 | BioWorld [bioworld.com]
• 6. Treatment of experimental latent herpes simplex virus infections with acyclovir and other antiviral compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prevention of herpes simplex virus infection and latency by prophylactic treatment with acyclovir in a weanling mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. vax-before-travel.com [vax-before-travel.com]
• 9. eatg.org [eatg.org]
• 10. Discovery, Chemistry, and Preclinical Development of Pritelivir, a Novel Treatment Option for Acyclovir-Resistant Herpes Simplex Virus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aicuris Announces Pritelivir Met Primary Endpoint in Immunocompromised Herpes Simplex Virus-infected Patients in Phase 3 Pivotal Trial - Aicuris [aicuris.com]
• 12. Herpes simplex virus latency after direct ganglion virus inoculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Probability of In Vivo Reactivation of Herpes Simplex Virus Type 1 Increases with the Number of Latently Infected Neurons in the Ganglia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Experimental herpes drug pritelivir more effective than standard treatment | Fred Hutchinson Cancer Center [fredhutch.org]
• 15. Ganglionic permissivity to HSV-1 replication and acyclovir-induced latency: an in vitro model - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Researchers: A Comprehensive Guide to Personal Protective Equipment for Handling Adibelivir

For Immediate Implementation: This document outlines essential safety protocols and personal protective equipment (PPE) requirements for all personnel handling Adibelivir. Adherence to these guidelines is mandatory to ensure a safe laboratory environment and minimize exposure risk to this potent helicase-primase inhibitor.

As a novel antiviral compound, Adibelivir's full toxicological profile is still under investigation. Therefore, it is prudent to handle it as a hazardous substance, adopting stringent safety measures analogous to those for handling antineoplastic drugs.[1][2] This guide provides a framework for establishing safe handling procedures, from receipt of the compound to its final disposal.

Essential Personal Protective Equipment (PPE)

The primary routes of exposure to potent pharmaceutical compounds in a laboratory setting include inhalation, skin absorption, and accidental injection.[1] A comprehensive PPE strategy is critical to mitigate these risks. The following table summarizes the required PPE for handling Adibelivir.

PPE Component	Specification	Purpose
Gloves	Double-gloving with chemotherapy-rated nitrile gloves (minimum 4 mil)[2]	Prevents skin contact and absorption. The outer glove should be removed in the containment area.
Gown	Disposable, solid-front, back-closing gown made of a coated, low-permeability fabric.[3]	Protects the body from splashes and aerosol contamination.
Respiratory Protection	A NIOSH-approved N95 respirator at a minimum. For procedures with a high risk of aerosolization, a Powered Air-Purifying Respirator (PAPR) is recommended.[3][4]	Prevents inhalation of aerosolized particles of the antiviral agent.
Eye Protection	Chemical splash goggles or a full-face shield.[3]	Protects the eyes from splashes and aerosols.
Shoe Covers	Disposable, slip-resistant shoe covers.[3]	Prevents the tracking of contaminants out of the laboratory.

Operational Plan: Handling Adibelivir

All procedures involving Adibelivir must be conducted in a designated area with controlled access. Engineering controls are the first line of defense in minimizing exposure.

Primary Engineering Control: All handling of Adibelivir powder or solutions must be performed within a certified Class II Biosafety Cabinet (BSC) or a chemical fume hood to protect personnel, the product, and the environment.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Adibelivir in a research setting.

References

• 1. Handling Antineoplastic or Investigational New Drugs [blink.ucsd.edu]
• 2. SOP: Hazardous Drugs | PennEHRS [ehrs.upenn.edu]
• 3. benchchem.com [benchchem.com]
• 4. utoledo.edu [utoledo.edu]